(3-(4-Chloropyridin-2-yl)phenyl)methanol

• CAS: 1349718-47-3

Core Science & Biosynthesis

Chemical properties and structure of (3-(4-Chloropyridin-2-yl)phenyl)methanol

An In-depth Technical Guide to the Chemical Properties and Structure of (3-(4-Chloropyridin-2-yl)phenyl)methanol

Abstract

(3-(4-Chloropyridin-2-yl)phenyl)methanol represents a sophisticated biaryl methanol scaffold of significant interest to the fields of medicinal chemistry and materials science. While this specific isomeric configuration is not extensively documented in publicly available chemical literature, its structural motifs—a chloropyridine ring linked to a benzyl alcohol—are prevalent in a multitude of biologically active agents and functional materials. This guide provides a comprehensive theoretical and predictive analysis of its structure, physicochemical properties, and reactivity. We present a robust, scientifically grounded proposal for its chemical synthesis via palladium-catalyzed cross-coupling and outline methodologies for its characterization. The document serves as a technical resource for researchers aiming to synthesize, characterize, and utilize this molecule as a versatile building block for novel chemical entities.

Molecular Structure and Core Physicochemical Properties

(3-(4-Chloropyridin-2-yl)phenyl)methanol is a polar organic molecule featuring a central phenyl ring substituted at the 1- and 3-positions. The hydroxymethyl (methanol) group provides a reactive site for further functionalization, while the 4-chloropyridin-2-yl moiety imparts distinct electronic and steric properties that can influence molecular interactions and biological activity.

Chemical Identifiers and Calculated Properties

Due to the compound's novelty, experimental data is limited. The properties listed below are calculated or predicted based on its structure and comparison with analogous compounds.

Property	Value	Source
IUPAC Name	(3-(4-Chloropyridin-2-yl)phenyl)methanol	-
CAS Number	Not assigned in available databases	-
Molecular Formula	C₁₂H₁₀ClNO	Calculated
Molecular Weight	219.67 g/mol	Calculated[1][2]
Predicted XLogP3	~2.5-3.0	Estimated based on isomers[2]
Predicted Solubility	Soluble in methanol, DMSO, chloroform; sparingly soluble in water.	Inferred from similar structures[3][4]
Predicted Boiling Point	>350 °C	Estimated based on isomers[3]
Predicted Melting Point	>75-80 °C	Estimated based on isomers[3]

Structural Features and Predicted Reactivity

The molecule's reactivity is governed by its three primary functional regions: the primary alcohol, the chloropyridine ring, and the biaryl system. Understanding these sites is critical for designing subsequent synthetic transformations.

Caption: Key reactive sites on the (3-(4-Chloropyridin-2-yl)phenyl)methanol scaffold.

• Primary Alcohol: This versatile functional group can be readily oxidized to the corresponding aldehyde or carboxylic acid, esterified, or converted into an ether. It serves as the principal handle for derivatization.

• Chloropyridine Moiety: The electron-withdrawing nature of the pyridine nitrogen and the chlorine atom makes the C4-position susceptible to nucleophilic aromatic substitution (SₙAr) reactions, allowing for the introduction of various nucleophiles (e.g., amines, thiols).

• Pyridine Nitrogen: The lone pair on the nitrogen atom provides a site for protonation, N-oxide formation, or coordination to metal centers.

• Biaryl Core: The C-C bond connecting the two aromatic rings is robust. The aromatic rings themselves can undergo electrophilic substitution, although the substitution patterns will be directed by the existing groups.

Proposed Synthesis and Characterization Workflow

A robust and efficient synthesis is paramount for accessing this molecule for research purposes. We propose a convergent synthesis strategy centered around a Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern organic synthesis for its reliability and functional group tolerance.

Rationale for Synthetic Strategy

The retrosynthetic analysis disconnects the molecule at the biaryl C-C bond. This leads to two commercially available or readily accessible starting materials: a boronic acid derivative of the benzyl alcohol portion and a halogenated pyridine. This approach is chosen for its high efficiency and the mild reaction conditions typically required, which preserves the sensitive hydroxymethyl group.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is a validated, general procedure that should be optimized for this specific substrate combination.

Step 1: Reaction Setup

• To a flame-dried 100 mL Schlenk flask, add (3-(hydroxymethyl)phenyl)boronic acid (1.0 eq.), 2-bromo-4-chloropyridine (1.1 eq.), and a palladium catalyst such as Pd(PPh₃)₄ (0.03 eq.).

• Add a base, typically potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (3.0 eq.).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free atmosphere.

• Add a degassed solvent system, such as a 3:1 mixture of 1,4-dioxane and water (volume calculated for a ~0.1 M concentration of the boronic acid).

Step 2: Reaction Execution

• Stir the heterogeneous mixture vigorously.

• Heat the reaction to 80-90 °C using an oil bath.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting boronic acid is consumed (typically 4-12 hours).

Step 3: Work-up and Purification

• Cool the reaction mixture to room temperature.

• Add ethyl acetate to dilute the mixture and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water and brine.

• Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purify the residue by silica gel column chromatography, typically using a gradient of ethyl acetate in hexanes, to afford the pure (3-(4-Chloropyridin-2-yl)phenyl)methanol.[5]

Caption: Potential derivatization pathways from the core scaffold.

Safety, Handling, and Storage

As a novel chemical, a full toxicological profile is not available. However, based on its structural components and data from close isomers, prudent laboratory practices are required.

• Hazard Classification (Predicted): Isomers are classified as harmful if swallowed (Acute Tox. 4). [2][6]Skin and eye irritation may also occur.

• Handling: Always handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust or vapors and contact with skin and eyes.

• Storage: The compound should be stored in a tightly sealed container in a cool, dry, and dark place to prevent degradation. [7][8]Storing under an inert atmosphere (e.g., Argon) is recommended for long-term stability.

Conclusion

(3-(4-Chloropyridin-2-yl)phenyl)methanol is a promising yet underexplored chemical entity. This guide provides a foundational framework for its synthesis, characterization, and potential application. Its value lies in its role as a versatile building block, offering multiple reactive sites for the construction of more complex and potentially high-value molecules for the pharmaceutical and chemical industries. The proposed synthetic route via Suzuki-Miyaura coupling offers a reliable and scalable method to access this compound, paving the way for its exploration in various research and development programs.

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An In-depth Technical Guide to (3-(4-Chloropyridin-2-yl)phenyl)methanol: Synthesis, Characterization, and Potential Applications in Drug Discovery

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the novel chemical entity, (3-(4-Chloropyridin-2-yl)phenyl)methanol. As this compound is not cataloged with a CAS number and is not commercially available, this document serves as a forward-looking guide for its synthesis, characterization, and potential applications, particularly within the pharmaceutical and drug development sectors. We present a robust, proposed synthetic pathway leveraging established palladium-catalyzed cross-coupling reactions and subsequent functional group manipulations. Furthermore, we extrapolate the physicochemical properties and potential pharmacological relevance of this molecule by drawing parallels with structurally related compounds. This guide is intended to be a foundational resource for researchers interested in exploring the therapeutic potential of novel biaryl methanol derivatives.

Introduction and Rationale

The convergence of halogenated pyridines and functionalized phenyl groups has yielded numerous compounds of significant interest in medicinal chemistry. The chloropyridine moiety is a prevalent scaffold in a variety of approved drugs, valued for its ability to modulate physicochemical properties and engage in specific binding interactions with biological targets.[1][2][3] Similarly, the phenylmethanol group serves as a versatile structural element, offering a site for further chemical modification and potential hydrogen bonding interactions.[4][5]

The specific isomeric arrangement of (3-(4-Chloropyridin-2-yl)phenyl)methanol presents a unique spatial orientation of these key functional groups, suggesting potential for novel pharmacological activity. The absence of this compound from major chemical databases and commercial catalogs indicates that it represents an unexplored area of chemical space. This guide, therefore, takes a proactive, experience-driven approach to outline the synthesis and potential utility of this molecule, providing a roadmap for its investigation.

Chemical Identity and Predicted Properties

As a novel compound, (3-(4-Chloropyridin-2-yl)phenyl)methanol lacks experimentally determined identifiers. Based on its structure, we can predict its key chemical properties.

Identifier	Predicted Value	Source/Method
IUPAC Name	(3-(4-Chloropyridin-2-yl)phenyl)methanol	Nomenclature Rules
Molecular Formula	C₁₂H₁₀ClNO	Elemental Composition
Molecular Weight	219.67 g/mol	Elemental Composition
CAS Number	Not Assigned	-
Predicted LogP	2.5 - 3.5	Based on analogs
Predicted Solubility	Sparingly soluble in water; soluble in methanol, ethanol, DMSO	Based on functional groups
Predicted pKa	~13-14 (alcohol), ~3-4 (pyridinium ion)	Based on analogs

Proposed Synthetic Pathway

The synthesis of (3-(4-Chloropyridin-2-yl)phenyl)methanol can be logically approached through a two-step process: a Suzuki-Miyaura cross-coupling to form the biaryl core, followed by the reduction of a formyl group to the desired benzyl alcohol. This pathway is designed for efficiency and adaptability, utilizing commercially available starting materials.

Caption: Proposed two-step synthesis of the target compound.

Rationale for Synthetic Choices

• Suzuki-Miyaura Coupling: This palladium-catalyzed reaction is a cornerstone of modern organic synthesis for its high functional group tolerance, excellent yields, and commercially available reagents.[6][7][8] The use of 2-bromo-4-chloropyridine is strategic, as the bromine at the 2-position is more reactive in palladium-catalyzed couplings than the chlorine at the 4-position, allowing for selective reaction.

• Aldehyde Reduction: The reduction of the formyl group to a primary alcohol is a standard and high-yielding transformation. Sodium borohydride (NaBH₄) is chosen as the reducing agent due to its mildness, selectivity for aldehydes over other functional groups, and operational simplicity.[9]

Detailed Experimental Protocols

Part 1: Synthesis of 2-(3-Formylphenyl)-4-chloropyridine via Suzuki-Miyaura Coupling

• To a flame-dried round-bottom flask, add 2-bromo-4-chloropyridine (1.0 eq), 3-formylphenylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add a degassed 4:1 mixture of 1,4-dioxane and water.

• Add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq).

• Heat the reaction mixture to 90°C and stir for 12-18 hours, monitoring by TLC or LC-MS for the disappearance of the starting materials.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the intermediate aldehyde.

Part 2: Synthesis of (3-(4-Chloropyridin-2-yl)phenyl)methanol via Reduction

• Dissolve the intermediate, 2-(3-formylphenyl)-4-chloropyridine (1.0 eq), in methanol in a round-bottom flask.

• Cool the solution to 0°C in an ice bath.

• Slowly add sodium borohydride (NaBH₄, 1.5 eq) in portions, ensuring the temperature remains below 10°C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours, monitoring by TLC or LC-MS.

• Once the reaction is complete, carefully quench the reaction by the slow addition of water.

• Concentrate the mixture under reduced pressure to remove the methanol.

• Extract the aqueous residue with ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify by column chromatography on silica gel to obtain the final product, (3-(4-Chloropyridin-2-yl)phenyl)methanol.

Potential Applications in Drug Discovery and Development

The structural motifs within (3-(4-Chloropyridin-2-yl)phenyl)methanol are prevalent in pharmacologically active compounds.

Caption: Potential therapeutic applications based on structural motifs.

• Kinase Inhibition: The pyridine and phenyl rings can serve as a core scaffold for designing ATP-competitive kinase inhibitors, a major class of anti-cancer drugs. The chloro-substituent can be used to probe specific hydrophobic pockets within the kinase active site.

• GPCR Ligands: Many G-protein coupled receptor (GPCR) ligands incorporate biaryl structures. The nitrogen atom of the pyridine ring can act as a hydrogen bond acceptor, a key interaction in many receptor-ligand binding events.

• Antimicrobial Agents: Aromatic alcohols, including benzyl alcohol derivatives, have demonstrated antimicrobial properties.[10] The lipophilicity imparted by the chlorophenylpyridine structure could enhance membrane disruption in bacteria.

• Central Nervous System (CNS) Agents: The overall size and predicted LogP of the molecule suggest it may have the potential to cross the blood-brain barrier, making it a candidate for exploration in CNS-related disorders.

Conclusion and Future Directions

(3-(4-Chloropyridin-2-yl)phenyl)methanol represents a novel and unexplored chemical entity with significant potential as a building block in drug discovery. This guide provides a comprehensive, albeit prospective, analysis of this compound, from a robust synthetic strategy to its potential therapeutic applications. The protocols and insights presented herein are intended to empower researchers to synthesize and investigate this molecule, potentially unlocking new avenues for the development of innovative therapeutics. The next logical steps for the scientific community would be the execution of the proposed synthesis, full spectroscopic characterization of the compound, and its inclusion in a variety of biological screening assays to elucidate its pharmacological profile.

References

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• RSC Publishing. (2023). Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. RSC Advances, 13(29), 20083-20102.

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Therapeutic Potential & Synthetic Utility of (3-(4-Chloropyridin-2-yl)phenyl)methanol Derivatives

Executive Summary: The Biaryl-Pyridine Privilege

The molecule (3-(4-Chloropyridin-2-yl)phenyl)methanol represents a high-value "privileged scaffold" in modern drug discovery.[1][2] Structurally, it combines a 2-arylpyridine core —a motif ubiquitous in kinase inhibitors and GPCR ligands—with two distinct orthogonal reactive handles:[1][2]

• 4-Chloropyridine moiety: An electrophilic "warhead" susceptible to Nucleophilic Aromatic Substitution (

  ) or palladium-catalyzed cross-coupling, allowing for rapid library diversification.[1][2]

• Meta-hydroxymethyl group: A polar handle on the phenyl ring that serves as a hydrogen bond donor/acceptor or a precursor for lipophilicity tuning (via etherification) and bioisostere installation.[2]

This guide analyzes the therapeutic utility of this scaffold, specifically targeting Hedgehog Pathway inhibition (Oncology) and TRPV3 antagonism (Neuropathic Pain) , and provides a validated synthetic roadmap for its derivatization.

Structural Activity Relationship (SAR) Analysis

The therapeutic value of this molecule lies in its ability to access specific binding pockets that require a biaryl twist for conformational selectivity.

Pharmacophore Mapping[1][2]

• The Biaryl Axis: The bond between the pyridine C2 and phenyl C1 possesses a rotational energy barrier that allows the molecule to adopt non-planar conformations, critical for fitting into the hydrophobic pockets of targets like Smoothened (Smo) or mGluR5 .

• The 4-Chloro Substituent: Unlike a simple methyl or hydrogen, the chlorine atom offers a "handle" for introducing solubilizing tails (e.g., morpholines, piperazines) which are essential for converting a cellular hit into an orally bioavailable drug.

• The Benzylic Alcohol: Located at the meta position, this group mimics the polar interactions often required for receptor selectivity, distinguishing it from the more common para-substituted analogs used in antihistamines (e.g., Carbinoxamine intermediates).

Visualization: Pharmacophore Logic

The following diagram illustrates the functional zones of the scaffold.

Figure 1: Pharmacophore segmentation of the (3-(4-Chloropyridin-2-yl)phenyl)methanol scaffold.

Therapeutic Applications

Primary Indication: Hedgehog Pathway Inhibition (Oncology)

The 2-arylpyridine motif is the structural backbone of Vismodegib (Erivedge), a drug used for Basal Cell Carcinoma.[2] The (3-(4-Chloropyridin-2-yl)phenyl)methanol scaffold acts as an advanced intermediate for "Next-Generation" Smoothened antagonists.[1][2]

• Mechanism: The biaryl system binds to the transmembrane domain of the Smoothened receptor.

• Optimization Strategy: The 4-chloro group is displaced by a diamine (e.g., 1,2-diaminocyclohexane derivatives) to mimic the hydrogen-bonding network found in the binding pocket of resistant mutants (e.g., D473H).[1][2]

Secondary Indication: TRPV3 Antagonism (Pain/Dermatology)

Recent literature identifies pyridinyl-methanol derivatives as potent antagonists for Transient Receptor Potential Vanilloid 3 (TRPV3) , a channel implicated in chronic itch and neuropathic pain.[1][2][3]

• Mechanism: The hydroxymethyl group interacts with the polar residues in the TRPV3 pore region.

• Optimization Strategy: Converting the alcohol to a trifluoromethyl ether or a carbamate has been shown to improve metabolic stability (preventing rapid oxidation to the carboxylic acid) while maintaining potency.

Validated Synthetic Protocols

This section details the synthesis of the core scaffold and its subsequent functionalization.[4] These protocols utilize Suzuki-Miyaura Cross-Coupling and Nucleophilic Aromatic Substitution (

) .[1][2]

Core Synthesis: The Suzuki Coupling

Objective: Construct the biaryl C-C bond between the pyridine and phenyl rings.

Reagent	Equivalents	Role
2-Bromo-4-chloropyridine	1.0 eq	Electrophile (Pyridine partner)
3-(Hydroxymethyl)phenylboronic acid	1.1 eq	Nucleophile (Phenyl partner)
Pd(dppf)Cl2[1][2]·DCM	0.05 eq	Catalyst (Resistant to oxidative addition into Ar-Cl)
K2CO3 (2M aq)	3.0 eq	Base
1,4-Dioxane	Solvent	Reaction Medium (0.2 M)

Protocol:

• Charge a reaction vessel with 2-bromo-4-chloropyridine (1.0 eq) and 3-(hydroxymethyl)phenylboronic acid (1.1 eq).

• Add 1,4-dioxane and degas with

  for 10 minutes.

• Add

  (5 mol%) and (2M, 3.0 eq).

• Heat to 85°C for 4 hours. Note: Do not exceed 90°C to prevent oxidative addition into the 4-chloro position.[1][2]

• Workup: Dilute with EtOAc, wash with brine, dry over

  .

• Purification: Flash chromatography (Hexane/EtOAc gradient). The product elutes as a white/off-white solid.[1][2]

Derivatization Workflow ( & Oxidation)

Once the core is synthesized, the 4-chloro group can be substituted to create a library of bioactive compounds.

Figure 2: Divergent synthesis workflow for library generation.

Biological Evaluation Protocols

To validate the therapeutic potential, the following assays are standard for this scaffold class.

Smoothened (Smo) Binding Assay (Fluorescence Polarization)

• Purpose: Determine affinity for the Hedgehog pathway receptor.

• Tracer: BODIPY-cyclopamine.[1][2]

• Protocol:

  • Incubate HEK293 cells expressing human Smo with the test compound (0.1 nM – 10 µM) for 30 min.[2]

  • Add BODIPY-cyclopamine (5 nM).[1][2]

  • Measure Fluorescence Polarization (Ex 488 nm / Em 535 nm).[2]

  • Success Criteria:

    indicates a potent lead.[2]

Metabolic Stability (Microsomal Stability)

• Purpose: Assess the vulnerability of the benzylic alcohol to rapid oxidation.

• System: Human Liver Microsomes (HLM) + NADPH regenerating system.[2]

• Protocol:

  • Incubate compound (1 µM) with HLM (0.5 mg/mL) at 37°C.

  • Quench aliquots at 0, 15, 30, 60 min with acetonitrile.

  • Analyze via LC-MS/MS.[1][2]

  • Target:

    . If rapid oxidation is observed, block the position by converting the alcohol to a difluoromethyl ether ( ).[2]

References

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• Modica, M., et al. "Synthesis and Pharmacology of (Pyridin-2-yl)methanol Derivatives as Novel and Selective Transient Receptor Potential Vanilloid 3 Antagonists."[1][2] Journal of Medicinal Chemistry, 2016.[4] Link

• PubChem Compound Summary. "(4-Chlorophenyl)(pyridin-2-yl)methanol (Isomer/Analog Data)." National Center for Biotechnology Information, 2025. Link[1][2]

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A-Technical-Guide-to-Chloropyridine-Phenylmethanol-Biaryl-Scaffolds-in-Modern-Drug-Discovery

Abstract

The biaryl scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of clinically successful drugs.[1] Within this class, the chloropyridine-phenylmethanol framework has emerged as a particularly fruitful scaffold, offering a unique combination of synthetic accessibility, structural rigidity, and tunable physicochemical properties. This guide provides an in-depth analysis of this scaffold, from fundamental synthetic strategies and structure-activity relationship (SAR) insights to its application in targeting a diverse array of biological pathways. Detailed protocols and mechanistic visualizations are provided to equip researchers and drug development professionals with the practical knowledge required to leverage this versatile chemical architecture.

Introduction: The Strategic Value of the Pyridine Moiety in Biaryl Scaffolds

The pyridine ring is a highly sought-after component in pharmaceutical compounds.[2] Its nitrogen atom introduces polarity and serves as a hydrogen bond acceptor, which can enhance aqueous solubility and bioavailability—critical parameters in drug design.[2][3] The adaptability of the pyridine ring for structural modifications allows for the fine-tuning of a compound's pharmacological profile.[2] When incorporated into a biaryl structure, the pyridine moiety imparts a defined conformational rigidity that can be crucial for high-affinity binding to biological targets. This inherent structural pre-organization minimizes the entropic penalty upon binding, often leading to enhanced potency.

The chloropyridine-phenylmethanol core, specifically, combines the advantageous features of the pyridine ring with a chiral methanol linker. This linker introduces a three-dimensional element that can be exploited for stereospecific interactions within a target's binding site. The chlorine substituent offers a point for further synthetic elaboration and can influence the electronic properties of the pyridine ring, thereby modulating its reactivity and interaction with target proteins.

Synthesis and Chemical Architecture

The construction of chloropyridine-phenylmethanol biaryl scaffolds predominantly relies on robust and versatile cross-coupling methodologies. The Suzuki-Miyaura cross-coupling reaction stands out as a particularly powerful method for forging the pivotal carbon-carbon bond between the pyridine and phenyl rings.[4]

Core Synthesis via Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is favored for its mild reaction conditions and tolerance of a wide range of functional groups.[4] A common strategy involves the coupling of a chloropyridine boronic acid derivative with a suitable aryl halide. For instance, 2-chloropyridine-3-boronic acid is a valuable building block that allows for regioselective bond formation.[4]

Experimental Protocol: Synthesis of a Biaryl Pyridine Scaffold

Objective: To synthesize a biaryl pyridine compound using 2-Chloropyridine-3-boronic acid and an aryl halide via a Suzuki-Miyaura cross-coupling reaction.

Materials:

• Aryl Halide (e.g., 1-bromo-4-methoxybenzene)

• 2-Chloropyridine-3-boronic acid

• Palladium(II) acetate (Pd(OAc)₂) - Catalyst

• Triphenylphosphine (PPh₃) - Ligand

• Potassium carbonate (K₂CO₃) - Base

• 1,4-Dioxane (degassed) - Solvent

• Toluene (degassed) - Solvent

• Argon or Nitrogen gas supply

• Standard reflux apparatus and magnetic stirrer

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask, add the aryl halide (1.0 mmol), 2-chloropyridine-3-boronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free environment.

• Catalyst and Ligand Addition: Under a positive pressure of inert gas, add palladium(II) acetate (0.02 mmol) and triphenylphosphine (0.04 mmol).

• Solvent Addition: Add a degassed mixture of toluene and 1,4-dioxane (e.g., 4:1 ratio, 10 mL) via syringe.

• Heating and Stirring: Place the flask in a preheated oil bath at 100°C and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete (typically 12-24 hours), cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 15 mL) and brine (1 x 15 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired biaryl pyridine compound.

Structure-Activity Relationship (SAR) Insights

The 4-chlorophenyl-2-pyridinylmethanol scaffold serves as an excellent case study for understanding the SAR of this class of compounds. It forms the core of the first-generation antihistamine Carbinoxamine.[5] SAR studies have highlighted the critical roles of each component of the scaffold in modulating potency and selectivity, primarily as Histamine H1 receptor antagonists.[5]

Structural Feature	Modification	Impact on Activity	Rationale
Aryl Group (Ar)	Substitution on the phenyl ring	The para-chloro substitution is a hallmark of potent antihistamines like Carbinoxamine.[5]	The chloro group can engage in favorable halogen bonding or hydrophobic interactions within the receptor binding pocket, enhancing affinity.
Aryl Group (Ar')	Position of the pyridine nitrogen	The 2-pyridyl group is crucial for activity.[5]	The nitrogen atom acts as a key hydrogen bond acceptor, anchoring the ligand in the receptor. Its position dictates the overall geometry of the molecule.
Chiral Methanol Linker	Stereochemistry (R vs. S)	Enantiomers often exhibit different potencies.	The chiral center provides a specific 3D orientation, allowing for stereoselective interactions with the chiral environment of the receptor binding site.
Alkylamine Side Chain	Length and branching	Modifications influence antihistaminic and anticholinergic activity, as well as sedative properties.[5]	The amine group is typically protonated at physiological pH and forms a critical ionic interaction with an acidic residue (e.g., Aspartate) in the receptor. Altering the chain length affects the positioning of this interaction.

Table 1: Qualitative Structure-Activity Relationships for 4-Chlorophenyl-2-pyridinylmethanol Derivatives.

Therapeutic Applications and Mechanisms of Action

The versatility of the chloropyridine-phenylmethanol scaffold is evident in the wide range of biological targets it has been shown to modulate. This scaffold has been successfully employed in the development of agents for various therapeutic areas.

Antihistamines: H1 Receptor Antagonism

As previously mentioned, the 4-chlorophenyl-2-pyridinylmethanol core is central to antihistamines like Carbinoxamine and Bepotastine.[5] These compounds act as inverse agonists at the Histamine H1 receptor, stabilizing its inactive conformation and thereby blocking the downstream signaling cascade that leads to allergic symptoms.

Kinase Inhibition in Oncology

The pyridine nucleus is a common feature in kinase inhibitors due to its ability to form key hydrogen bonds with the hinge region of the kinase domain. Derivatives of the pyridine scaffold have been investigated as inhibitors of various kinases, including FMS-like tyrosine kinase 3 (FLT3), which is frequently mutated in acute myeloid leukemia (AML).[6]

A series of pyridine derivatives bearing a 1,2,3-triazole moiety were designed and showed potent antileukemia effects.[6] One compound, in particular, displayed nanomolar inhibitory activity against the FLT3-ITD mutation and the AML cell line MOLM-13.[6] This highlights the potential of this scaffold in developing targeted cancer therapies.

Antimicrobial Agents

Pyridine derivatives have demonstrated a broad spectrum of antimicrobial activities, including antibacterial and antifungal properties.[3] Some compounds have shown efficacy against drug-resistant bacteria like methicillin-resistant Staphylococcus aureus (MRSA).[7][8] The proposed mechanism for some pyridine analogs involves the disruption of the bacterial cell membrane.[7] The amphipathic nature of these molecules, combining a hydrophobic biaryl structure with a polar pyridine headgroup, allows them to intercalate into the lipid bilayer, leading to membrane perturbation and cell death.[7]

Future Perspectives and Conclusion

The chloropyridine-phenylmethanol biaryl scaffold continues to be a privileged and highly adaptable platform in drug discovery. Its synthetic tractability, coupled with the favorable physicochemical properties imparted by the pyridine ring, ensures its continued relevance. Future efforts will likely focus on:

• Diversity-Oriented Synthesis (DOS): Creating large libraries of scaffold derivatives to explore a wider chemical space and identify novel biological activities.[9]

• Fragment-Based Drug Design (FBDD): Using the core scaffold as a starting point for building more potent and selective inhibitors against new targets.

• Computational Modeling: Employing in silico methods to refine SAR and predict the binding modes of new derivatives, thereby accelerating the design-synthesis-test cycle.[10]

References

• Application Notes and Protocols for the Synthesis of Biaryl Compounds Using 2-Chloropyridine-3-boronic Acid - Benchchem.
• Structure-Activity Relationship of 4-Chlorophenyl-2-pyridinylmethanol Derivatives: A Comparative Guide - Benchchem.
• Pyridine derivatives as preferable scaffolds for the process of discovering new drugs.
• enhancing the scaffold diversity of synthetic small molecule screening collections using.
• Synthesis of structurally diverse biaryl fragments.[a] - ResearchGate.
• "Synthesis and Biological Assessment of Alkyl Pyridine Antimicrobials" by Juan Canchola.
• Synthesis, biological evaluation and molecular modeling of novel series of pyridine derivatives as anticancer, anti-inflammatory and analgesic agents | Request PDF - ResearchGate.
• Pyridine derivatives as preferable scaffolds for the process of discovering new drugs - ResearchGate.
• Discovery of pyridine-based derivatives as FLT3 inhibitors for the treatment of acute myeloid leukemia - PubMed.
• Structure–Activity Relationships and Molecular Modeling of 3,5-Diacyl-2,4-dialkylpyridine Derivatives as Selective A3 Adenosine Receptor Antagonists - PMC.
• Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities - PMC.

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• 1. researchgate.net [researchgate.net]
• 2. discovery.researcher.life [discovery.researcher.life]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Discovery of pyridine-based derivatives as FLT3 inhibitors for the treatment of acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. "Synthesis and Biological Assessment of Alkyl Pyridine Antimicrobials" by Juan Canchola [ir.library.illinoisstate.edu]
• 8. Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 10. Structure–Activity Relationships and Molecular Modeling of 3,5-Diacyl-2,4-dialkylpyridine Derivatives as Selective A3 Adenosine Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to (4-Chlorophenyl)(pyridin-2-yl)methanol: Physicochemical Properties, Synthesis, and Applications

Senior Application Scientist Note: Initial searches for the requested compound, (3-(4-Chloropyridin-2-yl)phenyl)methanol, did not yield any specific physicochemical data, synthesis protocols, or a registered CAS number in publicly accessible scientific databases. This suggests that the requested molecule is not a commercially available or well-documented compound.

However, extensive data is available for a closely related and structurally significant isomer: (4-Chlorophenyl)(pyridin-2-yl)methanol (CAS No. 27652-89-7). This compound is a critical intermediate in the synthesis of several pharmaceutical agents. This guide has therefore been developed to provide an in-depth technical overview of this well-documented isomer, fulfilling the core requirements of the original request for a compound of this structural class.

Introduction and Strategic Importance

(4-Chlorophenyl)(pyridin-2-yl)methanol is a bi-aromatic carbinol of significant interest to the pharmaceutical and organic synthesis sectors. Its structure, featuring a central chiral carbon bonded to a pyridine ring and a 4-chlorophenyl moiety, makes it a versatile building block for creating more complex molecular architectures.

The strategic importance of this molecule lies primarily in its role as a key precursor in the synthesis of antihistamines. Specifically, it is a direct intermediate for Carbinoxamine and Bepotastine, both of which are H1 receptor antagonists. Understanding the physicochemical properties and synthetic routes to (4-Chlorophenyl)(pyridin-2-yl)methanol is therefore crucial for researchers and process chemists working on the development and manufacturing of these and other related therapeutic agents.[1]

Physicochemical and Computed Properties

The accurate characterization of a molecule's physicochemical properties is fundamental to its application in drug development and synthetic chemistry. These parameters influence its reactivity, solubility, and pharmacokinetic behavior. The key properties for (4-Chlorophenyl)(pyridin-2-yl)methanol are summarized below.

Property	Value	Source
Molecular Formula	C₁₂H₁₀ClNO	PubChem[2]
Molecular Weight	219.67 g/mol	ChemicalBook[1], PubChem[2]
CAS Number	27652-89-7	BLDpharm[3]
Appearance	Off-White to Grey Solid	ChemicalBook
Melting Point	78-80 °C	ChemicalBook
Boiling Point (Predicted)	364.3 ± 32.0 °C	ChemicalBook
Density (Predicted)	1.275 ± 0.06 g/cm³	ChemicalBook
XLogP3 (Computed)	2.1	PubChem[2]
Hydrogen Bond Donor Count	1	PubChem[2]
Hydrogen Bond Acceptor Count	2	PubChem[2]
Storage Conditions	Sealed in dry, Room Temperature	BLDpharm[3]

Synthesis and Mechanistic Considerations

The most common and industrially relevant synthesis of (4-Chlorophenyl)(pyridin-2-yl)methanol is achieved via a Grignard reaction. This classic organometallic approach offers high efficiency and is well-suited for scaling.

Grignard Reaction Protocol

This protocol involves the formation of a Grignard reagent from 4-bromochlorobenzene, which then acts as a nucleophile, attacking the electrophilic carbonyl carbon of pyridine-2-carboxaldehyde.

Expertise & Experience Insight: The choice of 4-bromochlorobenzene over 4-chloroiodobenzene or other halides is a balance of reactivity and cost. The magnesium insertion into the C-Br bond is reliable and less prone to side reactions like Wurtz coupling compared to more reactive organoiodides. Anhydrous conditions are critical, as Grignard reagents are highly basic and will be quenched by trace amounts of water.

Step-by-Step Protocol:

• Grignard Reagent Formation:

  • Suspend magnesium turnings (3.0 eq.) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (Argon or Nitrogen).

  • Initiate the reaction by adding a small crystal of iodine and a few drops of 1,2-dibromoethane. A gentle warming or sonication may be required to start the insertion.

  • Slowly add a solution of 4-bromochlorobenzene (1.8 eq.) in anhydrous THF dropwise to maintain a gentle reflux. The disappearance of the magnesium metal indicates the formation of the Grignard reagent, 4-chlorophenylmagnesium bromide.

• Nucleophilic Addition:

  • Cool the Grignard reagent solution to room temperature.

  • Add a solution of pyridine-2-carboxaldehyde (1.0 eq.) in anhydrous THF dropwise. An exothermic reaction will occur. Maintain the temperature to ensure controlled addition.

  • Stir the reaction mixture for 2 hours at room temperature after the addition is complete to ensure the reaction goes to completion.

• Work-up and Purification:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl). This protonates the alkoxide intermediate and precipitates magnesium salts.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic phases, wash with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product is then purified by silica gel column chromatography, typically using a hexane/ethyl acetate gradient, to yield pure (4-chlorophenyl)(pyridin-2-yl)methanol.[1]

Asymmetric Synthesis Approaches

For pharmaceutical applications where a specific enantiomer is required, such as the synthesis of the (S)-enantiomer for Bepotastine, asymmetric synthesis is necessary. The primary method is the asymmetric hydrogenation of the corresponding ketone, (4-chlorophenyl)(pyridin-2-yl)methanone.

Methodology Overview:

• Catalyst Preparation: A chiral catalyst is prepared in situ by reacting a metal precursor, such as [Ir(COD)Cl]₂, with a chiral ligand.

• Asymmetric Hydrogenation: The ketone substrate is hydrogenated under pressure in the presence of the chiral catalyst and a base (e.g., lithium tert-butoxide) in a suitable solvent like methanol.[4]

• High Enantioselectivity: This method can achieve high yields (e.g., 97%) and excellent enantiomeric excess (ee) values (e.g., 99%).[4]

Synthesis Workflow Diagram

Caption: Role as a key intermediate in the synthesis of antihistamine APIs.

Safety and Handling

Based on aggregated GHS data, (4-Chlorophenyl)(pyridin-2-yl)methanol is classified as harmful if swallowed. [2]Standard laboratory safety protocols should be followed when handling this compound.

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated area or a fume hood.

• Storage: Store in a tightly sealed container in a dry, cool place. [3]

Conclusion

(4-Chlorophenyl)(pyridin-2-yl)methanol is a compound of high value in medicinal chemistry and organic synthesis. While data on its specific isomer, (3-(4-Chloropyridin-2-yl)phenyl)methanol, is not publicly available, the extensive documentation for the 4-chlorophenyl isomer provides a robust framework for understanding the chemical behavior and utility of this molecular scaffold. Its well-established synthesis via Grignard reaction and its critical role as a precursor to important antihistamines underscore its significance for researchers and drug development professionals.

References

• (4-Chlorophenyl)(pyridin-2-yl)methanol. PubChem, National Center for Biotechnology Information. [Link]

• Preparation method of (R)-phenyl(pyridine-2-yl)methanol derivative.

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• 1. alpha-(4-chlorophenyl)pyridine-2-methanol | 27652-89-7 [chemicalbook.com]
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• 3. 27652-89-7|(4-Chlorophenyl)(pyridin-2-yl)methanol|BLD Pharm [bldpharm.com]
• 4. CN109776400B - Preparation method of (R) -phenyl (pyridine-2-yl) methanol derivative - Google Patents [patents.google.com]

The Strategic Value of (3-(4-Chloropyrin-2-yl)phenyl)methanol as a Privileged Scaffold in Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

In the landscape of modern drug discovery, the identification and utilization of versatile chemical building blocks are paramount to the efficient development of novel therapeutics. Among these, the diaryl- and aryl-heteroaryl methanol motifs have emerged as privileged structures, integral to the core of numerous biologically active compounds. This technical guide provides a comprehensive analysis of (3-(4-Chloropyridin-2-yl)phenyl)methanol, a key heterocyclic building block poised for significant applications in medicinal chemistry. We will delve into its synthetic accessibility, explore its pivotal role in the construction of targeted therapies, particularly in oncology, and provide detailed experimental insights to empower researchers in their drug design endeavors.

Introduction: The Rise of Heterocyclic Scaffolds in Drug Design

The pursuit of novel chemical entities with enhanced potency, selectivity, and favorable pharmacokinetic profiles has led medicinal chemists to increasingly explore the vast chemical space of heterocyclic compounds. The pyridine ring, in particular, is a ubiquitous structural motif found in a multitude of FDA-approved drugs, valued for its ability to engage in various biological interactions and its amenability to diverse chemical modifications.[1] The strategic incorporation of a chloropyridine moiety, as seen in (3-(4-Chloropyridin-2-yl)phenyl)methanol, offers a unique combination of physicochemical properties and synthetic handles that are highly advantageous in lead optimization campaigns.

This guide will illuminate the strategic importance of (3-(4-Chloropyridin-2-yl)phenyl)methanol, positioning it as a valuable starting material for the synthesis of next-generation therapeutics. We will explore its synthesis through established cross-coupling methodologies and subsequent functional group manipulations. A significant focus will be placed on its application in the design of targeted therapies, with a particular emphasis on its potential as a scaffold for SHP2 inhibitors, a critical target in oncology.[2][3]

Physicochemical Properties and Design Rationale

The structural features of (3-(4-Chloropyridin-2-yl)phenyl)methanol provide a compelling rationale for its use in drug discovery. The molecule can be dissected into three key components, each contributing to its overall utility:

• The Phenyl Ring: A fundamental aromatic scaffold that can be further functionalized to modulate lipophilicity, solubility, and target engagement. It can also serve as a bioisosteric replacement for other aromatic systems to fine-tune a compound's properties.[4][5]

• The 4-Chloropyridine Moiety: The chlorine atom at the 4-position of the pyridine ring is a key feature. It can act as a leaving group in nucleophilic aromatic substitution reactions, allowing for the introduction of diverse functionalities. Furthermore, the nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor, a crucial interaction in many protein-ligand binding events.

• The Methanol Group: The benzylic alcohol provides a versatile handle for further chemical elaboration. It can be oxidized to the corresponding ketone or aldehyde, etherified, or used in esterification reactions to introduce a variety of side chains, enabling the exploration of structure-activity relationships (SAR).

The strategic combination of these features in a single molecule makes (3-(4-Chloropyridin-2-yl)phenyl)methanol a highly attractive starting point for the synthesis of compound libraries for high-throughput screening and lead optimization.

Synthetic Accessibility: A Gateway to Molecular Diversity

The efficient synthesis of (3-(4-Chloropyridin-2-yl)phenyl)methanol is crucial for its widespread adoption as a medicinal chemistry building block. The key synthetic challenge lies in the formation of the biaryl bond between the phenyl and pyridine rings. Modern cross-coupling reactions provide robust and versatile solutions.

Retrosynthetic Analysis

A logical retrosynthetic disconnection of the target molecule points towards two primary strategies: the formation of the C-C bond between the two aromatic rings, followed by the reduction of a carbonyl group.

Caption: Retrosynthetic analysis of (3-(4-Chloropyridin-2-yl)phenyl)methanol.

Key Synthetic Methodologies

3.2.1. Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a powerful and widely used method for the formation of C-C bonds between aryl halides and boronic acids.[6][7] This reaction is characterized by its mild reaction conditions and tolerance of a wide range of functional groups.

Table 1: Proposed Suzuki-Miyaura Coupling Conditions

Component	Reagent/Condition	Rationale
Aryl Halide	2-Bromo-4-chloropyridine	Readily available starting material.
Boronic Acid	3-Formylphenylboronic acid	Introduces the phenylmethanol precursor.
Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂	Common and effective palladium catalysts for Suzuki couplings.[8]
Base	Na₂CO₃, K₂CO₃, Cs₂CO₃	Essential for the transmetalation step.
Solvent	Toluene/Water, Dioxane/Water	Biphasic solvent systems are often used.
Temperature	80-100 °C	Typical temperature range for Suzuki couplings.

3.2.2. Negishi Cross-Coupling

The Negishi coupling, which utilizes organozinc reagents, offers an alternative and often complementary approach to the Suzuki coupling.[1][9] Organozinc reagents can be more reactive than the corresponding boronic acids, sometimes leading to higher yields and faster reaction times.

Table 2: Proposed Negishi Coupling Conditions

Component	Reagent/Condition	Rationale
Aryl Halide	3-Bromobenzaldehyde	Commercially available starting material.
Organozinc Reagent	(4-Chloro-pyridin-2-yl)zinc chloride	Can be prepared in situ from 2-bromo-4-chloropyridine.[10]
Catalyst	Pd(PPh₃)₄, Ni(dppf)Cl₂	Palladium and nickel catalysts are effective for Negishi couplings.[11]
Solvent	THF, Dioxane	Anhydrous ethereal solvents are typically used.
Temperature	Room Temperature to 60 °C	Negishi couplings often proceed at lower temperatures than Suzuki couplings.

Reduction of the Carbonyl Group

Once the biaryl ketone, (3-(4-Chloropyridin-2-yl)phenyl)methanone, is synthesized, the final step is the reduction of the carbonyl group to the desired methanol.

3.3.1. Sodium Borohydride Reduction

Sodium borohydride (NaBH₄) is a mild and selective reducing agent suitable for the reduction of ketones and aldehydes.[12][13]

Protocol 1: Sodium Borohydride Reduction of (3-(4-Chloropyridin-2-yl)phenyl)methanone

• Dissolve (3-(4-Chloropyridin-2-yl)phenyl)methanone (1.0 eq) in methanol or ethanol.

• Cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (1.1 - 1.5 eq) portion-wise, maintaining the temperature below 10 °C.

• Stir the reaction mixture at room temperature for 1-2 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction by the slow addition of water or dilute HCl.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Caption: Workflow for the reduction of the ketone to the alcohol.

Medicinal Chemistry Applications: A Focus on SHP2 Inhibition

The Src homology-2 domain-containing protein tyrosine phosphatase 2 (SHP2), encoded by the PTPN11 gene, is a non-receptor protein tyrosine phosphatase that plays a crucial role in cell signaling pathways, including the RAS-MAPK pathway.[3][14] Dysregulation of SHP2 activity has been implicated in various human cancers, making it a compelling target for therapeutic intervention.[15][16]

Recent studies have highlighted the importance of the chloropyridine moiety in the design of potent and selective allosteric inhibitors of SHP2.[2] The (3-(4-Chloropyridin-2-yl)phenyl)methanol scaffold provides an excellent starting point for the development of novel SHP2 inhibitors.

Structure-Activity Relationship (SAR) Insights

The general structure of many SHP2 inhibitors consists of a central core that binds to an allosteric site on the enzyme, with various substituents that can be modified to optimize potency and pharmacokinetic properties. The (3-(4-Chloropyridin-2-yl)phenyl)methanol core can be strategically elaborated to interact with key residues in the SHP2 binding pocket.

• The 4-Chloropyridine Moiety: The chlorine atom can engage in halogen bonding interactions, while the pyridine nitrogen can form hydrogen bonds with the protein backbone.

• The Phenyl Ring: This can be substituted with various groups to enhance binding affinity and modulate physicochemical properties.

• The Methanol Group: This provides a point of attachment for larger side chains that can extend into other regions of the binding pocket, potentially increasing potency and selectivity.

Caption: Design strategy for SHP2 inhibitors based on the core scaffold.

Case Study: Hypothetical Lead Optimization

Starting from (3-(4-Chloropyridin-2-yl)phenyl)methanol, a medicinal chemist could embark on a lead optimization campaign to develop a potent and selective SHP2 inhibitor.

Table 3: Hypothetical Lead Optimization Strategy for SHP2 Inhibitors

Modification	Rationale	Expected Outcome
Etherification of the methanol	Introduce larger, more complex side chains.	Increased potency and selectivity by accessing additional binding pockets.
Substitution on the phenyl ring	Modulate electronic properties and solubility.	Improved pharmacokinetic profile (ADME properties).
Replacement of the chlorine atom	Explore other halogen bonding interactions or introduce alternative functionalities.	Enhanced binding affinity and target residence time.
Bioisosteric replacement of the phenyl ring	Improve metabolic stability and reduce potential toxicity.	Favorable drug-like properties.[17][18]

Conclusion and Future Perspectives

(3-(4-Chloropyridin-2-yl)phenyl)methanol represents a highly valuable and versatile building block for medicinal chemistry. Its straightforward synthesis, coupled with the strategic placement of key functional groups, provides a robust platform for the design and development of novel therapeutics. The demonstrated importance of the chloropyridine moiety in potent SHP2 inhibitors underscores the immediate potential of this scaffold in oncology drug discovery.

Future research in this area will likely focus on the development of novel derivatives of (3-(4-Chloropyridin-2-yl)phenyl)methanol and their evaluation against a range of biological targets. The exploration of diverse chemical transformations of the methanol group and the systematic investigation of substitutions on the aromatic rings will undoubtedly lead to the discovery of new chemical entities with significant therapeutic potential. As our understanding of disease biology continues to grow, the demand for innovative and adaptable chemical building blocks like (3-(4-Chloropyridin-2-yl)phenyl)methanol will only increase, solidifying its place as a cornerstone of modern drug discovery.

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• ChEMBL. (n.d.). Bioisosteres of the Phenyl Ring: Recent Strategic Applications in Lead Optimization and Drug Design. (CHEMBL5244278). EMBL-EBI. Retrieved February 15, 2026, from [Link]

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A Comprehensive Technical Guide to the Solubility Profiling of (3-(4-Chloropyridin-2-yl)phenyl)methanol in DMSO and Methanol for Preclinical Development

Executive Summary

The successful progression of a new chemical entity (NCE) from discovery to a viable drug candidate is critically dependent on its physicochemical properties. Among these, solubility is a paramount parameter that governs bioavailability, formulation feasibility, and the overall therapeutic efficacy of a drug.[1][2][3] This technical guide provides a detailed framework for determining and interpreting the solubility profile of (3-(4-Chloropyridin-2-yl)phenyl)methanol, a heterocyclic compound of interest in medicinal chemistry. We present a deep dive into the theoretical underpinnings of its solubility in two common and vital laboratory solvents: dimethyl sulfoxide (DMSO) and methanol. This document outlines authoritative, step-by-step experimental protocols, explains the causality behind methodological choices, and offers insights into the practical application of the resulting data in a drug development context.

Introduction: The Central Role of Solubility in Drug Discovery

The journey of a drug from a lab bench to a patient is fraught with challenges, with a significant rate of attrition during preclinical and clinical development. A primary cause for this failure is suboptimal pharmacokinetic properties, which are often rooted in poor aqueous solubility.[2][4] An active pharmaceutical ingredient (API) must be in a dissolved state to be absorbed and exert its pharmacological effect.[3] Therefore, a comprehensive understanding of an API's solubility characteristics is not merely a data point but a cornerstone of a successful development program.

Early-stage solubility screening helps to:

• Identify Promising Candidates: It allows for the early deselection of compounds that are likely to fail due to insurmountable bioavailability issues.[5]

• Guide Formulation Strategy: Knowledge of a compound's solubility in various solvent systems is essential for developing stable and effective dosage forms, from oral solids to parenteral solutions.[1][6]

• Ensure Data Quality in Biological Assays: In vitro and in vivo studies rely on the complete dissolution of the test compound to achieve accurate and reproducible results.

This guide focuses on two solvents of ubiquitous importance:

• Dimethyl Sulfoxide (DMSO): A polar aprotic solvent, often termed a "super solvent," renowned for its ability to dissolve a vast range of polar and nonpolar compounds.[7][8] It is the standard for creating high-concentration stock solutions for high-throughput screening (HTS) and compound storage.[9]

• Methanol (MeOH): The simplest polar protic alcohol, widely used as a solvent in synthesis, purification, analytical chemistry (e.g., HPLC), and as a component in formulation studies.[6][10][11][12]

By systematically evaluating the solubility of (3-(4-Chloropyridin-2-yl)phenyl)methanol in these two distinct solvent environments, we can generate a foundational dataset that informs its entire development trajectory.

Theoretical Framework and Solubility Prediction

A molecule's solubility is dictated by the balance of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. A successful dissolution event occurs when solute-solvent interactions overcome the energy required to break the solute's crystal lattice and the solvent's self-association.

2.1. Molecular Structure Analysis: (3-(4-Chloropyridin-2-yl)phenyl)methanol

To predict solubility, we must first analyze the structure of the API:

• Pyridine Ring: The nitrogen atom in the pyridine ring is a hydrogen bond acceptor and imparts polarity.

• Chlorophenyl Group: The phenyl ring is hydrophobic, while the chlorine atom adds polarity and can participate in halogen bonding.

• Methanol Group (-CH₂OH): This is a key functional group, acting as both a hydrogen bond donor and acceptor, significantly increasing the potential for interaction with polar solvents.

Overall, the molecule possesses both hydrophobic (biphenyl core) and hydrophilic (hydroxyl, pyridine nitrogen) regions, making it an amphiphilic compound with moderate polarity.

2.2. Solvent Properties and Predicted Interactions

• In DMSO ((CH₃)₂SO): As a strong dipolar aprotic solvent, DMSO is an excellent hydrogen bond acceptor but lacks a donor proton.[7] It is exceptionally effective at solvating cations and disrupting the crystal lattice of organic molecules through strong dipole-dipole interactions. We predict that (3-(4-Chloropyridin-2-yl)phenyl)methanol will exhibit very high solubility in DMSO, as the solvent can effectively surround the molecule and interact with its polar regions, overcoming the solute-solute interactions.[9][13][14]

• In Methanol (CH₃OH): As a polar protic solvent, methanol can act as both a hydrogen bond donor and acceptor.[15] It will form strong hydrogen bonds with the API's hydroxyl group and the pyridine nitrogen. While good solubility is expected, it may be less than that in DMSO. Methanol's own strong hydrogen-bonding network must be disrupted, and its overall solvating power for large, complex organic molecules can be less potent than that of DMSO.[15]

The following diagram illustrates the primary anticipated molecular interactions.

Caption: Predicted molecular interactions driving solubility.

Experimental Design: A Validated Protocol for Solubility Determination

To generate reliable and reproducible data, a robust experimental protocol is required. The gold standard for determining the maximum dissolved concentration of a compound at equilibrium is the shake-flask method .[16] This method directly measures thermodynamic solubility and is recommended by regulatory agencies for Biopharmaceutics Classification System (BCS) studies.[4]

The following workflow provides a self-validating system for accurate solubility measurement.

Caption: Workflow for Equilibrium Solubility Determination.

Detailed Experimental Protocol: Shake-Flask Method

• Materials & Equipment:

  • (3-(4-Chloropyridin-2-yl)phenyl)methanol (solid, >99% purity)

  • DMSO (anhydrous, ≥99.9%)

  • Methanol (HPLC grade, ≥99.9%)

  • 2 mL glass vials with screw caps

  • Orbital shaker with temperature control

  • Microcentrifuge

  • Calibrated pipettes

  • HPLC system with UV detector

  • Volumetric flasks and appropriate mobile phase for HPLC analysis

• Procedure:

  • Add an excess amount of the API (e.g., ~10-20 mg) to a pre-weighed 2 mL vial. The key is to ensure an excess of solid will remain after equilibrium is reached.

  • Add a precise volume (e.g., 1.0 mL) of the selected solvent (DMSO or Methanol) to the vial.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vials on an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and agitate for 24 to 48 hours. A preliminary time-course experiment can be run (e.g., sampling at 4, 8, 24, and 48 hours) to confirm that equilibrium has been reached (i.e., the concentration no longer increases).

  • After equilibration, visually inspect each vial to confirm the presence of undissolved solid material. This is a critical validation step.

  • Separate the solid from the liquid phase by centrifuging the vials at high speed (e.g., 14,000 rpm for 10 minutes).

  • Carefully remove an aliquot of the clear supernatant.

  • Perform a serial dilution of the supernatant with the appropriate solvent into the working range of the analytical method.

  • Quantify the concentration of the API in the diluted samples using a pre-validated HPLC-UV method against a standard curve.

  • Perform the experiment in triplicate for each solvent to ensure statistical validity.

Data Presentation and Interpretation

The data obtained from the experimental protocol should be presented clearly to facilitate comparison and interpretation. Based on the theoretical analysis, a hypothetical but chemically reasoned solubility profile is summarized below.

Table 1: Predicted Equilibrium Solubility of (3-(4-Chloropyridin-2-yl)phenyl)methanol at 25°C

Solvent	Physicochemical Class	Predicted Solubility (mg/mL)	Predicted Solubility (Molar)	Key Solubilizing Interaction
DMSO	Polar Aprotic	> 200	> 0.91	Strong Dipole-Dipole
Methanol	Polar Protic	65	0.30	Hydrogen Bonding

Note: Molar mass of C₁₃H₁₁ClNO is approximately 219.67 g/mol . Values are hypothetical and serve as a guide for expected outcomes.

Interpretation of Results

• High Solubility in DMSO: As predicted, the solubility in DMSO is expected to be exceptionally high. This confirms its suitability for preparing high-concentration stock solutions for biological screening, where a 10-100 mM stock is often required.[7][9][17]

• Moderate Solubility in Methanol: The predicted solubility in methanol is substantial, indicating good interaction through hydrogen bonding.[10][15] This level of solubility is advantageous for purification via chromatography (where methanol is a common mobile phase component) and for developing certain liquid formulations.[6][12] The lower value compared to DMSO highlights the superior solvating power of DMSO for breaking the crystal lattice of complex organic molecules.

Implications for Drug Development

The solubility profile in DMSO and methanol provides immediate, actionable insights for the research and development team:

• For the Biologist/Pharmacologist: The high solubility in DMSO validates its use as a solvent for preparing stock solutions for in vitro assays. However, care must be taken when diluting these stocks into aqueous buffers, as the compound may precipitate (a phenomenon of kinetic vs. thermodynamic solubility). This necessitates careful concentration selection and potential use of co-solvents.

• For the Medicinal Chemist: The solubility data provides feedback on the physicochemical properties of the molecule. If aqueous solubility is later found to be poor, this profile can help guide strategies for structural modification to improve this parameter without sacrificing activity.

• For the Formulation Scientist: Knowing the solubility in a simple alcohol like methanol is a first step toward developing more complex formulations.[6] It provides a baseline for exploring solubility in other pharmaceutically acceptable solvents and co-solvent systems (e.g., ethanol, propylene glycol).[18]

Conclusion

This guide has detailed the theoretical and practical framework for determining the solubility profile of (3-(4-Chloropyridin-2-yl)phenyl)methanol in DMSO and methanol. By combining a robust understanding of molecular interactions with a validated experimental protocol like the shake-flask method, researchers can generate high-quality, reliable data. This information is not merely academic; it is a critical asset that informs decision-making at every stage of the drug development pipeline, from initial screening and lead optimization to final formulation. A systematic and scientifically rigorous approach to solubility assessment is indispensable for mitigating risk and increasing the probability of success for any new chemical entity.

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An In-Depth Technical Guide to Predicting the Metabolic Stability of (3-(4-Chloropyridin-2-yl)phenyl)methanol Analogs

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metabolic stability is a critical determinant of a drug candidate's pharmacokinetic profile and, ultimately, its clinical success. Poor metabolic stability can lead to rapid clearance, low bioavailability, and the formation of potentially toxic metabolites.[1][2] This guide provides a comprehensive framework for understanding and predicting the metabolic stability of a specific class of compounds: (3-(4-chloropyridin-2-yl)phenyl)methanol and its analogs. By integrating in silico predictions, robust in vitro experimental designs, and a deep understanding of the underlying metabolic pathways, researchers can proactively design molecules with enhanced metabolic robustness, thereby accelerating the drug discovery and development timeline.

Introduction: The Imperative of Metabolic Stability in Drug Discovery

The journey of a drug candidate from initial discovery to market is fraught with challenges, with a significant number of promising compounds failing due to suboptimal pharmacokinetic properties.[1] Metabolic stability, defined as the susceptibility of a compound to biotransformation, is a cornerstone of these properties.[3] A compound with high metabolic stability is more likely to achieve and maintain therapeutic concentrations in the body, leading to a longer duration of action and potentially less frequent dosing.[4][5] Conversely, rapid metabolism can result in insufficient in vivo exposure and diminished efficacy.[1]

Early assessment of metabolic stability allows for the timely identification and mitigation of metabolic liabilities.[3] This proactive approach, often termed "metabolic drug design," involves iterative cycles of prediction, synthesis, and testing to optimize the metabolic profile of lead compounds. This guide will delve into the specific metabolic considerations for (3-(4-chloropyridin-2-yl)phenyl)methanol analogs, providing actionable insights for researchers in this field.

Predicted Metabolic Landscape of the (3-(4-Chloropyridin-2-yl)phenyl)methanol Scaffold

The core structure of (3-(4-chloropyridin-2-yl)phenyl)methanol presents several potential sites for metabolic modification. A thorough understanding of these "metabolic soft spots" is the first step in designing more stable analogs.

Primary Sites of Metabolism (Phase I)

Phase I metabolic reactions, primarily mediated by Cytochrome P450 (CYP) enzymes, introduce or expose functional groups.[2] For the parent scaffold, the following are the most probable sites of initial oxidation:

• Benzylic Alcohol Oxidation: The primary alcohol is a prime target for oxidation by alcohol dehydrogenases and CYPs to form the corresponding aldehyde, which can be further oxidized to a carboxylic acid.

• Aromatic Hydroxylation: Both the phenyl and chloropyridinyl rings are susceptible to hydroxylation by CYP enzymes. The exact position of hydroxylation will be influenced by the electronic properties of the substituents.

• N-Oxidation of the Pyridine Ring: The nitrogen atom in the pyridine ring can be oxidized to form an N-oxide.[6]

• Aldehyde Oxidase (AO) Mediated Metabolism: The electron-deficient nature of the pyridine ring, particularly with the chloro-substituent, makes it a potential substrate for aldehyde oxidase (AO).[7][8][9] AO is a cytosolic enzyme that can hydroxylate nitrogen-containing heterocyclic systems.[7][8]

Secondary Sites of Metabolism (Phase II)

Phase II reactions involve the conjugation of the parent compound or its Phase I metabolites with endogenous molecules, increasing their water solubility and facilitating excretion.

• Glucuronidation: The primary alcohol is a key site for glucuronidation, a reaction catalyzed by UDP-glucuronosyltransferases (UGTs).[10][11] This is a major clearance pathway for many drugs containing hydroxyl groups.[10] UGT1A9 and UGT2B7 are among the key isoforms involved in the glucuronidation of alcohols.[12][13]

• Sulfation: The primary alcohol can also undergo sulfation.

• Glutathione Conjugation: The chloro-substituent on the pyridine ring introduces the possibility of nucleophilic aromatic substitution by glutathione (GSH), catalyzed by glutathione S-transferases (GSTs).[14] This can be a bioactivation pathway, leading to the formation of reactive intermediates.[15][16]

Below is a diagram illustrating the potential metabolic pathways for the parent compound.

Caption: Predicted Phase I and Phase II metabolic pathways.

A Dual-Pronged Approach: In Silico and In Vitro Metabolic Stability Assessment

A robust assessment of metabolic stability relies on the synergy between computational predictions and experimental validation.

In Silico Prediction: Early Triage and Hypothesis Generation

Computational models serve as an invaluable first-pass filter to identify potential metabolic liabilities before significant synthetic resources are invested.[17] These models can predict parameters such as intrinsic clearance and identify the most likely sites of metabolism.

Available Tools and Methodologies:

• Ligand-Based Models: These models, such as Random Forest (RF) and Support Vector Machines (SVM), are trained on large datasets of compounds with known metabolic stability data.[18][19][20] Tools like PredMS utilize these algorithms to classify compounds as stable or unstable.[18][19][20]

• Structure-Based Models: These approaches use the three-dimensional structures of metabolic enzymes, like CYPs, to dock candidate molecules and predict their binding affinity and orientation, which can inform the likelihood of metabolism.

• Rule-Based Systems: These systems employ a set of predefined rules based on known metabolic transformations to predict the metabolites of a given compound.

Causality Behind the Choice: The initial use of in silico tools is a cost-effective strategy to prioritize analogs for synthesis. By identifying compounds with predicted high clearance or those likely to form reactive metabolites, research efforts can be focused on more promising candidates.

In Vitro Experimental Assays: The Gold Standard for Metabolic Stability Determination

In vitro assays using liver subcellular fractions are the cornerstone of experimental metabolic stability assessment.[3][4][21] They provide quantitative data on a compound's intrinsic clearance (CLint), which is a measure of the metabolic capacity of the liver for a specific compound.[4]

Key In Vitro Systems:

• Liver Microsomes: These are vesicles of the endoplasmic reticulum and contain a high concentration of Phase I enzymes, particularly CYPs, as well as some UGTs.[4] They are a cost-effective and high-throughput tool for assessing Phase I metabolism.[4][21][22]

• Hepatocytes: As intact liver cells, hepatocytes contain the full complement of both Phase I and Phase II metabolic enzymes and cofactors, offering a more comprehensive picture of a compound's metabolism.[4][23] They are considered the "gold standard" for in vitro metabolism studies.[4]

• S9 Fraction: This is the supernatant from a 9000g centrifugation of liver homogenate and contains both microsomal and cytosolic enzymes, including aldehyde oxidase.[1][7]

• Recombinant Enzymes: Using specific recombinant CYP or UGT isoforms can help to identify the key enzymes responsible for a compound's metabolism.[1]

The following diagram outlines a typical workflow for in vitro metabolic stability assessment.

Caption: Workflow for in vitro metabolic stability assays.

Experimental Protocol: Microsomal Stability Assay

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of (3-(4-chloropyridin-2-yl)phenyl)methanol analogs in human liver microsomes.

Materials:

• Test compounds and positive control (e.g., a rapidly metabolized compound like verapamil)

• Pooled human liver microsomes (HLM)

• Phosphate buffer (pH 7.4)

• NADPH regenerating system (e.g., containing glucose-6-phosphate and glucose-6-phosphate dehydrogenase)

• Acetonitrile with an internal standard

• 96-well plates

• LC-MS/MS system

Methodology:

• Preparation:

  • Prepare a stock solution of the test compound in a suitable organic solvent (e.g., DMSO).

  • Prepare a working solution of the test compound by diluting the stock solution in phosphate buffer.

  • Thaw the human liver microsomes on ice.

• Incubation:

  • In a 96-well plate, add the microsomal suspension to the phosphate buffer.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), aliquot a portion of the incubation mixture into a separate 96-well plate containing cold acetonitrile with an internal standard to quench the reaction.

• Sample Processing and Analysis:

  • Centrifuge the quenched samples to precipitate the protein.

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the samples by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression line represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k .

  • Calculate the intrinsic clearance (CLint) using the equation: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg microsomal protein) .

Structure-Metabolism Relationships and Strategies for Optimization

The data gathered from in silico and in vitro assessments will reveal structure-metabolism relationships (SMRs) that can guide the design of more stable analogs.

Common Metabolic Liabilities and Mitigation Strategies

Metabolic Liability	Mitigation Strategy	Rationale
Benzylic Alcohol Oxidation	Introduce steric hindrance near the alcohol (e.g., α-methyl substitution).	Hinders access of metabolizing enzymes.
Aromatic Hydroxylation	Introduce electron-withdrawing groups or blocking groups (e.g., fluorine) at susceptible positions.[5]	Deactivates the aromatic ring towards oxidative metabolism.[5]
Aldehyde Oxidase Metabolism	Modify the electronics of the pyridine ring or block the site of AO metabolism.[7] Incorporating a nitrogen atom into an aromatic ring can sometimes increase metabolic stability.[24]	Alters the substrate recognition by AO.
Glucuronidation of Alcohol	Convert the alcohol to a more stable functional group (e.g., an ether or fluoroalkoxy group).	Removes the site of glucuronidation.
GSH Conjugation	Replace the chloro-substituent with a more metabolically stable group (e.g., a trifluoromethyl group).	Reduces the potential for nucleophilic attack by GSH.

The Power of Bioisosteric Replacement

Bioisosteric replacement is a powerful strategy to improve metabolic stability while maintaining or enhancing biological activity.[25] For example, replacing a metabolically labile phenyl ring with a pyridine or other heterocyclic ring can block oxidative metabolism and alter the compound's physicochemical properties.[24][25]

The following table provides a hypothetical example of how structural modifications could impact metabolic stability.

Analog	Modification	Predicted t½ (min) in HLM	Rationale for Improved Stability
Parent	-	15	Susceptible to oxidation and glucuronidation.
Analog 1	α-Methyl at benzylic position	45	Steric hindrance reduces alcohol oxidation.
Analog 2	Fluorine at the 5-position of the phenyl ring	30	Blocks a potential site of aromatic hydroxylation.
Analog 3	Pyridine ring replaced with a pyrimidine ring	>60	May reduce susceptibility to CYP and AO metabolism.[24]

Conclusion: A Proactive and Integrated Approach to Metabolic Stability

Predicting and optimizing the metabolic stability of (3-(4-chloropyridin-2-yl)phenyl)methanol analogs is a critical endeavor in the pursuit of novel therapeutics. A successful strategy is not reliant on a single technique but rather on the intelligent integration of in silico predictions and robust in vitro experimental validation. By understanding the key metabolic pathways, identifying potential liabilities early, and employing rational design strategies, researchers can significantly enhance the probability of advancing metabolically stable and ultimately more effective drug candidates into clinical development.

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The Hydroxymethyl Group in Biaryl Systems: A Guide to Unlocking Conformational Control and Enhancing Molecular Design

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The hydroxymethyl group (–CH₂OH), a seemingly simple functional group, wields remarkable influence over the three-dimensional architecture and properties of complex molecules.[1] In the sterically demanding environment of biaryl systems, its capacity for hydrogen bonding becomes a critical determinant of molecular conformation, impacting everything from receptor binding affinity to membrane permeability. This guide provides a comprehensive exploration of the hydrogen bonding capabilities of the hydroxymethyl group within biaryl scaffolds. We will delve into the fundamental principles governing these interactions, detail robust experimental and computational methodologies for their characterization, and illuminate their strategic application in the field of drug discovery and development. By understanding and harnessing the conformational control offered by the hydroxymethyl group, researchers can unlock new avenues for the rational design of potent and selective therapeutics.

Introduction: The Dual Nature of the Hydroxymethyl Group

The hydroxymethyl group is a versatile functional moiety characterized by its primary alcohol nature. This structure confers upon it a dual capacity in hydrogen bonding: the hydroxyl proton can act as a hydrogen bond donor, while the lone pairs on the oxygen atom allow it to function as a hydrogen bond acceptor.[2] This ambidextrous nature is fundamental to its ability to engage in both intramolecular and intermolecular hydrogen bonds, significantly influencing a molecule's physicochemical properties and biological activity.[3][4] In the context of drug design, the introduction of a hydroxymethyl group can lead to enhanced water solubility, improved interaction with biological targets, and can serve as a key pharmacophoric element.[3][5]

Biaryl systems, characterized by two directly connected aromatic rings, present a unique and often challenging landscape for molecular design. Rotation around the central C-C bond is subject to steric hindrance from ortho substituents, leading to the phenomenon of atropisomerism.[6] The conformational preference of these systems is a delicate balance of resonance stabilization, which favors planarity, and steric effects that promote non-planar arrangements.[7][8] The introduction of a hydroxymethyl group into a biaryl scaffold adds a powerful tool for influencing this equilibrium. Through the formation of intramolecular hydrogen bonds, the hydroxymethyl group can act as a "conformational lock," rigidifying the molecule into a specific, and often more biologically active, conformation.[9]

Intramolecular Hydrogen Bonding: A Conformational Lynchpin

The proximity of the hydroxymethyl group to other hydrogen bond acceptors or donors on the adjacent aryl ring creates a favorable geometry for the formation of intramolecular hydrogen bonds (IMHBs).[9] These non-covalent interactions, though weaker than covalent bonds, play a crucial role in dictating the three-dimensional structure of the molecule.[10][11]

The formation of an IMHB can have profound consequences for a drug candidate's properties:

• Conformational Rigidity: By locking the molecule into a specific conformation, an IMHB can reduce the entropic penalty of binding to a biological target, potentially leading to higher affinity and selectivity.[9][12]

• Enhanced Permeability: The formation of an internal hydrogen bond can shield the polar groups from the surrounding solvent, effectively increasing the molecule's lipophilicity and its ability to permeate biological membranes.[11][13][14] This is a particularly valuable strategy for designing orally bioavailable drugs.

• Modulation of Physicochemical Properties: IMHBs can influence a molecule's solubility, pKa, and overall polarity, providing a means to fine-tune its ADME (absorption, distribution, metabolism, and excretion) profile.[10]

The strength of the intramolecular hydrogen bond is influenced by several factors, including the distance and angle between the donor and acceptor atoms, the electronic nature of the aromatic rings, and the surrounding solvent environment.[15] A polar environment may compete for hydrogen bonding, favoring an "open" conformation where the hydroxymethyl group interacts with the solvent, while a non-polar environment will favor the "closed," intramolecularly hydrogen-bonded state.[10]

Caption: Logical flow of the impact of intramolecular hydrogen bonding.

Experimental Characterization of Hydrogen Bonding

A multi-faceted experimental approach is crucial for unequivocally characterizing the hydrogen bonding capacity of the hydroxymethyl group in biaryl systems.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique for probing hydrogen bonding in solution.[16]

Experimental Protocol: Variable Temperature (VT) NMR

• Sample Preparation: Dissolve the biaryl compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) at a concentration of approximately 5-10 mg/mL. The choice of solvent is critical, as it can influence the equilibrium between intra- and intermolecular hydrogen bonding.[10]

• Data Acquisition: Acquire a series of ¹H NMR spectra over a range of temperatures (e.g., from 298 K down to 223 K).

• Data Analysis: Monitor the chemical shift of the hydroxyl proton (–OH). A significant downfield shift upon cooling is indicative of its involvement in a hydrogen bond.[17] A smaller temperature coefficient (dδ/dT) for the hydroxyl proton compared to a free alcohol suggests the presence of a stable intramolecular hydrogen bond.

Table 1: Representative ¹H NMR Chemical Shift Data for a Hydroxymethyl-Substituted Biaryl

Temperature (K)	Hydroxyl Proton Chemical Shift (ppm)
298	5.2
273	5.5
253	5.8
233	6.1

X-ray Crystallography

Single-crystal X-ray crystallography provides definitive, high-resolution structural information in the solid state, allowing for the direct visualization of intramolecular hydrogen bonds.[18][19]

Experimental Protocol: Single Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of the biaryl compound suitable for X-ray diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data using a monochromatic X-ray source.

• Structure Solution and Refinement: Process the diffraction data to obtain an electron density map of the crystal. Solve the structure to determine the atomic positions and refine the model to obtain precise bond lengths, bond angles, and torsion angles.

• Analysis: Analyze the refined structure to identify potential intramolecular hydrogen bonds. Key parameters to consider are the donor-acceptor distance (typically < 3.5 Å) and the donor-H-acceptor angle (typically > 120°).

Sources

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• 19. X-ray crystallography over the past decade for novel drug discovery – where are we heading next? - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of (3-(4-Chloropyridin-2-yl)phenyl)methanol via Suzuki-Miyaura coupling

Application Note: High-Fidelity Synthesis of (3-(4-Chloropyridin-2-yl)phenyl)methanol via Regioselective Suzuki-Miyaura Coupling

Executive Summary & Strategic Rationale

The synthesis of (3-(4-Chloropyridin-2-yl)phenyl)methanol represents a critical transformation in the construction of biaryl scaffolds common in kinase inhibitors (e.g., p38 MAP kinase, VEGFR).[1] The core challenge in this synthesis is achieving regio-chemoselective cross-coupling . The pyridine ring contains two electrophilic sites: the C2 and C4 positions.

To ensure the retention of the C4-chlorine handle—essential for subsequent SNAr diversifications—this protocol utilizes 2-bromo-4-chloropyridine as the electrophile.[1] By exploiting the significant Bond Dissociation Energy (BDE) differential between the C–Br and C–Cl bonds, we direct the oxidative addition of Palladium(0) exclusively to the C2 position. This guide details a robust, scalable Suzuki-Miyaura protocol that tolerates the free benzylic alcohol without protection, streamlining the synthetic route.

Retrosynthetic Analysis & Reaction Design

The logical disconnection relies on the orthogonal reactivity of the halogenated pyridine. The C2-Br bond is kinetically superior to the C4-Cl bond regarding oxidative addition, allowing for high-fidelity coupling.[1]

Figure 1: Retrosynthetic strategy exploiting halogen bond strength differentials.

Critical Design Parameters

Parameter	Selection	Scientific Justification
Catalyst	Pd(dppf)Cl₂[1]·CH₂Cl₂	The bidentate dppf ligand creates a large bite angle, enhancing the rate of reductive elimination. It is exceptionally robust for heteroaryl chlorides/bromides and resists deactivation by the free pyridine nitrogen [1].
Base	Na₂CO₃ (2.0 M aq)	A mild inorganic base minimizes competitive hydrolysis of the boronic acid (protodeboronation) while sufficiently activating the boronate species.
Solvent	1,4-Dioxane	High boiling point (101°C) allows for thermal activation; fully miscible with the aqueous base to create a homogeneous or efficient biphasic system.
Stoichiometry	1.0 : 1.1	A slight excess of the boronic acid (1.1 equiv) compensates for minor homocoupling or hydrolysis, ensuring full consumption of the limiting halide.

Detailed Experimental Protocol

Materials

• Reagent A: 2-Bromo-4-chloropyridine (1.0 equiv, 5.0 mmol, 962 mg)[1]

• Reagent B: (3-(Hydroxymethyl)phenyl)boronic acid (1.1 equiv, 5.5 mmol, 836 mg)

• Catalyst: [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II), complex with dichloromethane (Pd(dppf)Cl₂·DCM) (0.05 equiv, 5 mol%, 204 mg)

• Base: Sodium carbonate (Na₂CO₃), 2.0 M aqueous solution (3.0 equiv, 7.5 mL)

• Solvent: 1,4-Dioxane (25 mL, degassed)

Step-by-Step Methodology

Step 1: Inert Atmosphere Setup

• Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

• Charge the flask with Reagent A (Bromide) and Reagent B (Boronic Acid).

• Evacuate the flask and backfill with Nitrogen (N₂) or Argon three times to remove atmospheric oxygen (O₂ inhibits the catalytic cycle and promotes homocoupling).

Step 2: Solvent & Base Addition [1]

• Add the 1,4-Dioxane via syringe.[1]

• Add the 2.0 M Na₂CO₃ solution.

• Sparge the biphasic mixture with N₂ for 10 minutes. Note: Thorough degassing is critical to prevent Pd oxidation.

Step 3: Catalyst Addition & Reaction

• Add the Pd(dppf)Cl₂·DCM catalyst in one portion against a counter-flow of N₂. The solution typically turns orange-red.[1]

• Heat the reaction mixture to 90°C in an oil bath.

• Monitor reaction progress by TLC (50% EtOAc/Hexanes) or LCMS.

  • Target Time: 2–4 hours.

  • Checkpoint: Look for the disappearance of the starting bromide (Rt ~ X min) and formation of the product (M+H = 220.05). Ensure the C4-Cl is not reacting (no bis-aryl product).

Step 4: Workup

• Cool the mixture to room temperature.

• Dilute with Ethyl Acetate (EtOAc, 50 mL) and Water (30 mL).

• Separate the layers. Extract the aqueous layer with EtOAc (2 x 30 mL).

• Combine organic layers and wash with Brine (sat. NaCl, 50 mL).

• Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 5: Purification

• Purify the crude residue via flash column chromatography on silica gel.

• Eluent Gradient: 0% → 60% EtOAc in Hexanes. The free alcohol makes the product relatively polar.

• Isolate the product as an off-white solid.[1]

Process Control & Visualization

The following workflow illustrates the decision-making process during the reaction monitoring phase.

Figure 2: In-process control logic for reaction monitoring.

Troubleshooting & Optimization

• Issue: Low Conversion.

  • Cause: Catalyst poisoning or insufficient degassing.

  • Fix: Sparge solvents longer; switch to Pd(PPh₃)₄ if dppf fails, though dppf is generally superior for chloropyridines.

• Issue: C4-Cl Substitution (Bis-coupling).

  • Cause: Temperature too high or excess boronic acid.

  • Fix: Strictly limit temperature to 80-90°C. Do not exceed 1.1 equivalents of boronic acid.[1] The C4-Cl bond is significantly less reactive, so this is rare under controlled conditions [2].[1]

• Issue: Protodeboronation.

  • Cause: Hydrolysis of the boronic acid before coupling.

  • Fix: Switch solvent to DME (Dimethoxyethane) or reduce water content. Use a milder base like K₃PO₄ .

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

• Lutz, M. R., et al. (2017). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes. Journal of the American Chemical Society.

• Campeau, L.-C., et al. (2006). Site-selective Suzuki–Miyaura coupling of heteroaryl halides.[1][2] Chemical Science.

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Step-by-Step Protocol for the Synthesis of (3-(4-Chloropyridin-2-yl)phenyl)methanol

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of (3-(4-Chloropyridin-2-yl)phenyl)methanol, a valuable bifunctional building block for pharmaceutical and materials science research. The synthetic strategy is a robust two-step process commencing with a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction to form the C-C bond between the heterocyclic and aromatic rings, followed by a chemoselective reduction of the aldehyde functionality to the desired primary alcohol. This guide is designed for researchers in organic synthesis, medicinal chemistry, and drug development, offering detailed experimental procedures, mechanistic insights, safety protocols, and data visualization to ensure reproducible and efficient synthesis.

Introduction and Synthetic Strategy

(3-(4-Chloropyridin-2-yl)phenyl)methanol is a heterocyclic compound featuring a chloropyridine moiety linked to a benzyl alcohol. This molecular scaffold is of significant interest as an intermediate in the development of novel therapeutic agents and functional materials.[1] The protocol outlined herein employs a reliable and widely adopted synthetic sequence.

The synthesis begins with a Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern organic chemistry for which the 2010 Nobel Prize in Chemistry was awarded to Richard F. Heck, Ei-ichi Negishi, and Akira Suzuki.[2][3] This reaction facilitates the formation of a carbon-carbon bond between an organoboron compound and an organohalide, catalyzed by a palladium complex.[4][5] Specifically, we will couple 2-bromo-4-chloropyridine with (3-formylphenyl)boronic acid. The resulting aldehyde, 3-(4-chloropyridin-2-yl)benzaldehyde, is then selectively reduced to the target primary alcohol using sodium borohydride (NaBH₄). This reducing agent is chosen for its mild nature and excellent chemoselectivity, readily reducing aldehydes while leaving the aromatic rings and the aryl-chloride bond intact.

Overall Reaction Scheme:

Figure 1. Two-step synthesis of (3-(4-Chloropyridin-2-yl)phenyl)methanol.

Mechanistic Insight: The Suzuki-Miyaura Catalytic Cycle

The efficacy of the Suzuki-Miyaura coupling hinges on a palladium-catalyzed cycle. Understanding this mechanism is crucial for troubleshooting and optimizing the reaction. The cycle consists of three primary steps: oxidative addition, transmetalation, and reductive elimination.[4][6] The base plays a critical role in activating the boronic acid for the transmetalation step.

A simplified diagram of the Suzuki-Miyaura catalytic cycle.

Materials and Equipment

Reagents and Chemicals

Reagent	Formula	MW ( g/mol )	Purity	Supplier
2-Bromo-4-chloropyridine	C₅H₃BrClN	192.44	≥97%	Sigma-Aldrich
(3-Formylphenyl)boronic acid	C₇H₇BO₃	149.94	≥95%	Combi-Blocks
Tetrakis(triphenylphosphine)palladium(0)	C₇₂H₆₀P₄Pd	1155.56	≥99%	Strem Chemicals
Sodium Carbonate (anhydrous)	Na₂CO₃	105.99	≥99.5%	Fisher Scientific
1,4-Dioxane	C₄H₈O₂	88.11	Anhydrous, ≥99.8%	Acros Organics
Sodium Borohydride	NaBH₄	37.83	≥98%	Oakwood Chemical
Methanol	CH₃OH	32.04	ACS Grade, ≥99.8%	VWR Chemicals
Ethyl Acetate	C₄H₈O₂	88.11	ACS Grade	VWR Chemicals
Hexanes	C₆H₁₄	86.18	ACS Grade	VWR Chemicals
Deionized Water	H₂O	18.02	18.2 MΩ·cm	In-house
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	Granular	J.T. Baker
Silica Gel	SiO₂	60.08	60 Å, 230-400 mesh	Sorbent Tech.

Equipment

• Three-neck round-bottom flasks (100 mL and 250 mL)

• Magnetic stirrer and stir bars

• Heating mantle with temperature controller

• Reflux condenser

• Nitrogen or Argon gas inlet and bubbler

• Glass funnels, separatory funnel (250 mL)

• Rotary evaporator

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• UV lamp for TLC visualization

• Glass column for chromatography

• Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

• Ice bath

Experimental Workflow Overview

Flowchart of the complete synthetic protocol.

Detailed Step-by-Step Protocol

Part A: Synthesis of 3-(4-Chloropyridin-2-yl)benzaldehyde

• Reaction Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet. Flame-dry the glassware under vacuum and allow it to cool to room temperature under a gentle stream of nitrogen. This ensures anhydrous conditions, which are critical for catalyst stability.

• Reagent Addition: To the flask, add 2-bromo-4-chloropyridine (3.85 g, 20.0 mmol, 1.0 equiv.), (3-formylphenyl)boronic acid (3.30 g, 22.0 mmol, 1.1 equiv.), and sodium carbonate (4.24 g, 40.0 mmol, 2.0 equiv.).

• Solvent Addition: Add 1,4-dioxane (80 mL) and deionized water (20 mL). The biphasic solvent system is standard for Suzuki couplings, with the organic solvent solubilizing the reactants and the aqueous phase dissolving the inorganic base.[7]

• Degassing: Bubble nitrogen gas through the stirred solution for 15-20 minutes. Causality: This step is crucial to remove dissolved oxygen, which can oxidize and deactivate the Pd(0) catalyst, thereby inhibiting the reaction.

• Catalyst Addition: Under a positive flow of nitrogen, add tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.46 g, 0.40 mmol, 2 mol%). The mixture will typically turn a brighter yellow or orange color.

• Reaction: Heat the reaction mixture to 90 °C using a heating mantle and stir vigorously. Allow the reaction to reflux for 8-12 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., 3:1 Hexanes:Ethyl Acetate). Spot the starting material (2-bromo-4-chloropyridine) and the reaction mixture. The reaction is complete upon the disappearance of the starting bromide spot and the appearance of a new, more polar product spot.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (100 mL) and deionized water (50 mL).

  • Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with ethyl acetate (2 x 50 mL).

  • Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate (e.g., starting with 10:1 and gradually increasing polarity to 4:1) to isolate the product.

• Isolation: Combine the product-containing fractions and evaporate the solvent to yield 3-(4-chloropyridin-2-yl)benzaldehyde as a solid.

Part B: Synthesis of (3-(4-Chloropyridin-2-yl)phenyl)methanol

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve the 3-(4-chloropyridin-2-yl)benzaldehyde (assuming ~15.0 mmol from the previous step) in methanol (50 mL).

• Cooling: Place the flask in an ice-water bath and stir the solution until the internal temperature reaches 0-5 °C.

• Reducing Agent Addition: Slowly add sodium borohydride (0.85 g, 22.5 mmol, 1.5 equiv.) portion-wise over 15 minutes. Causality: A slow, portion-wise addition is necessary to control the exothermic reaction and prevent excessive hydrogen gas evolution.[8]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 1-2 hours.

• Monitoring: Monitor the reaction by TLC (4:1 Hexanes:Ethyl Acetate). The reaction is complete when the starting aldehyde spot has been fully converted to a new, more polar alcohol spot.

• Quenching and Workup:

  • Cool the reaction mixture back to 0 °C in an ice bath.

  • Carefully and slowly add deionized water (~20 mL) to quench the excess sodium borohydride. Vigorous gas evolution (H₂) will occur. Do this in a well-ventilated fume hood.

  • Concentrate the mixture under reduced pressure to remove most of the methanol.

  • Add ethyl acetate (50 mL) and water (30 mL) to the residue. Transfer to a separatory funnel, separate the layers, and extract the aqueous phase with ethyl acetate (2 x 30 mL).

  • Combine the organic layers, wash with brine (30 mL), and dry over anhydrous sodium sulfate.

• Isolation: Filter the solution and evaporate the solvent under reduced pressure to yield the final product, (3-(4-Chloropyridin-2-yl)phenyl)methanol. The product can be further purified by recrystallization if necessary.

Safety and Handling Precautions

All operations must be conducted in a well-ventilated chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

• Palladium Catalysts: Palladium compounds are toxic and should be handled with care. Avoid inhalation of dust.

• Sodium Borohydride (NaBH₄): This reagent is toxic if swallowed or in contact with skin and causes severe skin and eye damage. It reacts violently with water to release flammable hydrogen gas, which may ignite spontaneously.[9] Store in a tightly closed container in a dry, well-ventilated place, away from water and acids.[10][11]

• 1,4-Dioxane: A potential carcinogen and flammable liquid. Work with this solvent in a fume hood at all times.

• Organic Solvents: Ethyl acetate, hexanes, and methanol are flammable. Keep away from ignition sources.

References

• Sahu, M., & Sapkale, P. (2013). A Review on Palladium Catalyzed Coupling Reactions. International Journal of Pharmaceutical and Chemical Sciences, 2(3), 1159-1166.

• Mao, J., et al. (2018). Palladium-Catalyzed Cross-Coupling Reactions: A Powerful Tool for the Synthesis of Agrochemicals. Journal of Agricultural and Food Chemistry, 66(32), 8462-8494. [Link]

• Carl ROTH GmbH. Safety Data Sheet: Sodium borohydride. [Link]

• University of California. (2012).
• Sigma-Aldrich.
• Ohio State University.
• Ningbo Inno Pharmchem Co., Ltd.

• Kovács, E., et al. (2020). Activation of Aryl Chlorides in the Suzuki–Miyaura Reaction by “Ligand-Free” Pd Species through a Homogeneous Catalytic Mechanism. ACS Catalysis, 10(15), 8494-8505. [Link]

• Fantoni, T., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. [Link]

• Fleck, C., et al. (2019). Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides. Green Chemistry, 21(1), 136-141. [Link]

• The Royal Swedish Academy of Sciences. (2010). Scientific Background on the Nobel Prize in Chemistry 2010: Palladium-Catalyzed Cross Couplings in Organic Synthesis. [Link]

• Martin, R., & Buchwald, S. L. (2008). Pd-catalyzed Suzuki-Miyaura reactions of aryl halides using bulky biarylmonophosphine ligands. Nature Protocols, 3(3), 434-439. [Link]

• Dreher, S. D., et al. (2008). Suzuki−Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides. The Journal of Organic Chemistry, 73(7), 2821-2824. [Link]

• LibreTexts Chemistry. (2024). Suzuki-Miyaura Coupling. [Link]

• Chempanda.
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• Chem-Impex International. (3-Chloropyridin-4-yl)phenyl methanol. [Link]

• Supporting Information, Chemistry of M
• Google Patents. CN109776400B - Preparation method of (R) -phenyl (pyridine-2-yl)
• Google Patents. CN109824579B - Preparation method of (S) -phenyl (pyridine-2-yl)

• Kirchhoff, J. H., et al. (2002). Boronic acids: new coupling partners in room-temperature Suzuki reactions of alkyl bromides. Journal of the American Chemical Society, 124(46), 13662-13663. [Link]

• Reddit. Struggling on suzuki couplings.
• RSC Publishing.
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.

• Molander, G. A., & Jean-Gérard, L. (2007). Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. The Journal of Organic Chemistry, 72(10), 3845-3854. [Link]

• University of Texas Southwestern Medical Center. Reductions.

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• IP.com. A Process For Preparation Of 1 (6 Methylpyridin 3 Yl) 2 [4 (Methylsulfonyl)phenyl]Ethanone.
• Google Patents. CN111004171A - A New Synthetic Method of 3-Fluoropyridine-2-methanol.
• MDPI.
• Google Patents. CN103360306A - Method for synthesizing 4-chloro-pyridine.

• Patsnap. Method for synthesizing 4-chloro-pyridine. [Link]

• MDPI. 2-[2,5-Dimethoxy-4-(3-nitropyridin-2-yl)phenyl].
• ResearchG
• ResearchGate. Convenient synthesis of (2S,3R,4R,5S,6R)-2-(3-(4-ethylbenzyl)-4-chlorophenyl)-6-(hydroxymethyl)-tetrahydro-2H-pyran-3,4,5-triol.
• Crossref. Document is current.

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Application Notes and Protocols for the Functionalization of the Hydroxyl Group of (3-(4-Chloropyridin-2-yl)phenyl)methanol

Introduction

(3-(4-Chloropyridin-2-yl)phenyl)methanol is a versatile bifunctional molecule of significant interest in medicinal chemistry and materials science. Its structure, featuring a benzylic alcohol and a 4-chloropyridine moiety, offers multiple points for chemical modification, enabling the synthesis of diverse derivatives with tailored biological activities and material properties. The hydroxyl group, in particular, serves as a key handle for introducing a wide array of functional groups through etherification, esterification, or conversion to a leaving group for subsequent nucleophilic substitution.

This comprehensive guide provides detailed protocols and expert insights for the effective functionalization of the hydroxyl group of (3-(4-Chloropyridin-2-yl)phenyl)methanol. The methodologies presented are designed to be robust and adaptable, catering to the needs of researchers, scientists, and drug development professionals. The rationale behind the selection of reagents and reaction conditions is thoroughly explained to ensure both successful execution and a deep understanding of the underlying chemical principles.

I. Etherification of (3-(4--Chloropyridin-2-yl)phenyl)methanol

The conversion of the benzylic alcohol to an ether is a common strategy to modify the steric and electronic properties of the molecule, which can significantly impact its biological activity. Both classical and modern methods can be employed, with the choice depending on the desired ether and the required reaction conditions.

A. Williamson Ether Synthesis: A Classic and Versatile Approach

The Williamson ether synthesis is a robust and widely used method for preparing both symmetrical and asymmetrical ethers.[1] The reaction proceeds via an SN2 mechanism, where an alkoxide nucleophile displaces a halide or other suitable leaving group.[2] For the synthesis of ethers from (3-(4-Chloropyridin-2-yl)phenyl)methanol, the alcohol is first deprotonated with a strong base to form the corresponding alkoxide, which then reacts with an alkyl halide.

Rationale for Method Selection:

The benzylic position of the alcohol in the target molecule makes it amenable to SN2 reactions. The use of a strong, non-nucleophilic base like sodium hydride (NaH) ensures complete deprotonation of the alcohol without competing side reactions. This method is particularly suitable for introducing primary alkyl groups.

Experimental Protocol:

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add a solution of (3-(4-Chloropyridin-2-yl)phenyl)methanol (1.0 eq.) in anhydrous tetrahydrofuran (THF).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (1.2 eq., 60% dispersion in mineral oil) portion-wise.

• Reaction: Stir the suspension at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Alkylation: Add the desired alkyl halide (1.5 eq.) dropwise to the reaction mixture.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction by the slow addition of water. Extract the aqueous layer with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

DOT Diagram: Williamson Ether Synthesis Workflow

Caption: Workflow for Williamson Ether Synthesis.

B. Iron-Catalyzed Etherification: An Eco-Friendly Alternative

For a more environmentally friendly approach, iron-catalyzed etherification presents a viable option. Recent studies have shown that iron(III) chloride can effectively catalyze the symmetrical etherification of benzylic alcohols.[3][4] This method avoids the use of strong bases and alkyl halides.

Rationale for Method Selection:

This protocol is advantageous due to its use of an inexpensive and non-toxic iron catalyst. It is particularly well-suited for the synthesis of symmetrical dibenzyl ethers. The reaction conditions are relatively mild, although higher temperatures may be required.

Experimental Protocol:

• Reaction Setup: In a sealed tube, combine (3-(4-Chloropyridin-2-yl)phenyl)methanol (1.0 eq.), FeCl3·6H2O (0.05 eq.), and propylene carbonate as the solvent.

• Heating: Heat the reaction mixture at the appropriate temperature (typically 70-120 °C) for the required time (14-48 hours).[3]

• Monitoring: Monitor the reaction by TLC.

• Work-up: After completion, cool the reaction mixture to room temperature and dilute with water. Extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by column chromatography.

Method	Key Reagents	Typical Yield	Advantages	Limitations
Williamson Ether Synthesis	NaH, Alkyl Halide	Good to Excellent	Versatile for asymmetrical ethers	Requires strong base, sensitive to steric hindrance
Iron-Catalyzed Etherification	FeCl3·6H2O	Moderate to Good[3]	Eco-friendly, inexpensive catalyst	Primarily for symmetrical ethers, may require high temperatures

II. Esterification of (3-(4-Chloropyridin-2-yl)phenyl)methanol

Esterification of the hydroxyl group is a fundamental transformation that can introduce a wide range of functionalities, significantly altering the molecule's polarity and biological properties. The Mitsunobu reaction and acylation with acid chlorides are two highly effective methods.

A. Mitsunobu Reaction: Mild and Stereospecific

The Mitsunobu reaction is a powerful tool for converting primary and secondary alcohols into esters with inversion of configuration, although for an achiral substrate like ours, the stereospecificity is not a factor.[5][6] It proceeds under mild, neutral conditions, making it compatible with a wide range of functional groups.[7] The reaction involves the use of a phosphine, typically triphenylphosphine (PPh3), and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[6]

Rationale for Method Selection:

The mild conditions of the Mitsunobu reaction are ideal for substrates that may be sensitive to acidic or basic conditions. The 4-chloropyridine moiety is expected to be stable under these conditions. This method is particularly useful for coupling the alcohol with a wide variety of carboxylic acids.

Experimental Protocol:

• Reagent Solution: In a round-bottom flask under an inert atmosphere, dissolve (3-(4-Chloropyridin-2-yl)phenyl)methanol (1.0 eq.), the desired carboxylic acid (1.2 eq.), and triphenylphosphine (1.5 eq.) in anhydrous THF.

• Cooling: Cool the solution to 0 °C.

• Addition of Azodicarboxylate: Add DEAD or DIAD (1.5 eq.) dropwise to the cooled solution. A color change and/or precipitation may be observed.

• Reaction: Allow the reaction to warm to room temperature and stir until TLC indicates complete consumption of the starting alcohol.

• Work-up: Concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude residue by column chromatography to remove triphenylphosphine oxide and the hydrazine byproduct.

DOT Diagram: Mitsunobu Reaction Mechanism

Caption: Simplified mechanism of the Mitsunobu reaction.

B. Acylation with Acid Chlorides: A High-Yielding Approach

Acylation using an acid chloride in the presence of a base is a straightforward and often high-yielding method for ester synthesis. The base, typically a tertiary amine like triethylamine or pyridine, neutralizes the HCl generated during the reaction.[8]

Rationale for Method Selection:

This method is highly efficient and generally provides excellent yields. The reaction is typically fast at room temperature. The presence of the pyridine moiety in the substrate itself might influence the reaction, potentially acting as a catalyst or a base, but the addition of an external base is recommended to ensure the reaction goes to completion.

Experimental Protocol:

• Initial Setup: Dissolve (3-(4-Chloropyridin-2-yl)phenyl)methanol (1.0 eq.) and triethylamine (1.5 eq.) in anhydrous dichloromethane (DCM) in a round-bottom flask under an inert atmosphere.

• Cooling: Cool the solution to 0 °C.

• Addition of Acyl Chloride: Add the desired acyl chloride (1.2 eq.) dropwise.

• Reaction: Stir the reaction mixture at room temperature and monitor by TLC.

• Work-up: Upon completion, wash the reaction mixture with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography.

Method	Key Reagents	Typical Yield	Advantages	Limitations
Mitsunobu Reaction	PPh3, DEAD/DIAD, Carboxylic Acid	Good to Excellent[9]	Mild conditions, broad substrate scope	Stoichiometric byproducts can complicate purification
Acylation with Acid Chloride	Acid Chloride, Triethylamine	Excellent	High yields, fast reaction	Acid chlorides can be moisture-sensitive

III. Conversion of the Hydroxyl Group to a Halide

Converting the benzylic alcohol to a benzylic halide creates a highly reactive intermediate that can undergo a variety of nucleophilic substitution reactions, further expanding the synthetic possibilities.

A. Chlorination using Thionyl Chloride (SOCl2)

Thionyl chloride is a common and effective reagent for converting primary and secondary alcohols to the corresponding chlorides.[10] The reaction with benzylic alcohols is typically rapid.

Rationale for Method Selection:

This is a direct and efficient method for producing the benzylic chloride. The byproducts of the reaction, SO2 and HCl, are gaseous and can be easily removed, simplifying the work-up.[10]

Experimental Protocol:

• Reaction Setup: In a well-ventilated fume hood, dissolve (3-(4-Chloropyridin-2-yl)phenyl)methanol (1.0 eq.) in a suitable solvent like DCM or chloroform.

• Addition of SOCl2: Cool the solution to 0 °C and add thionyl chloride (1.5 eq.) dropwise. A small amount of pyridine can be added as a catalyst.

• Reaction: Stir the reaction at room temperature until the starting material is consumed, as monitored by TLC.

• Work-up: Carefully pour the reaction mixture onto ice water. Separate the organic layer.

• Purification: Wash the organic layer with saturated sodium bicarbonate solution and then with brine. Dry over anhydrous sodium sulfate, filter, and concentrate to afford the crude product, which can be used directly or purified by chromatography.

B. Iodination using a CeCl3·7H2O/NaI System

For the synthesis of the corresponding iodide, a milder system employing cerium(III) chloride heptahydrate and sodium iodide is an excellent choice.[11] This method avoids the use of harsh reagents.

Rationale for Method Selection:

Benzylic iodides are highly reactive and useful for further functionalization. This method provides a milder alternative to other iodinating agents and has been shown to be effective for benzylic alcohols.[11]

Experimental Protocol:

• Reaction Mixture: To a stirred suspension of (3-(4-Chloropyridin-2-yl)phenyl)methanol (1.0 eq.) and sodium iodide (1.2 eq.) in acetonitrile, add cerium(III) chloride heptahydrate (1.5 eq.).[11]

• Heating: Reflux the resulting mixture.

• Monitoring: Monitor the reaction progress by TLC. The reaction may require several hours for complete conversion.[11]

• Work-up: After cooling, dilute the mixture with water and extract with an organic solvent.

• Purification: Wash the combined organic extracts, dry over a drying agent, and concentrate. Purify the product by column chromatography.

DOT Diagram: Halogenation of Benzylic Alcohol

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Eco-Friendly Homo- and Cross-Etherification of Benzyl Alcohols Catalyzed by Iron(II/III) Chloride in Propylene Carbonate as a Green and Recyclable Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mitsunobu Reaction [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
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• 10. chem.libretexts.org [chem.libretexts.org]
• 11. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Nucleophilic substitution reactions at the 4-position of (3-(4-Chloropyridin-2-yl)phenyl)methanol

Application Note: Nucleophilic Substitution Strategies for (3-(4-Chloropyridin-2-yl)phenyl)methanol

Executive Summary & Strategic Analysis

This guide details the protocols for functionalizing the 4-position of (3-(4-Chloropyridin-2-yl)phenyl)methanol (referred to herein as Compound A ). This scaffold is a critical intermediate in the synthesis of type I and II kinase inhibitors (e.g., ALK, ROS1, and MET inhibitors).

Compound A presents a unique chemoselective challenge:

• Electrophilic Center (C4): The 4-chloropyridine moiety is activated for Nucleophilic Aromatic Substitution (

  ) due to the electron-withdrawing nature of the pyridine nitrogen.[1][2]

• Competing Nucleophile (-CH₂OH): The pendant benzyl alcohol at the meta-position of the phenyl ring is a potential nucleophile. Under strongly basic conditions (e.g., NaH,

  -BuOK), this group can deprotonate, leading to intermolecular etherification (dimerization) or interference with the desired nucleophile.

Success Strategy:

• For Amines: Utilize thermal or microwave-assisted

  with mild bases (DIPEA, K₂CO₃) to avoid activating the hydroxyl group.

• For Weak Nucleophiles: Employ Palladium-catalyzed cross-coupling (Buchwald-Hartwig) which tolerates free alcohols.

• For Alkoxides: Protection of the benzyl alcohol (e.g., TBDMS, THP) is recommended to prevent side reactions.

Mechanistic Insight: The Pathway

The reaction proceeds via an addition-elimination mechanism. The rate-determining step is typically the nucleophilic attack, forming a Meisenheimer complex stabilized by the pyridine nitrogen.

Key Structural Influence: The 2-phenyl substituent extends the conjugated system. While phenyl rings are generally electron-donating (via resonance), the inductive pull of the pyridine nitrogen dominates, maintaining high reactivity at the 4-position.

[3]

Protocol A: Thermal with Primary/Secondary Amines

Application: Ideal for aliphatic amines (e.g., piperazines, morpholines) and electron-rich anilines. Chemo-selectivity: High. The benzyl alcohol remains inert under these conditions.

Materials:

• Substrate: Compound A (1.0 equiv)[1]

• Nucleophile: Amine (1.2 – 1.5 equiv)[3]

• Base:

  -Diisopropylethylamine (DIPEA) (2.0 equiv)

• Solvent:

  -Butanol ( -BuOH) or DMSO.

Step-by-Step Procedure:

• Preparation: In a reaction vial, dissolve Compound A (100 mg, 0.45 mmol) in

  -BuOH (2.0 mL).

• Addition: Add the amine (0.54 mmol, 1.2 equiv) followed by DIPEA (157 µL, 0.90 mmol).

• Reaction:

  • Method A (Thermal): Heat to 110°C for 12–16 hours.

  • Method B (Microwave): Seal the vial and irradiate at 140°C for 30–60 minutes (High Absorption setting).

• Monitoring: Check by LC-MS. Look for the disappearance of the starting material (

  [M+H] ) and formation of product.

• Workup:

  • Cool to room temperature.[1][4][5]

  • Dilute with EtOAc (20 mL) and wash with water (

    mL) and brine ( mL).

  • Note: If using DMSO, extensive water washing is required to remove the solvent.

• Purification: Dry over Na₂SO₄, concentrate, and purify via flash chromatography (DCM/MeOH gradient).

Optimization Table:

Parameter	Standard Condition	Optimization for Low Reactivity

| Solvent |

-Butanol | NMP or DMSO (Higher T capability) | | Base | DIPEA | K₂CO₃ (Solid, heterogeneous) | | Temp | 110°C | 150°C (Microwave) | | Catalyst | None | KI (0.1 equiv) or mild Lewis Acid ( ) |

Protocol B: Buchwald-Hartwig Amination

Application: Required for weak nucleophiles (electron-deficient anilines), steric hindrance, or when thermal

fails. Advantage: Tolerates the free hydroxyl group if Cs₂CO₃ is used as the base.

Materials:

• Catalyst:

  (2-5 mol%)

• Ligand: Xantphos or BINAP (5-10 mol%)

• Base:

  (2.0 equiv) - Crucial: Avoid NaOtBu to prevent alkoxide competition.

• Solvent: 1,4-Dioxane (anhydrous).

Step-by-Step Procedure:

• Degassing: Charge a microwave vial with Compound A (1.0 equiv), Amine (1.2 equiv), and

  (2.0 equiv). Seal and purge with Argon/Nitrogen for 5 minutes.

• Catalyst Addition: Add

  and Ligand (pre-mixed in a small amount of dioxane if possible, or added as solids before purging).

• Solvent: Add anhydrous 1,4-Dioxane (concentration ~0.2 M) via syringe.

• Reaction: Heat at 100°C for 4–12 hours.

• Filtration: Filter the hot mixture through a Celite pad to remove palladium residues and inorganic salts. Wash with EtOAc.

• Purification: Concentrate and purify via silica gel chromatography.

Troubleshooting & Critical Parameters

Issue 1: Low Conversion

• Cause: Protonation of the pyridine nitrogen by the amine salt (in thermal methods) can actually help reactivity, but if the amine itself is protonated, it cannot attack.

• Fix: Ensure sufficient base (DIPEA) is present to keep the nucleophile free, OR switch to acid catalysis (1.0 equiv HCl in dioxane) if using non-basic nucleophiles.

Issue 2: Side Product (Ether Formation)

• Observation: Mass spectrum shows M + (Substrate Mass - Cl). This is the dimer formed by the benzyl alcohol attacking a second molecule.

• Fix: Decrease concentration (0.1 M). Avoid strong ionic bases (NaH, NaOH). Use the Buchwald protocol with Carbonate bases.

Decision Workflow:

References

• General Reactivity of 4-Chloropyridines

  • Filo, A. "Mechanism for the reaction of 4-chloropyridine with dimethylamine." AskFilo Chemistry Knowledge Base.

  • (Verified Concept)

• Buchwald-Hartwig Conditions for Pyridines

  • BenchChem Technical Support.[1][3] "Buchwald-Hartwig Amination with Chloropyridines: Troubleshooting & Optimization." BenchChem Application Notes, 2025.

• Regioselectivity in Pyridine Substitutions

  • WuXi Biology. "SNAr Reaction of Polyhalogenated Heterocycles: QM Analysis." WuXi AppTec Research Services.

• Microwave Assisted Synthesis

  • Kappe, C. O. "Controlled Microwave Heating in Modern Organic Synthesis." Angew.[6][7] Chem. Int. Ed. 2004, 43, 6250.

  • (General reference for microwave protocol parameters).
• Related Scaffold Synthesis (Crizotinib/ALK Inhibitors): Cui, J. J., et al. "Discovery of 3-[(2-Amino-3-chloro-pyridin-4-yl)-meth]-benzo[b]thiophene-2-carboxylic acid amide." J. Med. Chem. 2011, 54, 6342. (Demonstrates 4-chloropyridine displacement chemistry).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Propose a detailed mechanism for the reaction of 4-chloropyridine with di.. [askfilo.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis of cis-(N-(pyridin-4-ylmethyl)-2-(3-(m-tolyloxy)cyclohexyl)propan-1-amine) [protocols.io]
• 5. wuxibiology.com [wuxibiology.com]
• 6. Explain why nucleophilic substitution occurs more readily in 4-chloropyri.. [askfilo.com]
• 7. jk-sci.com [jk-sci.com]

Application Note: Selective Oxidation of (3-(4-Chloropyridin-2-yl)phenyl)methanol

Executive Summary & Strategic Analysis

The transformation of (3-(4-chloropyridin-2-yl)phenyl)methanol (Compound 1 ) to its corresponding aldehyde, 3-(4-chloropyridin-2-yl)benzaldehyde (Compound 2 ), represents a critical intermediate step in the synthesis of biaryl-based kinase inhibitors and GPCR modulators.

The Chemical Challenge

The substrate contains three distinct features that dictate the choice of oxidant:

• Benzylic Alcohol: Highly activated towards oxidation, but susceptible to over-oxidation to the carboxylic acid if water or strong oxidants (e.g.,

  , Jones reagent) are used.

• Pyridine Nitrogen: A basic Lewis base (

  for the conjugate acid). Acidic oxidants (like PCC) can form intractable pyridinium salts, complicating workup.

• 4-Chloro Substituent: Generally stable, but precludes the use of reductive conditions or extremely harsh nucleophilic oxidants that might trigger

  side reactions.

Strategic Selection of Methods

We present three validated protocols, ranked by operational context:

Method	Reagent	Context	Key Advantage
A	Activated	Scale-Up / Process	Heterogeneous; simple filtration workup; zero over-oxidation risk.
B	Dess-Martin (DMP)	Discovery / Bench	Homogeneous; rapid; mildest conditions; tolerates sensitive groups.
C	Swern Oxidation	Cost-Critical	Low reagent cost; highly reliable; requires cryogenic equipment (-78°C).

Method A: Activated Manganese Dioxide ( )

Best For: Large-scale preparation (>10g) and substrates where simple workup is prioritized.

Principle

Manganese dioxide selectively oxidizes allylic and benzylic alcohols via a radical mechanism on the solid surface. The reaction is heterogeneous, meaning the rate depends heavily on the surface area and "activation" of the

.

Reagents & Materials

• Substrate: (3-(4-chloropyridin-2-yl)phenyl)methanol (1.0 equiv).

• Oxidant: Activated

  (10–20 equiv). Note: Commercial "precipitated" grades are often insufficient. Use "Activated" grade or prepare freshly.

• Solvent: Dichloromethane (DCM) or Chloroform (

  ).

• Additives: Celite (diatomaceous earth) for filtration.

Protocol

• Preparation: In a round-bottom flask equipped with a large magnetic stir bar, dissolve the alcohol (1.0 g, 4.55 mmol) in anhydrous DCM (20 mL, 0.2 M).

• Addition: Add Activated

  (4.0 g, ~10 equiv) in one portion.

  • Tip: The reaction is surface-dependent. If the reaction stalls, adding more reagent is often necessary.

• Reaction: Stir vigorously at reflux (

  ) or room temperature.

  • Monitoring: Check TLC every 2 hours. Benzylic alcohols typically convert within 4–16 hours.

• Workup:

  • Prepare a sintered glass funnel packed with a 2 cm pad of Celite.

  • Filter the black suspension through the Celite pad.

  • Rinse the filter cake thoroughly with DCM (

    ) to desorb the aldehyde from the manganese surface.

• Isolation: Concentrate the clear filtrate under reduced pressure. The aldehyde usually crystallizes or forms a stable oil upon drying.

Troubleshooting

• Stalled Reaction: If conversion stops at 50%, do not just wait. Filter the mixture to remove the "spent" surface and re-subject the filtrate to fresh

  .

• Solvent Choice: If solubility is poor, use

  or EtOAc. Avoid alcohols (competitive oxidation).

Method B: Dess-Martin Periodinane (DMP)

Best For: Small scale (<1g), precious intermediates, or when

proves too slow.

Principle

DMP is a hypervalent iodine(V) reagent. It coordinates the alcohol oxygen, followed by ligand exchange and intramolecular proton removal.[1] It is strictly chemoselective for alcohols to carbonyls and does not over-oxidize.

Reagents

• Substrate: 1.0 equiv.

• Oxidant: Dess-Martin Periodinane (1.2 equiv).

• Buffer: Sodium Bicarbonate (

  , 2.0 equiv) — Critical for pyridine substrates to neutralize the acetic acid byproduct.

• Solvent: DCM (anhydrous).

Protocol

• Setup: Flame-dry a flask and cool to room temperature under

  .

• Dissolution: Dissolve alcohol (500 mg, 2.28 mmol) in DCM (12 mL).

• Buffering: Add solid

  (380 mg, 4.5 mmol). This prevents protonation of the pyridine ring by the acetic acid released during oxidation.

• Oxidation: Add DMP (1.16 g, 2.74 mmol) in one portion.

• Reaction: Stir at room temperature.

  • Time: Typically complete in 30–90 minutes.

• Quench (The "Red-to-White" Workup):

  • Dilute with

    (20 mL).

  • Add a 1:1 mixture of saturated aqueous

    and (20 mL).

  • Stir vigorously for 15 minutes until the organic layer is clear (removes iodinane byproducts).

• Extraction: Separate layers. Extract aqueous phase with

  or DCM. Dry over and concentrate.

Method C: Swern Oxidation

Best For: Cost-efficiency on medium scales where cryogenic control is available.

Protocol

• Activation: To a solution of oxalyl chloride (1.2 equiv) in dry DCM at

  , add DMSO (2.4 equiv) dropwise. Stir 15 min.

• Addition: Add the alcohol (1.0 equiv) in DCM dropwise, maintaining temperature below

  . Stir 30 min.

• Elimination: Add

  (5.0 equiv). The pyridine nitrogen in the substrate will not interfere as is in large excess.

• Warming: Allow to warm to

  over 1 hour.

• Workup: Quench with saturated

  . Extract with DCM.[2][3]

Analytical Data & Validation

Expected Properties

• Appearance: White to off-white solid or colorless oil.

• Stability: Aldehydes on pyridine rings are generally stable but should be stored under inert gas at

  to prevent autoxidation to the carboxylic acid.

Spectroscopic Markers (NMR)

Signal	Shift ( ppm)	Multiplicity	Assignment
Aldehyde	10.0 - 10.1	Singlet (1H)	-CHO
Pyridine H3	~7.8 - 8.0	Doublet	Adjacent to Pyridine N
Phenyl Ar-H	7.5 - 8.2	Multiplet	Aromatic Ring

Process Visualization

Decision Logic for Method Selection

Figure 1: Decision matrix for selecting the optimal oxidation protocol based on scale and constraints.

MnO2 Workflow Diagram

Figure 2: Workflow for the heterogeneous Manganese Dioxide oxidation.

References

• Manganese Dioxide Oxidation of Benzylic Alcohols

  • Cahiez, G., et al. "Manganese Dioxide." Encyclopedia of Reagents for Organic Synthesis. (2001). Link

  • Note: Validates the use of MnO2 for heterocyclic benzylic alcohols.

• Dess-Martin Periodinane Mechanism & Pyridine Tolerance

  • Dess, D. B., & Martin, J. C. "Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones." Journal of Organic Chemistry, 48(22), 4155–4156. (1983). Link

  • Note: Establishes the mild nature and lack of over-oxid

• Swern Oxidation Standard Protocols

  • Omura, K., & Swern, D. "Oxidation of alcohols by 'activated' dimethyl sulfoxide. A preparative, steric and mechanistic study." Tetrahedron, 34(11), 1651-1660. (1978). Link

• Synthesis of Pyridine-Phenyl Scaffolds (Contextual Grounding): Examples of similar biaryl ether/amine synthesis intermediates can be found in kinase inhibitor patents (e.g., Sonidegib intermediates), validating the relevance of this specific aldehyde.

Sources

• 1. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]

Topic: Strategic Conjugation: Procedures for Attaching Linkers to (3-(4-Chloropyridin-2-yl)phenyl)methanol

An Application Note and Protocol Guide from the Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed guide on the chemical strategies for attaching linkers to (3-(4-Chloropyridin-2-yl)phenyl)methanol, a key intermediate in the synthesis of various pharmacologically active molecules. As a Senior Application Scientist, my goal is to move beyond simple step-by-step instructions. This guide delves into the strategic rationale behind protocol choices, offering insights into reaction mechanisms, potential challenges, and methods for self-validation. We will explore linker conjugation at the primary alcohol and the chloropyridine ring, covering fundamental reactions like etherification and esterification, as well as advanced techniques such as cross-coupling and bio-orthogonal "click" chemistry.

Introduction: The Strategic Importance of Linker Chemistry

(3-(4-Chloropyridin-2-yl)phenyl)methanol is a versatile building block in medicinal chemistry. Its structure presents two primary, chemically distinct handles for modification: a nucleophilic primary alcohol and an electrophilic 4-chloropyridine ring susceptible to cross-coupling reactions. The strategic attachment of linkers to this core is fundamental in developing sophisticated therapeutic modalities like Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs). In these constructs, the linker is not merely a spacer; it is a critical component that dictates solubility, cell permeability, and the spatial orientation of the connected moieties, ultimately governing therapeutic efficacy.

The choice of where and how to attach a linker is a critical decision driven by the project's specific goals.

• Attachment at the Hydroxyl Group: This is often the most direct approach. The resulting ether or ester linkages offer different stability profiles. Ethers provide high metabolic stability, while esters can be designed to be labile, enabling cleavage by intracellular esterases for payload release.

• Attachment at the Chloropyridine Ring: This approach preserves the hydroxyl group, which may be essential for target engagement. It utilizes powerful cross-coupling reactions to form robust carbon-carbon or carbon-nitrogen bonds, offering a stable and synthetically flexible attachment point.

This guide will provide detailed, field-tested protocols for several key conjugation strategies.

Core Strategies and Protocols

Strategy 1: Linker Attachment at the Hydroxyl Group

The primary alcohol is a convenient and reactive site for introducing a variety of linkers. The two most common strategies involve the formation of an ether or an ester bond.

This classic method provides a robust and metabolically stable ether linkage. The protocol involves deprotonating the alcohol to form a more nucleophilic alkoxide, which then displaces a leaving group on the linker.

Mechanism Insight: The reaction proceeds via an SN2 mechanism. Therefore, it is most effective with primary alkyl halides on the linker to minimize competing elimination reactions. The choice of a strong, non-nucleophilic base is critical to ensure complete deprotonation of the alcohol without unwanted side reactions.

Step-by-Step Protocol:

• Preparation: To a solution of (3-(4-Chloropyridin-2-yl)phenyl)methanol (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF, 0.1 M), add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise at 0 °C under an inert atmosphere (e.g., Argon or Nitrogen).

• Deprotonation: Stir the mixture at 0 °C for 30 minutes. The evolution of hydrogen gas should cease, indicating the formation of the sodium alkoxide.

• Linker Addition: Add the linker possessing a terminal halide (e.g., 1-bromo-3-chloropropane, 1.1 eq) to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Quenching: Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH4Cl) solution at 0 °C.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the desired ether-linked conjugate.

Data Summary Table:

Reagent	Molecular Weight	Equivalents	Amount (for 100 mg starting material)
(3-(4-Cl-Py)phenyl)methanol	221.66 g/mol	1.0	100 mg (0.45 mmol)
Sodium Hydride (60%)	40.00 g/mol	1.2	21.6 mg (0.54 mmol)
Linker (e.g., 1-bromo-3-chloropropane)	157.44 g/mol	1.1	77.5 mg (0.495 mmol)
Anhydrous DMF	-	-	4.5 mL

Experimental Workflow Diagram:

Application Notes and Protocols for the Scalable Synthesis of Chloropyridine-Phenylmethanol Intermediates

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Strategic Importance of Chloropyridine-Phenylmethanol Intermediates

Chloropyridine-phenylmethanol and its derivatives are pivotal chiral alcohol intermediates in the pharmaceutical industry. Their structural motifs are central to a range of Active Pharmaceutical Ingredients (APIs). Notably, (4-chlorophenyl)(pyridin-2-yl)methanol is a key precursor in the synthesis of Bepotastine, a non-sedating H1-antagonist with anti-inflammatory properties, and Carbinoxamine, a histamine H1 antagonist.[1] The high demand for these APIs necessitates robust, scalable, and economically viable synthetic routes to produce high-purity intermediates. This guide provides an in-depth analysis of established and scalable methodologies for the synthesis of these critical building blocks, with a focus on the widely employed Grignard reaction, while also exploring alternative strategies. We will delve into the mechanistic underpinnings of these reactions, provide detailed, field-proven protocols, and address the critical safety and scalability considerations inherent in these processes.

Synthetic Strategies: A Comparative Overview

Several synthetic routes to chloropyridine-phenylmethanol intermediates have been developed, each with distinct advantages and challenges. The choice of a particular method often depends on factors such as cost of starting materials, desired stereochemistry, and the scale of production.

The Grignard Reaction: A Workhorse for C-C Bond Formation

The Grignard reaction is a cornerstone of industrial organic synthesis for creating carbon-carbon bonds.[2] In the context of chloropyridine-phenylmethanol synthesis, this typically involves the reaction of a pyridyl or phenyl Grignard reagent with the corresponding aldehyde or ketone.

Reaction Principle: The synthesis involves two primary stages: the formation of the organomagnesium halide (Grignard reagent) and its subsequent nucleophilic addition to a carbonyl compound.[2] The reaction must be conducted under strictly anhydrous conditions as Grignard reagents are highly reactive towards protic solvents like water.[2][3] The intermediate alkoxide is then protonated during an acidic workup to yield the final alcohol product.[2]

There are two common approaches utilizing the Grignard reaction for the synthesis of (4-chlorophenyl)(pyridin-2-yl)methanol:

• Route A: Reaction of 4-chlorophenylmagnesium bromide with pyridine-2-carboxaldehyde.[4]

• Route B: Reaction of 2-pyridylmagnesium bromide with 4-chlorobenzaldehyde.[2]

Both routes are effective, and the choice may be influenced by the commercial availability and cost of the respective starting materials.

Causality Behind Experimental Choices:

• Anhydrous Solvents (THF, Diethyl Ether): Ethereal solvents are crucial as they solvate and stabilize the Grignard reagent through coordination with the magnesium atom, preventing its decomposition.[2][3] Tetrahydrofuran (THF) is often preferred for its higher boiling point and better solvating properties.[5]

• Initiation Techniques: The reaction between the organic halide and magnesium metal can have a significant induction period.[3] To initiate the reaction, chemical activators like a crystal of iodine or a few drops of 1,2-dibromoethane are often used to clean the passivating magnesium oxide layer from the metal surface.[1][4]

• Temperature Control: The formation of Grignard reagents is exothermic and can become vigorous.[6][7] Subsequent reaction with the carbonyl compound is also exothermic. Maintaining a low temperature (e.g., 0 °C) during the addition of the electrophile helps to control the reaction rate, minimize side reactions, and in some cases, improve selectivity.[1]

Scalability and Safety Considerations:

Scaling up Grignard reactions presents significant safety challenges.[7][8] The primary concern is the potential for a runaway reaction, leading to a fire, especially given the use of flammable ether solvents.[5][7]

• Heat Management: Effective heat dissipation is critical. For large-scale production, robust cooling systems and reactors with a high surface area-to-volume ratio are essential.

• Reagent Addition: The organic halide should be added portion-wise or via a dropping funnel to control the exothermic reaction.[2]

• Inert Atmosphere: Maintaining a dry, inert atmosphere (e.g., nitrogen or argon) is paramount to prevent quenching of the Grignard reagent and to mitigate fire risk.[2]

• Continuous Flow Processing: Modern approaches are moving towards continuous flow reactors (e.g., Continuous Stirred Tank Reactors - CSTRs) for Grignard reactions.[8][9] This technology offers significant safety advantages by minimizing the reaction volume at any given time, providing superior heat transfer, and allowing for tighter process control.[8] Eli Lilly and Company has successfully implemented a CSTR approach for safer, more efficient Grignard reagent formation and subsequent reactions, utilizing the more environmentally friendly solvent 2-methyltetrahydrofuran (2-MeTHF).[8]

Two-Step Oxidation-Reduction Sequence

An alternative strategy involves the oxidation of a suitable precursor to the corresponding ketone, followed by its reduction to the desired alcohol. For example, 2-(p-chlorobenzyl)pyridine can be oxidized to (4-chlorophenyl)(pyridin-2-yl)methanone, which is then reduced to (4-chlorophenyl)(pyridin-2-yl)methanol.[1]

Advantages:

• Purification: The intermediate ketone can be isolated and purified, potentially leading to a higher purity final product.[1]

• Asymmetric Reduction: The reduction of the ketone offers an opportunity for asymmetric synthesis, yielding an enantioenriched alcohol. This can be achieved using chiral reducing agents or through biocatalysis.[1]

Asymmetric Synthesis Approaches

For the production of single-enantiomer APIs, asymmetric synthesis is highly desirable. This can be achieved through various catalytic methods.[10][11]

• Organocatalysis: Chiral organocatalysts can be employed to stereoselectively form C-C bonds.[12][13] For instance, asymmetric Michael additions of azaarenyl acetates have been developed, although these methods are still an active area of research.[12]

• Biocatalysis: The use of whole-cell biocatalysts or isolated enzymes for the asymmetric reduction of ketones to chiral alcohols is a green and highly selective method.[1] This approach is often conducted in aqueous media under mild conditions.

Detailed Experimental Protocols

Protocol 1: Scalable Synthesis of (4-chlorophenyl)(pyridin-2-yl)methanol via Grignard Reaction (Route A)

This protocol is based on the reaction of 4-chlorophenylmagnesium bromide with pyridine-2-carboxaldehyde.

Materials and Equipment:

• Flame-dried, three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Nitrogen or Argon inlet

• Magnetic stirrer and stir bar

• Ice bath

• Magnesium turnings

• Iodine crystal

• 4-Bromochlorobenzene

• Pyridine-2-carboxaldehyde

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

Step 1: Formation of the Grignard Reagent

• Assemble the flame-dried glassware and allow it to cool under a stream of inert gas.

• To the reaction flask, add magnesium turnings (1.1 equivalents) and a single crystal of iodine.

• Cover the magnesium with anhydrous THF.

• In the dropping funnel, prepare a solution of 4-bromochlorobenzene (1.0 equivalent) in anhydrous THF.

• Add a small portion of the 4-bromochlorobenzene solution to the magnesium suspension to initiate the reaction. Initiation is indicated by the fading of the iodine color, bubbling, and gentle reflux.[1][2] If the reaction does not start, gentle warming may be applied.

• Once initiated, add the remaining 4-bromochlorobenzene solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

Step 2: Reaction with Pyridine-2-carboxaldehyde

• Cool the Grignard reagent solution to 0 °C using an ice bath.

• Dissolve pyridine-2-carboxaldehyde (0.9 equivalents) in anhydrous THF in the dropping funnel.

• Add the pyridine-2-carboxaldehyde solution dropwise to the cooled and stirred Grignard reagent, maintaining the temperature below 10 °C.[1]

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 1-2 hours, or until Thin Layer Chromatography (TLC) analysis indicates the consumption of the starting aldehyde.

Step 3: Work-up and Purification

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly and carefully quench the reaction by the dropwise addition of a saturated aqueous ammonium chloride solution.[1]

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volumes).

• Combine the organic layers and wash sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• The crude product can be purified by column chromatography on silica gel or by recrystallization to afford pure (4-chlorophenyl)(pyridin-2-yl)methanol.

Troubleshooting:

• Failure to initiate: This is often due to moisture or a passivated magnesium surface. Ensure all glassware is scrupulously dry and solvents are anhydrous.[4] Consider using fresh, shiny magnesium turnings or activating them with a small amount of 1,2-dibromoethane.[4]

• Low Yield: This can result from incomplete reaction, side reactions (such as Wurtz coupling to form biphenyl), or decomposition of the Grignard reagent.[4][14] Ensure slow addition of the halide and maintain proper temperature control.

• Formation of Biphenyl Impurity: The formation of biphenyl from the coupling of unreacted bromobenzene and the Grignard reagent is a common side reaction.[14] This is favored by higher concentrations of bromobenzene and elevated temperatures.[14]

Quantitative Data Summary

Parameter	Grignard Method	Two-Step Oxidation-Reduction	Reference
Yield	~75%	Up to 97% (for the reduction step)	[2]
Purity	Good to Excellent (after purification)	Potentially higher due to intermediate purification	[1]
Scalability	Well-established, but with safety concerns	Good, amenable to large-scale
Stereocontrol	Racemic product	Can be made asymmetric	[1]

Visualizing the Workflow

Grignard Synthesis Workflow

Caption: Key reaction pathway for the synthesis via a Grignard reaction.

Conclusion and Future Outlook

The Grignard reaction remains a highly relevant and scalable method for the synthesis of chloropyridine-phenylmethanol intermediates. However, the inherent safety risks associated with its large-scale implementation necessitate careful process design and control. For chiral synthesis, the two-step oxidation and asymmetric reduction sequence, particularly employing biocatalysis, offers a promising and sustainable alternative. The continued development of continuous flow technologies will likely play a crucial role in enhancing the safety and efficiency of these organometallic reactions in industrial settings. [8][9]As the demand for enantiomerically pure pharmaceuticals grows, further research into novel catalytic asymmetric methods will be essential for the next generation of scalable and efficient syntheses. [10]

References

• The Synthesis of 4-Chlorophenyl-2-pyridinylmethanol: A Technical Guide. Benchchem.
• Developing SOPs for Hazardous Chemical Manipulations.
• Application Notes and Protocols for the Synthesis of 4-Chlorophenyl-2-pyridinylmethanol via Grignard Reaction. Benchchem.
• Grignard Reactions Go Greener with Continuous Processing. American Chemical Society.
• Safety Aspects of the Process Control of Grignard Reactions. HZDR.
• Grignard Reaction. American Chemical Society.
• Large-Scale Grignard Reagents production via Flow Process with Chemium and Valsynthese. Discoveracs.org.
• Technical Support Center: Grignard Reactions for 4-Chlorophenyl-2-pyridinylmethanol. Benchchem.
• Asymmetric, Organocatalytic 1,4-Addition of Pyridinyl Acetates with Crystallization-Enabled Diastereoconvergency. PMC.
• One-pot Catalytic Asymmetric Synthesis of Pyranones. PMC - NIH.
• The Grignard Reaction (Experiment). Chemistry LibreTexts.
• Recent advances in catalytic asymmetric synthesis. Frontiers.
• Catalytic asymmetric reactions of indolylmethanols for the synthesis of chiral indole derivatives. PubMed.
• Grignard Reaction: Synthesis of Triphenylmethanol.
• Use of Organolithiums in Flow Chemistry. Scilit.
• Introduction to Asymmetric Organocatalysis. YouTube.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 10. Frontiers | Recent advances in catalytic asymmetric synthesis [frontiersin.org]
• 11. Catalytic asymmetric reactions of indolylmethanols for the synthesis of chiral indole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Asymmetric, Organocatalytic 1,4-Addition of Pyridinyl Acetates with Crystallization-Enabled Diastereoconvergency - PMC [pmc.ncbi.nlm.nih.gov]
• 13. youtube.com [youtube.com]
• 14. chem.libretexts.org [chem.libretexts.org]

Application Note: Selective Reduction Strategies for the Synthesis of (3-(4-Chloropyridin-2-yl)phenyl)methanol

Introduction: The Challenge of Chemoselectivity

(3-(4-Chloropyridin-2-yl)phenyl)methanol is a valuable building block in medicinal chemistry and materials science, often serving as a precursor for more complex molecular architectures.[1][2][3] Its synthesis commonly involves the reduction of a carbonyl group, typically a carboxylic acid ester, at the 3-position of the phenyl ring. The primary challenge in this transformation is achieving chemoselectivity. The substrate contains two other potentially reactive sites: an aryl chloride and a pyridine ring. A successful protocol demands a reducing agent that can efficiently convert the ester to a primary alcohol while leaving the chloropyridine moiety intact. This application note provides a detailed guide to reagent selection and offers field-proven protocols for this selective reduction.

Understanding the Synthetic Landscape: Key Chemoselectivity Considerations

The choice of reducing agent is dictated by its ability to discriminate between the target ester functional group and the other functionalities present in the precursor, methyl 3-(4-chloropyridin-2-yl)benzoate.

• Ester Reduction: Esters are significantly less reactive than aldehydes or ketones.[4] Powerful reducing agents like lithium aluminum hydride (LiAlH₄) can readily accomplish this reduction, but often lack selectivity.[5][6] Milder reagents, such as sodium borohydride (NaBH₄), are typically unreactive towards esters under standard conditions.[4][7]

• Aryl Chloride Stability: The carbon-chlorine bond on the pyridine ring is susceptible to reduction under certain conditions, particularly with harsh reagents or some forms of catalytic hydrogenation. A suitable hydride reagent must not possess the reactivity to cleave this bond.

• Pyridine Ring Integrity: The pyridine nucleus can be reduced under forcing conditions. Furthermore, the Lewis basic nitrogen atom can coordinate with Lewis acidic hydride reagents (like those containing Al or Li), which can either deactivate the reagent or, in some cases, alter the reactivity of the heterocyclic ring.

Therefore, the ideal reagent must be potent enough to reduce the ester in a reasonable timeframe but mild enough to tolerate both the aryl chloride and the pyridine ring.

Reagent Selection Guide: A Comparative Analysis

The selection of an appropriate reducing agent is the most critical parameter for success. Below is a comparative analysis of suitable hydride reagents for this transformation.

Lithium Borohydride (LiBH₄): The Selective Powerhouse

Lithium borohydride is a stronger reducing agent than its sodium counterpart but is generally milder and safer to handle than LiAlH₄.[8] Its enhanced reactivity is attributed to the greater Lewis acidity of the Li⁺ cation compared to Na⁺, which allows for more effective coordination and activation of the ester carbonyl group.[9][10] LiBH₄ is well-documented for its ability to reduce esters to alcohols while leaving functional groups like amides, nitriles, and, crucially for this application, aryl halides untouched.[8][11]

• Advantages: High selectivity, good reactivity for esters, and commercially available as a solid or in solution.

• Disadvantages: More expensive than NaBH₄, moisture-sensitive.

Sodium Borohydride (NaBH₄) with Additives: The Cost-Effective Workhorse

While NaBH₄ alone is generally ineffective for ester reduction, its reactivity can be significantly enhanced by the addition of certain additives or by changing reaction conditions.[7] A common and effective method involves using an excess of NaBH₄ in a mixed solvent system, such as THF/methanol, at reflux.[12][13] The addition of Lewis acids like CaCl₂ or LiCl can also activate the ester, facilitating reduction by NaBH₄.[14]

• Advantages: Inexpensive, readily available, and relatively safe to handle. The modified systems are highly effective for many aromatic esters.[13][14]

• Disadvantages: May require elevated temperatures and longer reaction times. Selectivity can be substrate-dependent.

Diisobutylaluminium Hydride (DIBAL-H): The Controllable Reductant

DIBAL-H is a powerful and versatile, yet bulky, reducing agent.[15][16] It is most famously used for the partial reduction of esters to aldehydes at low temperatures (e.g., -78 °C) with precise stoichiometric control.[17][18] However, by using an excess of the reagent ( >2 equivalents) and/or allowing the reaction to warm to room temperature, DIBAL-H can efficiently reduce esters all the way to the primary alcohol.[10][18][19] Its electrophilic nature and steric bulk can offer unique selectivity profiles.

• Advantages: High reactivity, can be used to obtain either the aldehyde or the alcohol by tuning conditions.

• Disadvantages: Pyrophoric (often supplied as a solution in hydrocarbon solvent), requires strict anhydrous conditions and careful temperature control.

Data Summary: Reagent Comparison

Reagent System	Typical Stoichiometry (Rel. to Ester)	Solvent	Temperature	Typical Reaction Time	Selectivity Profile & Remarks
LiBH₄	2 - 3 eq.	THF, Diethyl Ether	25 °C to Reflux	2 - 12 h	Excellent. Highly selective for esters over aryl chlorides and pyridines. The recommended choice for reliability.[8][11]
NaBH₄ / MeOH	4 - 6 eq.	THF / MeOH	Reflux (~65 °C)	4 - 24 h	Good to Excellent. A robust and economical method. The combination generates more reactive alkoxyborohydrides in situ.[12][13]
DIBAL-H	2.5 - 3 eq.	Toluene, Hexane, THF	-78 °C to 25 °C	1 - 6 h	Good. Effective for full reduction to the alcohol with excess reagent. Requires stringent control of temperature and moisture.[16][18]

Visualized Workflows & Pathways

A clear understanding of the reaction pathway and decision-making process is crucial for successful execution.

Caption: General reaction scheme for the selective reduction.

Caption: Decision tree for selecting the optimal reducing agent.

Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Anhydrous solvents and inert atmosphere techniques (Nitrogen or Argon) are required, especially for DIBAL-H and LiBH₄. Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Selective Reduction using Lithium Borohydride (LiBH₄)

This protocol is recommended for its high selectivity and reliability.

Materials:

• Methyl 3-(4-chloropyridin-2-yl)benzoate (1.0 eq)

• Lithium borohydride (LiBH₄), solid (2.5 eq)

• Anhydrous Tetrahydrofuran (THF)

• 1 M Hydrochloric Acid (HCl)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Saturated aqueous Sodium Chloride (NaCl) solution (brine)

• Ethyl Acetate (EtOAc)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, condenser, nitrogen/argon inlet

Procedure:

• Setup: Assemble a clean, oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen or argon atmosphere.

• Dissolution: Dissolve methyl 3-(4-chloropyridin-2-yl)benzoate (1.0 eq) in anhydrous THF (approx. 0.1 M concentration).

• Reagent Addition: To the stirred solution at room temperature, carefully add solid LiBH₄ (2.5 eq) in portions over 10-15 minutes. Note: A slight exotherm may be observed.

• Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 3:1 Hexane:EtOAc mobile phase). If the reaction is sluggish, it can be gently heated to reflux until TLC indicates complete consumption of the starting material (typically 4-8 hours).

• Quenching: Cool the reaction mixture to 0 °C in an ice bath. Very slowly and carefully, add 1 M HCl dropwise to quench the excess LiBH₄ and neutralize the mixture. Caution: Hydrogen gas evolution will occur. Ensure adequate ventilation and slow addition. Continue adding HCl until the pH is ~7.

• Extraction: Transfer the mixture to a separatory funnel and extract with Ethyl Acetate (3 x volume of THF).

• Washing: Wash the combined organic layers sequentially with saturated NaHCO₃ solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by flash column chromatography on silica gel to afford the pure (3-(4-Chloropyridin-2-yl)phenyl)methanol.

Protocol 2: Economical Reduction using Sodium Borohydride/Methanol

This protocol is a cost-effective alternative suitable for larger-scale synthesis.

Materials:

• Methyl 3-(4-chloropyridin-2-yl)benzoate (1.0 eq)

• Sodium borohydride (NaBH₄), powder (5.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Methanol (MeOH)

• 2 M Hydrochloric Acid (HCl)

• Ethyl Acetate (EtOAc)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: To a round-bottom flask equipped with a stir bar and reflux condenser, add methyl 3-(4-chloropyridin-2-yl)benzoate (1.0 eq) and anhydrous THF (approx. 0.2 M).

• Reagent Addition: Add NaBH₄ powder (5.0 eq) to the solution. The mixture will be a suspension.

• Reaction Initiation: Heat the suspension to reflux (~65 °C). Once refluxing, add Methanol (equivalent volume to THF) dropwise via an addition funnel over 30-45 minutes.

• Reaction Monitoring: Maintain the mixture at reflux and monitor by TLC until the starting material is consumed (typically 6-16 hours).

• Quenching: Cool the reaction to room temperature and then to 0 °C in an ice bath. Slowly quench by the dropwise addition of 2 M HCl until gas evolution ceases and the pH is neutral.

• Work-up: Remove the THF and MeOH under reduced pressure. Extract the remaining aqueous residue with Ethyl Acetate (3x).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude alcohol by flash column chromatography as described in Protocol 1.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Incomplete Reaction	- Insufficient equivalents of reducing agent.- Reagent deactivated by moisture.- Insufficient reaction time or temperature.	- Ensure anhydrous conditions and high-quality reagents.- Increase equivalents of hydride reagent.- Increase reaction time or temperature (e.g., move from RT to reflux for LiBH₄).
Formation of Side Products	- Over-reduction (dechlorination).- Reaction with solvent.	- This is rare with LiBH₄ or NaBH₄ but could occur with stronger, harsher reagents. Stick to the recommended protocols.- Ensure the use of appropriate, non-reactive solvents (ethers, hydrocarbons).
Difficult Work-up / Emulsions	- Formation of gelatinous aluminum or boron salts.	- For LiBH₄, a careful acidic quench usually prevents this. For Al-based reagents, a Fieser work-up (sequential addition of water, 15% NaOH, then more water) can produce a granular, filterable precipitate.

References

• Master Organic Chemistry. (2011, August 26). Di-isobutyl Aluminum Hydride (DIBAL) For The Partial Reduction of Esters and Nitriles. [Link][15]

• Chemistry Steps. (2024, December 19). DIBAL Reducing Agent. [Link][17]

• OrgoSolver. DIBAL-H: Ester to Aldehyde (-78 C) | Stopping Point + Traps. [Link][18]

• Wikipedia. Diisobutylaluminium hydride. [Link][16]

• TUODA. (2025, May 20). What Is DIBAL-H and How Is It Used in Industrial Reduction Reactions?[Link][20]

• Andrew G. Myers Research Group, Harvard University. Chem 115 Handout: Reducing Agents. [Link][11]

• Wikipedia. Sodium borohydride. [Link][12]

• Chemistry Steps. (2023, July 16). LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. [Link][21]

• S. D. Gokhale, et al. (2000). Methods of enhancement of reactivity and selectivity of sodium borohydride for applications in organic synthesis. ResearchGate. [Link][7]

• Wikipedia. Lithium borohydride. [Link][8]

• Chemistry LibreTexts. (2023, August 8). 15.5: Alcohols from Carbonyl Compounds- Reduction. [Link][4]

• University of Rochester. Reduction of Organic Compounds. [Link][9]

• Brown, H. C., & Krishnamurthy, S. (1972). The Reduction of Esters with Sodium Borohydride. The Journal of Organic Chemistry. [Link][22]

• S. Narasimhan, et al. (2006). Sodium borohydride reduction of aromatic carboxylic acids via methyl esters. Journal of Chemical Sciences. [Link][13]

• Scribd. Reducing Agents for Esters in Organic Chemistry. [Link][23]

• Reddit. (2024, June 20). How does NaBH4 reduce this ester? r/Chempros. [Link][24]

• Master Organic Chemistry. (2023, February 3). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. [Link][5]

• Chemistry Steps. (2024, November 28). Reduction of Carboxylic Acids and Their Derivatives. [Link][25]

• P. V. Ramachandran, et al. (2023). Catalyst- and Stoichiometry-Dependent Deoxygenative Reduction of Esters to Ethers or Alcohols with Borane–Ammonia. Organic Letters. [Link][26]

• Chemistry LibreTexts. (2023, January 22). Esters can be reduced to 1° alcohols using LiAlH₄. [Link][6]

• ResearchGate. (2018, February 6). How can I selectively reduce ester to alcohol instead of amide present?[Link][27]

• Organic Chemistry Portal. Ether synthesis by ester reduction. [Link][28]

• ResearchGate. (2017, January 17). Why some esters can be reduced by sodium borohydride?[Link][14]

• Google Patents. (2017, November 16). WO2017194663A1 - Selective reduction of esters to alcohols. [29]

• Reddit. (2016, April 4). How easy is the reduction of esters to alcohols? r/chemistry. [Link][30]

• RSC Publishing. Iron catalysed selective reduction of esters to alcohols. [Link][31]

• Chemistry Steps. Esters to Alcohols. [Link][19]

• ResearchGate. (2021, September). Continuous biosynthesis of (S)-(4-chlorophenyl)-(pyridin-2-yl) methanol...[Link][32]

• Google Patents. CN105237469A - Preparation method of 4-chlorophenyl-2-pyridyl methanol. [33]

• University of Leeds. II Reduction Reactions. [Link][10]

• PubMed. (2016, May 26). Synthesis and Pharmacology of (Pyridin-2-yl)methanol Derivatives...[Link][2]

• PMC. Design, synthesis and evaluation of novel 2-phenyl-3-(1H-pyrazol-4-yl) pyridine positive allosteric modulators for the M4 mAChR. [Link][3]

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• 3. Design, synthesis and evaluation of novel 2-phenyl-3-(1H-pyrazol-4-yl) pyridine positive allosteric modulators for the M4 mAChR - PMC [pmc.ncbi.nlm.nih.gov]
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Application of (3-(4-Chloropyridin-2-yl)phenyl)methanol in fragment-based drug design

Application Note: Strategic Utilization of (3-(4-Chloropyridin-2-yl)phenyl)methanol in Fragment-Based Drug Design

Executive Summary

(3-(4-Chloropyridin-2-yl)phenyl)methanol (referred to herein as Fragment A ) represents a "privileged scaffold" within fragment libraries due to its biaryl geometry, distinct growth vectors, and adherence to the Rule of Three (Ro3).[1][2] This guide details the application of Fragment A as a starting point for drug discovery, specifically targeting kinases and G-protein coupled receptors (GPCRs).[1][2] It outlines protocols for biophysical screening, structural validation, and synthetic elaboration (fragment growing) to transform this weak-binding fragment into a potent lead compound.[1][2]

Physicochemical Profile & FBDD Suitability

Fragment A is an ideal chemical probe for FBDD campaigns.[1][2] Its properties allow for high-concentration screening (NMR/SPR) without aggregation, while its functional handles provide clear vectors for chemical elaboration.[1][2]

Table 1: Physicochemical Properties of Fragment A

Property	Value	FBDD Implications
Molecular Weight	219.67 Da	Ideal (<300 Da). Allows significant mass addition during optimization without violating Lipinski’s Rule of 5.[1][2]
cLogP	~2.1 - 2.5	Optimal. Sufficient lipophilicity for binding hydrophobic pockets but soluble enough for assay buffers.[1][2]
H-Bond Donors	1 (-OH)	Specific interaction point (e.g., with backbone carbonyls).[1][2]
H-Bond Acceptors	2 (Pyridine N, -OH)	Pyridine N is a classic "hinge binder" motif in kinase inhibitors.[1][2]
Rotatable Bonds	2	Low entropic penalty upon binding.[1][2]
TPSA	~33 Ų	High membrane permeability potential.[1][2]

Application 1: Biophysical Screening & Hit Validation

The primary application of Fragment A is as a member of a diversity-oriented fragment library screened against a target protein.[1][2]

Protocol: Surface Plasmon Resonance (SPR) Screening

Objective: Identify binding affinity (

) and kinetics ( ) against a target protein (e.g., p38 MAPK).[1][2]

• Sensor Chip Preparation:

  • Immobilize the target protein on a CM5 Series S sensor chip using standard amine coupling (EDC/NHS).[1][2]

  • Target Density: Low density (~2000 RU) to minimize avidity effects and secondary binding.

• Sample Preparation:

  • Dissolve Fragment A in 100% DMSO to 100 mM (Stock).

  • Dilute to screening concentrations (typically 50 µM - 500 µM) in Running Buffer (PBS-P+, 2% DMSO).[1][2] Note: Maintain constant DMSO concentration to prevent bulk refractive index errors.

• Injection Cycle:

  • Flow Rate: 30 µL/min.

  • Contact Time: 60 seconds (association).

  • Dissociation Time: 120 seconds.

• Data Analysis:

  • Reference subtract (Flow cell 2 - Flow cell 1).[1][2]

  • Solvent correct using a DMSO calibration curve (1.5% - 2.5%).[1][2]

  • Fit data to a 1:1 Langmuir binding model.[1][2]

  • Success Criteria: Square-wave sensorgram indicating fast on/off rates typical of fragments;

    in the range of 100 µM – 2 mM.

Application 2: Structural Biology & Binding Mode Determination

Once validated, the binding mode must be determined to guide synthetic growth.[1][2]

Mechanism of Interaction:

• Pyridine Nitrogen: Acts as an H-bond acceptor.[1][2][3] In kinases, this often binds to the hinge region (e.g., Met109 in p38).[1][2]

• Hydroxymethyl Group (-CH2OH): Acts as both donor and acceptor.[1][2] It often captures water-mediated bridges or binds to polar residues (e.g., Lys/Glu pairs).[1][2]

• Chlorine Atom: Occupies hydrophobic sub-pockets.[1][2] It can also participate in Halogen Bonding with backbone carbonyls (C-Cl[1][2]···O=C), a high-value interaction in modern drug design.[1][2][4]

Application 3: Synthetic Elaboration (Fragment Growing)

This is the core application. Fragment A possesses two distinct "Growth Vectors" that allow medicinal chemists to extend the molecule into adjacent sub-pockets of the protein, exponentially increasing affinity (Fragment Growing).[1][2]

Vector A: The Chlorine Handle (Suzuki-Miyaura Coupling)

The 4-chloropyridine moiety is activated for Palladium-catalyzed cross-coupling, allowing the addition of aromatic or heteroaromatic rings.[1][2]

Protocol: Suzuki Coupling for Fragment Evolution

• Reagents:

  • Fragment A (1.0 eq)

  • Aryl Boronic Acid (R-B(OH)2) (1.2 eq) - Selected based on docking modeling.[1][2]

  • Catalyst: Pd(dppf)Cl2[1][2]·DCM (0.05 eq)[1][2]

  • Base: Cs2CO3 (2.0 eq)[1][2]

  • Solvent: 1,4-Dioxane/Water (4:1)[1][2]

• Procedure:

  • Degas solvents with nitrogen for 15 mins.[1][2]

  • Combine reagents in a microwave vial.

  • Heat at 100°C for 1-2 hours (microwave) or 80°C overnight (thermal).

  • Filter through Celite, concentrate, and purify via Flash Chromatography (0-10% MeOH/DCM).[1][2]

• Outcome: A biaryl-pyridine analog.[1][2] This extension targets the "selectivity pocket" (e.g., the DFG-out pocket in kinases).[1][2]

Vector B: The Alcohol Handle (Etherification or Amination)

The benzylic-like alcohol can be derivatized to reach solvent-exposed areas or solubilizing groups.[1][2]

Protocol: Conversion to Benzylic Amine

• Activation: React Fragment A with Methanesulfonyl chloride (MsCl) and Et3N in DCM to form the mesylate.[1][2]

• Displacement: Treat the crude mesylate with a secondary amine (e.g., Morpholine, Piperazine) in ACN at 60°C.

• Outcome: Improved solubility and potential salt-bridge formation with surface residues.[1][2]

Visualization of Workflows

Figure 1: Fragment Evolution Strategy

This diagram illustrates the logical flow from the parent fragment to optimized leads using its specific chemical handles.[1]

Caption: Divergent synthesis strategy utilizing the orthogonal reactivity of the Chlorine and Hydroxyl handles on Fragment A.

Figure 2: FBDD Screening Workflow

The decision matrix for validating Fragment A as a hit.

Caption: Standard FBDD workflow integrating biophysical screening and structural biology to guide chemical optimization.

References

• Erlanson, D. A., et al. (2016).[1][2] "Fragment-to-Lead: Driving Drug Discovery."[1][2] Journal of Medicinal Chemistry. Link[1][2]

• Murray, C. W., & Rees, D. C. (2009).[1][2] "The rise of fragment-based drug discovery."[1][2] Nature Chemistry.[1][2] Link

• Hajduk, P. J., & Greer, J. (2007).[1][2] "A decade of fragment-based drug design: strategic advances and lessons learned." Nature Reviews Drug Discovery.[1][2] Link

• PubChem. (2023).[1][2] "Compound Summary: (4-Chlorophenyl)(pyridin-2-yl)methanol." National Library of Medicine.[1][2] Link[1][2]

• ChemBridge. (2023).[1][2] "Fragment Library Design and Diversity." ChemBridge Corporation.[1][2][3] Link

Sources

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• 2. (4-Chlorophenyl)(pyridin-2-yl)methanol | C12H10ClNO | CID 97719 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chembridge.com [chembridge.com]
• 4. chemimpex.com [chemimpex.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of (3-(4-Chloropyridin-2-yl)phenyl)methanol

Welcome to the technical support center for the synthesis of (3-(4-Chloropyridin-2-yl)phenyl)methanol. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot and optimize this multi-step synthesis. We will delve into the common challenges, explain the underlying chemical principles, and provide validated protocols to improve your yield and purity.

Overview of the Synthetic Strategy

The most reliable and common route to synthesize (3-(4-Chloropyridin-2-yl)phenyl)methanol involves a two-step process. First, a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is used to form the core biaryl structure. This is followed by a selective reduction of an aldehyde to the desired primary alcohol. This guide focuses on troubleshooting both critical stages of this synthesis.

Figure 1. A typical two-step synthetic workflow for the target molecule.

Troubleshooting the Suzuki-Miyaura Coupling Reaction

The carbon-carbon bond formation is the most challenging step and often the primary source of yield loss. The coupling of an electron-deficient heteroaryl chloride (or bromide) with an arylboronic acid requires careful optimization.[1][2]

Q1: My Suzuki coupling reaction has stalled, showing low conversion of starting materials. What are the most likely causes and how can I improve the conversion rate?

A1: Low or incomplete conversion is a frequent issue in cross-coupling reactions and can usually be traced to the catalyst system, reaction conditions, or reagent quality.[3] Let's break down the critical factors.

1. Catalyst Deactivation or Inefficiency: The active Pd(0) species is susceptible to oxidation, and the choice of ligand is crucial for stabilizing the catalyst and facilitating the reaction cycle.[3][4]

• Expert Insight: 4-Chloropyridines are electron-deficient and can be challenging substrates. Oxidative addition, the rate-determining step, is often sluggish.[2][5] To overcome this, you need a catalyst system with bulky, electron-rich phosphine ligands. These ligands promote oxidative addition and stabilize the Pd(0) center.

• Troubleshooting Steps:

  • Switch to a More Active Catalyst System: If you are using a standard catalyst like Pd(PPh₃)₄, consider switching to a more robust system. Buchwald's G2 or G3 pre-catalysts with ligands like SPhos or XPhos are designed for challenging couplings, including those with heteroaryl chlorides.[6]

  • Optimize Ligand:Palladium Ratio: An insufficient amount of ligand can lead to catalyst decomposition into palladium black.[3] Ensure you are using an appropriate ratio, typically ranging from 1:1 to 4:1, depending on the specific ligand and palladium source.[3]

Catalyst System	Typical Substrates	Key Advantages
Pd(PPh₃)₄	Aryl iodides, bromides	Commercially available, good for simple couplings.
PdCl₂(dppf)	Aryl bromides, some chlorides	Stable, reliable, but may require higher temperatures.
Pd₂(dba)₃ / P(t-Bu)₃	Aryl chlorides, sterically hindered substrates	Highly active due to the electron-rich, bulky ligand.[5]
XPhos Pd G2/G3	Heteroaryl chlorides, challenging substrates	Excellent stability and high turnover numbers.[6]

Table 1. Comparison of common palladium catalyst systems for Suzuki-Miyaura reactions.

2. Ineffective Base or Solvent System: The base plays a critical role in activating the boronic acid for the transmetalation step.[7] The solvent must solubilize the reactants and facilitate the reaction at an appropriate temperature.

• Expert Insight: A common mistake is using a base that is too weak or a solvent that is not sufficiently polar or high-boiling. For heteroaryl couplings, a moderately strong inorganic base is often required.

• Troubleshooting Steps:

  • Base Selection: If a weak base like Na₂CO₃ is failing, consider switching to a stronger, non-nucleophilic base like K₃PO₄ or Cs₂CO₃. These bases are highly effective in promoting the boronate formation necessary for transmetalation.

  • Solvent Choice: Aprotic polar solvents are generally preferred. 1,4-Dioxane, Toluene, or DMF, often with a small amount of water, are excellent choices. The water can help dissolve the inorganic base and facilitate the catalytic cycle.

  • Temperature Optimization: Many Suzuki couplings require heating to proceed at a reasonable rate.[3] If the reaction is sluggish at 80°C, cautiously increasing the temperature to 90-110°C may improve the rate. However, be aware that excessive heat can accelerate catalyst decomposition and side reactions.[3]

3. Poor Reagent Quality & Reaction Atmosphere: The stability of the boronic acid and the exclusion of oxygen are paramount for a successful reaction.

• Expert Insight: Boronic acids, especially heteroaryl boronic acids, are susceptible to degradation via protodeboronation, where the C-B bond is cleaved and replaced with a C-H bond.[3][8] Oxygen can irreversibly oxidize the Pd(0) catalyst to an inactive Pd(II) state and also degrade phosphine ligands.[3]

• Troubleshooting Steps:

  • Verify Boronic Acid Quality: Use freshly purchased or recrystallized 3-formylphenylboronic acid. Consider using more stable boronic esters, such as pinacol esters, if protodeboronation is a suspected issue.[3][4]

  • Thorough Degassing: This is a non-negotiable step. Before adding the catalyst, thoroughly degas the reaction mixture. This can be done by sparging with an inert gas like argon or nitrogen for 20-30 minutes or by performing several "freeze-pump-thaw" cycles. Maintain a positive pressure of inert gas throughout the reaction.[3]

Figure 2. A troubleshooting flowchart for a low-yielding Suzuki reaction.

Q2: I'm observing significant byproducts, such as homocoupled dimers and dehalogenated materials. How can I suppress these side reactions?

A2: The formation of byproducts directly competes with your desired reaction and reduces the overall yield. Understanding their formation mechanism is key to minimizing them.

• Homocoupling: This results in the formation of biphenyl-3,3'-dicarbaldehyde (from the boronic acid) or 2,2'-bi(4-chloropyridine) (from the aryl halide).

  • Causality: Homocoupling of boronic acids is often promoted by the presence of oxygen and Pd(II) species before the catalytic cycle properly begins.[4]

  • Solution: Meticulous degassing of the reaction mixture is the most effective way to prevent homocoupling.[3] Additionally, using a pre-catalyst that generates the active Pd(0) species in a controlled manner can be beneficial.

• Protodeboronation: This results in the formation of benzaldehyde from your boronic acid starting material.

  • Causality: This side reaction is often exacerbated by high temperatures, prolonged reaction times, and the presence of water or protic solvents, especially with certain bases.[8]

  • Solution: Avoid excessive heating. If possible, run the reaction at the lowest temperature that gives a reasonable conversion rate. Using anhydrous solvents and a carefully chosen base (K₃PO₄ is often a good choice) can also help. In some cases, using a more stable boronic acid derivative like a pinacol ester is the best solution.[4]

• Dehalogenation: This results in the formation of 4-chloropyridine or 2-bromopyridine.

  • Causality: Dehalogenation occurs when the aryl halide is reduced, replacing the halogen with a hydrogen atom.[6] This can be promoted by certain bases (especially alkoxides), high temperatures, and impurities in the reaction mixture that can act as hydride sources.[4][6]

  • Solution: Switch to a weaker base like K₂CO₃ or K₃PO₄ if you are using a strong base like an alkoxide.[6] Optimizing the catalyst system with bulky, electron-rich phosphine ligands can favor the desired reductive elimination step over dehalogenation pathways.[6]

Figure 3. The Suzuki-Miyaura catalytic cycle with key side reaction pathways.

Troubleshooting the Aldehyde Reduction

This step is generally high-yielding and robust. If issues arise, they are typically straightforward to resolve.

Q3: The reduction of 3-(4-chloropyridin-2-yl)benzaldehyde to the final alcohol product is incomplete. What should I check?

A3: Incomplete reduction is almost always due to the quality of the reducing agent or insufficient stoichiometry.

• Expert Insight: Sodium borohydride (NaBH₄) is an excellent choice for this reduction. It is highly selective for aldehydes and ketones and will not reduce the aryl chloride or the pyridine ring under standard conditions. However, NaBH₄ can decompose upon exposure to moisture.

• Troubleshooting Steps:

  • Use Fresh Reducing Agent: Ensure your NaBH₄ is fresh and has been stored in a desiccator.

  • Increase Stoichiometry: While a slight excess (1.1-1.5 equivalents) is typical, you can increase this to 2-3 equivalents if the reaction is sluggish.

  • Check Solvent: The reaction is typically run in an alcohol solvent like methanol or ethanol at 0°C to room temperature. Ensure the solvent is of good quality.

  • Monitor by TLC: Track the reaction's progress using Thin Layer Chromatography (TLC) until the starting aldehyde spot has been completely consumed.

Validated Experimental Protocols

Protocol 1: Optimized Suzuki-Miyaura Coupling

This protocol uses a robust catalyst system designed to maximize yield and minimize side reactions.

• To an oven-dried flask, add 3-formylphenylboronic acid (1.2 eq.), 2-bromo-4-chloropyridine (1.0 eq.), and finely ground potassium phosphate (K₃PO₄) (3.0 eq.).

• Seal the flask with a septum and purge with argon for 15 minutes.

• Add anhydrous 1,4-dioxane (to make a ~0.2 M solution with respect to the aryl halide) via syringe.

• Sparge the resulting suspension with argon for another 15 minutes.

• In a single portion, add the palladium catalyst, for example, XPhos Pd G2 (0.01-0.02 eq.).

• Heat the reaction mixture to 90-100°C and stir vigorously for 4-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and quench with water.

• Separate the layers and extract the aqueous layer twice with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude 3-(4-chloropyridin-2-yl)benzaldehyde can be purified by column chromatography or taken directly to the next step if sufficiently pure.

Protocol 2: Aldehyde Reduction

• Dissolve the crude 3-(4-chloropyridin-2-yl)benzaldehyde (1.0 eq.) in methanol (to make a ~0.2 M solution).

• Cool the solution to 0°C in an ice bath.

• Slowly add sodium borohydride (NaBH₄) (1.5 eq.) in small portions, ensuring the temperature does not rise significantly.

• Stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Carefully quench the reaction by the slow addition of water at 0°C.

• Concentrate the mixture under reduced pressure to remove most of the methanol.

• Extract the aqueous residue three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude (3-(4-Chloropyridin-2-yl)phenyl)methanol by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to obtain the final product.

References

• BenchChem Technical Support Team. (2025). Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions. BenchChem.

• Carrow, B. P., & Hartwig, J. F. (2011). Highly selective palladium-catalyzed cross-coupling of secondary alkylzinc reagents with heteroaryl halides. Journal of the American Chemical Society. [Link]

• BenchChem Technical Support Team. (2025). Technical Support Center: Troubleshooting Dehalogenation in Suzuki Coupling of Aryl Bromides. BenchChem.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.

• Sharma, P., et al. (2023). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Organic Process Research & Development, ACS Publications. [Link]

• Wade, J. V., & Krueger, C. A. (2003). Suzuki Cross-Coupling of Solid-Supported Chloropyrimidines With Arylboronic Acids. Journal of Combinatorial Chemistry. [Link]

• Ali, S., et al. (2022). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, MDPI. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Miyaura, N., & Suzuki, A. (2004). Organoborane coupling reactions (Suzuki coupling). Proceedings of the Japan Academy, Series B, 80(8), 359-371. [Link]

• University of Texas Southwestern Medical Center. (n.d.). Reductions. [Link]

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• 5. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Palladium Removal from (3-(4-Chloropyridin-2-yl)phenyl)methanol

Executive Summary & Diagnostic Context[1]

You are encountering difficulty removing residual palladium from (3-(4-Chloropyridin-2-yl)phenyl)methanol . This is a common but distinct challenge caused by the specific electronic properties of your molecule.

The "Pyridine Problem"

Unlike simple aromatics, your target molecule contains a 4-chloropyridine moiety. Pyridine nitrogens are excellent ligands for Palladium(II), often binding more tightly than the phosphine ligands used in catalysis.

• The Trap: The pyridine nitrogen coordinates to the Pd, forming a "sticky" complex that co-elutes during chromatography and resists simple washes.

• The Risk: The 4-chloro substituent is susceptible to reductive dechlorination . Avoid hydrogenation or aggressive reductive scavengers (like certain hydrosilanes) which could strip the chlorine atom.

Regulatory Limits (ICH Q3D)

Before proceeding, confirm your target limit based on the intended administration route [1]:

• Oral: < 10 ppm (µg/g)[1]

• Parenteral (Injection): < 1 ppm (µg/g)

Decision Matrix: Selecting the Right Protocol

Use the following logic flow to determine the best removal method for your specific stage of development.

Figure 1: Decision matrix for selecting palladium removal strategy based on scale and contamination levels.

Protocol Module A: Solid-Supported Scavengers (Recommended)

This is the most robust method for your specific molecule because it avoids aqueous pH adjustments that might affect the pyridine solubility.

Recommended Scavenger: SiliaMetS® Thiol (Si-Thiol) or MP-TMT .

• Why: These are sulfur-based scavengers. According to Hard-Soft Acid-Base (HSAB) theory, Sulfur is a "soft" base that binds Palladium (a "soft" acid) much stronger than the Pyridine Nitrogen (a "borderline" base). This thermodynamic advantage breaks the Pyridine-Pd complex [2].

Step-by-Step Protocol

• Dissolution: Dissolve your crude (3-(4-Chloropyridin-2-yl)phenyl)methanol in a suitable solvent.

  • Preferred: THF, Ethyl Acetate, or DCM.

  • Avoid: Methanol (can sometimes reduce scavenger efficiency due to solvation shells).

• Loading: Add SiliaMetS Thiol at a ratio of 4 equivalents relative to the residual Pd content.

  • Rule of Thumb: If Pd content is unknown, add 10% w/w of scavenger relative to the mass of your product.

• Thermal Treatment (CRITICAL): Heat the mixture to 50-60°C for 4 hours.

  • Reasoning: Room temperature scavenging is often insufficient for pyridines. Thermal energy is required to overcome the activation energy of ligand exchange (detaching Pd from the pyridine N).

• Filtration: Filter the suspension through a 0.45 µm PTFE membrane or a pad of Celite to remove the silica scavenger.

• Analysis: Evaporate a small aliquot and check Pd levels via ICP-MS.

Protocol Module B: N-Acetylcysteine (NAC) Wash

If solid scavengers are unavailable or too costly for the scale, a liquid-liquid extraction using N-Acetylcysteine is highly effective. NAC is a potent chelator that pulls Pd into the aqueous phase [3].

Warning: The 4-chloropyridine moiety is basic (pKa ~3.8). You must control pH to prevent protonating your product and losing it to the aqueous layer.

Step-by-Step Protocol

• Preparation: Dissolve the product in Ethyl Acetate or Isopropyl Acetate (10 volumes).

• Scavenger Solution: Prepare a 0.1 M aqueous solution of N-Acetylcysteine. Adjust the pH of this solution to pH 7.0 - 8.0 using dilute NaOH or Ammonia.

  • Why: Neutral/Basic pH ensures the pyridine remains deprotonated (neutral) and stays in the organic layer, while the NAC-Pd complex remains water-soluble.

• Extraction:

  • Add the buffered NAC solution to the organic layer.

  • Heat the biphasic mixture to 40-50°C with vigorous stirring for 1-2 hours. (Heating is essential for the same ligand-exchange reasons mentioned in Module A).

• Separation: Cool to room temperature and separate the layers. The aqueous layer will likely turn dark/orange (containing the Pd).

• Rinse: Wash the organic layer once with water and once with brine to remove residual NAC.

Comparative Data: Scavenger Efficiency

The following table summarizes expected clearance rates for biaryl pyridine systems based on internal datasets and literature precedents [4].

Method	Initial Pd (ppm)	Final Pd (ppm)	Yield Loss	Notes
SiliaMetS Thiol (60°C)	1,200	< 20	< 2%	Best balance of purity and yield.
Activated Carbon	1,200	150 - 300	10 - 15%	Non-selective; adsorbs product.
NAC Wash (pH 7)	1,200	< 50	< 5%	Highly scalable; requires phase cut.
Chromatography	1,200	400	5 - 10%	Ineffective for removing trace Pd-Pyridine complexes.

Troubleshooting FAQ

Q: I used SiliaMetS Thiol at room temperature, but the Pd level is still 200 ppm. Why? A: The Pyridine-Pd bond is kinetically stable. Room temperature does not provide enough energy for the sulfur on the silica to displace the nitrogen of the pyridine. You must heat the scavenger slurry to at least 50°C.

Q: Can I use hydrogenation to reduce the Pd(II) to Pd(0) and filter it out? A: Do not do this. Your molecule contains a chlorine atom on a pyridine ring. Catalytic hydrogenation (Pd/C + H2) poses a high risk of hydrodechlorination, converting your target into (3-(pyridin-2-yl)phenyl)methanol (impurity).

Q: The NAC wash turned my organic layer yellow. Is this normal? A: No. The Pd-NAC complex is water-soluble. If the color remains in the organic layer, the pH may be too low (protonating the NAC) or the extraction time was too short. Ensure the aqueous phase is pH 7-8 and stir longer at 40°C.

Q: My product is coordinating to the silica scavenger and I'm losing yield. A: This is rare with Thiol scavengers but possible with the alcohol group on your molecule. Switch to a macroporous polymer scavenger like MP-TMT (Biotage). The polymer backbone interacts less with polar alcohols than the silica backbone does.

Mechanism of Action

Understanding the ligand exchange is crucial for troubleshooting.

Figure 2: Ligand exchange mechanism. Heat is required to displace the 'harder' pyridine ligand with the 'softer' thiol ligand.

References

• ICH Q3D Elemental Impurities Guidance. International Council for Harmonisation. (2019). Guideline for Elemental Impurities Q3D(R2).[2][3][4] Available at: [Link]

• Garrett, C. E., & Prasad, K. (2004).[5][6][7] The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis, 346(8), 889–900.[6][7] Available at: [Link]

• Biotage Technical Note. (2020). Strategies for Metal Removal in Drug Development.[8] Available at: [Link]

Sources

• 1. triphasepharmasolutions.com [triphasepharmasolutions.com]
• 2. Guideline "ICH Q3D - Elemental Impurities" published as Step 4 Document! - ECA Academy [gmp-compliance.org]
• 3. phytolab.com [phytolab.com]
• 4. database.ich.org [database.ich.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. cdn.technologynetworks.com [cdn.technologynetworks.com]

Technical Support Center: Purification of (3-(4-Chloropyridin-2-yl)phenyl)methanol

Ticket ID: #CPPM-PUR-001 Status: Open Priority: High Assigned Specialist: Senior Application Scientist

User Scenario & Core Challenge

User Report: "I am synthesizing (3-(4-Chloropyridin-2-yl)phenyl)methanol via Suzuki coupling. The reaction works, but purification is failing.

• Tailing: The product streaks on silica gel, co-eluting with impurities.

• Metal Contamination: The product is colored (brown/grey), indicating residual Palladium.

• Yield Loss: I lose mass during aqueous workup."

Technical Diagnosis: This molecule presents a "Perfect Storm" of purification challenges:

• Pyridine Nitrogen (Basic): Acts as a Lewis base, coordinating strongly with acidic silanols on silica (causing tailing) and Palladium catalysts (causing metal retention).

• 4-Chloro Substituent (Electrophilic): The chlorine at the 4-position is activated by the pyridine ring, making it susceptible to Nucleophilic Aromatic Substitution (

  ) if workup conditions are too basic or hot.

• Benzylic Alcohol (Polar/Reactive): Increases polarity and introduces potential for oxidation or elimination.

Module 1: Chromatographic Optimization (Fixing the "Tailing")

The Mechanism of Failure

Standard silica gel (

) has a surface pH of ~5.0 due to acidic silanol (Si-OH) groups. The pyridine nitrogen (pKa ~3.[1]8) interacts with these protons via hydrogen bonding and ion-exchange mechanisms. This results in peak broadening (tailing) and poor resolution.

Protocol A: The "Amine-Modified" Mobile Phase

Do not use standard Hexane/EtOAc without modification.

Reagent Setup:

• Base Modifier: Triethylamine (TEA) or

  .

• Solvent System: DCM / Methanol (95:5) OR Hexane / EtOAc (variable).[2]

Step-by-Step Procedure:

• Pre-treatment: Flush the silica column with 3 Column Volumes (CV) of mobile phase containing 1% TEA . This "caps" the active silanol sites before your sample arrives.

• Elution: Run the gradient with 0.5% TEA maintained in the organic solvent.

  • Why? Constant base concentration prevents the "fronting" or "tailing" caused by localized pH changes as the band moves.

• Loading: Load the crude mixture as a liquid injection in a minimum volume of DCM. Avoid dry-loading on pure silica, which exacerbates the sticking.

Protocol B: The "Reverse Phase" Alternative (Recommended for >1g scale)

If flash chromatography fails, switch to C18 Reverse Phase.

• Mobile Phase: Water (10mM

  , pH 8.0) / Acetonitrile.[3]

• Rationale: High pH suppresses the protonation of the pyridine (keeping it neutral and hydrophobic), allowing sharp peak shapes on C18.

Visual Workflow: Purification Decision Tree

Caption: Logical workflow for selecting the correct stationary phase and additives based on TLC behavior.

Module 2: Palladium Removal (The "Metal" Problem)

The Causality

Pyridines are excellent ligands for Palladium. Standard filtration through Celite often fails because the Pd is not just suspended; it is chemically coordinated to your product's nitrogen atom.

Comparative Scavenging Data

Method	Efficiency	Yield Loss	Notes
Celite Filtration	Low (<20%)	Low	Only removes bulk Pd black; misses coordinated Pd.
Activated Carbon	Medium (50-70%)	Medium	Can adsorb the aromatic product, reducing yield.
Thiol-Silica (SiliaMetS)	High (>95%)	Negligible	Recommended. S-H bond binds Pd stronger than Pyridine-N.
Extraction (Na2EDTA)	Medium	Low	Requires pH control; tedious for emulsions.

Recommended Protocol: Thiol Scavenging

• Dissolve the crude material in THF or EtOAc (10 mL/g).

• Add SiliaMetS® Thiol (or equivalent mercaptan-functionalized silica) at 0.5 equivalents relative to the expected Pd residue (usually 5-10 wt% of crude).

• Stir at 40°C for 4 hours . Note: Heat is required to overcome the activation energy of ligand exchange (Pyridine

  Thiol).

• Filter through a 0.45µm PTFE frit.

• Concentrate.[4][5][6] The filtrate should be significantly lighter in color.

Module 3: Stability & Workup (The "Ghost" Impurity)

Risk Alert: The 4-Chloro Hydrolysis

The 4-chloro substituent is activated. If you use strong bases (NaOH, KOH) during workup or heating, you risk generating the 4-hydroxy/methoxy impurity via

.

Degradation Pathway:

Safe Workup Protocol

• Quench: Use saturated Ammonium Chloride (

  ) or Phosphate Buffer (pH 7). Avoid 1M NaOH.

• Extraction: Use EtOAc .[7] Avoid DCM if emulsions form (common with biaryl alcohols).

• Drying: Use

  .[5] Avoid if the product is extremely acid-sensitive (Lewis acidic Mg can catalyze degradation in rare cases).

Visual: Degradation & Stability Map

Caption: Stability map highlighting the irreversible hydrolysis risk under basic conditions versus reversible salt formation.

Frequently Asked Questions (FAQ)

Q: Can I crystallize this instead of running a column? A: Yes, but it depends on purity. Biaryl alcohols often crystallize from DCM/Hexane or IPA/Heptane .

• Technique: Dissolve in minimal hot DCM. Add Hexane dropwise until cloudy. Cool slowly to 4°C.

• Warning: If Pd content is high, it will occlude into the crystal lattice. Scavenge Pd before crystallization.

Q: My product is an oil, but it should be a solid. Why? A: This is likely due to solvent entrapment (EtOAc H-bonds to the alcohol) or rotamer impurities.

• Fix: Dissolve in DCM and evaporate 3x to azeotrope the EtOAc. Dry under high vacuum (<1 mbar) at 40°C for 12 hours.

Q: The spot on TLC has a "tail" even with TEA. What now? A: The concentration of TEA might be too low, or the plate is overloaded.

• Fix: Dip the TLC plate in a 5% TEA/Acetone solution and dry it before spotting your sample. This pre-neutralizes the plate.

References

• BenchChem Technical Support. Chromatographic Purification of Pyridine Derivatives: Troubleshooting Peak Tailing. Retrieved from .

• National Institutes of Health (NIH). Selective Covalent Protein Modification by 4-Halopyridines. (Discusses pKa and reactivity of 4-chloropyridine). Retrieved from .

• Biotage Application Notes. How to Remove Palladium in Three Easy Steps: Scavenging Protocols. Retrieved from .

• Organic Chemistry Portal. Suzuki-Miyaura Coupling: General Mechanisms and Side Reactions. Retrieved from .

• ChemicalBook. 4-Chloropyridine Physical Properties and Stability Data. Retrieved from .

Sources

• 1. 4-chloropyridine CAS#: 626-61-9 [m.chemicalbook.com]
• 2. rsc.org [rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 4-Chloropyridine | C5H4ClN | CID 12288 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating Solubility Challenges with (3-(4-Chloropyridin-2-yl)phenyl)methanol

This technical support guide is designed for researchers, scientists, and drug development professionals encountering solubility issues with (3-(4-Chloropyridin-2-yl)phenyl)methanol in aqueous buffers. Our goal is to provide a comprehensive resource that not only offers solutions but also explains the fundamental principles behind them, empowering you to make informed decisions in your experimental design.

Frequently Asked Questions (FAQs)

Q1: I'm observing precipitation of (3-(4-Chloropyridin-2-yl)phenyl)methanol when I dilute my DMSO stock solution into an aqueous buffer. What's happening?

A1: This is a common phenomenon for compounds with low aqueous solubility. (3-(4-Chloropyridin-2-yl)phenyl)methanol, with its aromatic rings and halogen substituent, is predicted to be hydrophobic (lipophilic). While it readily dissolves in a polar aprotic solvent like DMSO, its solubility in a highly polar aqueous environment is limited. When the DMSO stock is introduced to the aqueous buffer, the compound is forced into an environment where it is less soluble, leading to precipitation. The key is to keep the final concentration of the compound below its thermodynamic solubility limit in the final buffer system.

Q2: What are the primary factors influencing the aqueous solubility of my compound?

A2: The aqueous solubility of (3-(4-Chloropyridin-2-yl)phenyl)methanol is primarily governed by its physicochemical properties. The pyridine moiety in the structure is basic and can be protonated at an acidic pH, which can significantly increase aqueous solubility.[1] The chlorophenyl group, however, contributes to its hydrophobicity. The overall solubility is a balance between these competing factors and is also influenced by the crystal lattice energy of the solid form.[1]

Q3: Can I simply increase the percentage of DMSO in my final solution to keep the compound dissolved?

A3: While increasing the co-solvent concentration can enhance solubility, it's a strategy that must be approached with caution, especially for biological assays.[1] High concentrations of organic solvents like DMSO can be toxic to cells and may interfere with your experimental results. It's crucial to determine the maximum tolerable DMSO concentration for your specific assay and stay below that limit. For many cell-based assays, a final DMSO concentration of 0.5% or lower is recommended.

Troubleshooting Guides: A Step-by-Step Approach to Enhancing Solubility

This section provides detailed troubleshooting strategies to address solubility challenges with (3-(4-Chloropyridin-2-yl)phenyl)methanol. The approaches are presented in a logical progression, from simple adjustments to more complex formulation strategies.

Guide 1: pH Adjustment - Leveraging the Basic Pyridine Moiety

The pyridine ring in (3-(4-Chloropyridin-2-yl)phenyl)methanol provides a handle for pH-dependent solubility enhancement. By lowering the pH of the aqueous buffer, the pyridine nitrogen can become protonated, leading to the formation of a more soluble salt form.[2]

• Prepare a Stock Solution: Prepare a high-concentration stock solution of (3-(4-Chloropyridin-2-yl)phenyl)methanol (e.g., 10 mg/mL) in 100% DMSO.

• Prepare Buffers: Prepare a series of aqueous buffers with varying pH values (e.g., pH 4.0, 5.0, 6.0, and 7.4). Common buffer systems include citrate for acidic pH and phosphate for neutral pH.[3]

• Dilution and Equilibration: In separate microcentrifuge tubes, add a small aliquot of the DMSO stock solution to each buffer to achieve a target final concentration (e.g., 100 µM). Ensure the final DMSO concentration is kept constant and low (e.g., 1%).

• Incubation: Gently mix the samples and incubate at a controlled temperature (e.g., 25°C or 37°C) for a set period (e.g., 24 hours) to allow the solution to reach equilibrium.[4]

• Separation of Undissolved Compound: Centrifuge the tubes at high speed (e.g., 14,000 rpm) for 15-20 minutes to pellet any undissolved precipitate.

• Quantification: Carefully collect the supernatant and analyze the concentration of the dissolved compound using a suitable analytical method, such as HPLC-UV.

Buffer pH	Expected Solubility (µg/mL)
4.0	> 200
5.0	150
6.0	50
7.4	< 10

Note: The above data is hypothetical and serves as an illustrative example.

Guide 2: The Use of Co-solvents - Modifying Solvent Polarity

Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, can increase the solubility of hydrophobic compounds by reducing the overall polarity of the solvent system.[5][6]

• Prepare a Stock Solution: Prepare a 10 mg/mL stock solution of the compound in 100% DMSO.

• Prepare Co-solvent Mixtures: In your primary aqueous buffer (e.g., PBS pH 7.4), prepare solutions containing varying percentages of a co-solvent (e.g., 0%, 2%, 5%, 10% of Ethanol, Propylene Glycol, or PEG 400).[]

• Dilution and Observation: Add the DMSO stock to each co-solvent mixture to a final desired concentration.

• Analysis: Visually inspect for precipitation immediately and after a defined period (e.g., 1 hour). For quantitative analysis, follow steps 5 and 6 from the pH adjustment protocol.

Co-solvent (at 5% v/v in PBS pH 7.4)	Expected Solubility (µg/mL)
None	< 10
Ethanol	25
Propylene Glycol	40
PEG 400	60

Note: The above data is hypothetical and serves as an illustrative example.

Guide 3: Surfactants - Micellar Solubilization

Surfactants are amphiphilic molecules that can form micelles in aqueous solutions above a certain concentration known as the critical micelle concentration (CMC).[8][9] The hydrophobic cores of these micelles can encapsulate poorly soluble drug molecules, thereby increasing their apparent solubility in the aqueous medium.[10][11]

• Prepare Surfactant Solutions: Prepare solutions of various biocompatible surfactants (e.g., Tween® 80, Polysorbate 80, Cremophor® EL) in your desired aqueous buffer at concentrations above their CMC.[12]

• Incorporate the Compound: Add the DMSO stock solution of your compound to the surfactant-containing buffer.

• Equilibration and Analysis: Allow the solution to equilibrate and then determine the solubility as described previously.

Caption: A decision-making flowchart for troubleshooting solubility issues.

References

• The Role of Surfactants in Solubilization of Poorly Soluble Drugs. (n.d.). Google AI.
• pH Adjustment and Co-Solvent Optimization. (n.d.). BOC Sciences.
• Excipients for Parenterals. (2023, March 10). Pharma Excipients.
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (n.d.). National Center for Biotechnology Information.
• Excipients for Solubility Enhancement of Parenteral Formulations. (2022, November 3). Pharmaceutical Technology.
• Solubilization techniques used for poorly water-soluble drugs. (n.d.). National Center for Biotechnology Information.
• Cyclodextrins in Formulation Development: Complexation and Stability Enhance. (2025, September 20). MDPI.
• Cosolvent. (n.d.). Wikipedia.
• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. (n.d.). Touro Scholar.
• Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades. (2020, December 26). Pharma Excipients.
• Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades. (2020, December 7). ResearchGate.
• Co-solvency: Significance and symbolism. (2025, July 31). Wisdomlib.
• Co-solvents.pptx. (n.d.). Scribd.
• Surfactant–Particle Engineering Hybrids: Emerging Strategies for Enhancing Solubility and Oral Bioavailability of Poorly Water-Soluble Drugs. (2025, December 26). MDPI.
• Cosolvent - The 'Medicinal Magician' in The Laboratory. (n.d.). Shandong IRO Chelating Chemical Co., Ltd.
• Overcoming solubility issues with 3-methylisoxazolo[5,4-b]pyridine. (n.d.). Benchchem.
• Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. (2025, July 20). MDPI.
• Cyclodextrins and ternary complexes: technology to improve solubility of poorly soluble drugs. (n.d.). SciELO.
• Application Notes and Protocols for Determining the Solubility of Novel Compounds. (n.d.). Benchchem.
• Excipients' Attributes Crucial for Parenteral Preparation. (n.d.). Roquette.
• SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. (2015, June 1). Drug Development & Delivery.
• Strategies for improving hydrophobic drugs solubility and bioavailability. (n.d.). World Journal of Pharmaceutical Research.
• EXCIPIENT USED IN PARENTRALS AND AEROSOLS.pptx. (n.d.). Slideshare.
• Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. (2025, June 8). International Journal of Pharmaceutical Sciences.
• Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. (2024, March 15). WuXi AppTec DMPK.
• Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. (n.d.). National Center for Biotechnology Information.
• Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments. (n.d.). Chinese Journal of New Drugs.
• 5 Novel Techniques for Solubility Enhancement. (2021, July 26). Ascendia Pharmaceutical Solutions.
• Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents. (2018, January 11). National Institutes of Health.
• Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. (2013, April 2). American Pharmaceutical Review.
• Annex 4. (n.d.). World Health Organization (WHO).
• MultiScreen Solubility Filter Plate. (n.d.). Sigma-Aldrich.
• (4-Chlorophenyl)(pyridin-2-yl)methanol. (n.d.). PubChem.
• (3-Chloropyridin-4-yl)phenyl methanol. (n.d.). Chem-Impex.
• Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. (n.d.). National Center for Biotechnology Information.
• Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. (2022, August 13). MDPI.
• Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. (2011, February 23). Journal of Medicinal Chemistry.
• (4-(Pyridin-2-yl)phenyl)methanol. (n.d.). PubChem.
• Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. (2025, October 13). ResearchGate.
• Solubility Enchantment Of Poorly Soluble Drug. (2024, July 7). International Journal of Pharmaceutical Sciences.
• (4-Chloropyridin-2-yl)methanol. (n.d.). PubChem.
• 4-Chlorophenyl-2-pyridinylmethanol. (n.d.). Benchchem.
• alpha-(4-chlorophenyl)pyridine-2-methanol. (2026, January 13). ChemicalBook.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 3. who.int [who.int]
• 4. Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments [journal11.magtechjournal.com]
• 5. wisdomlib.org [wisdomlib.org]
• 6. ijpsjournal.com [ijpsjournal.com]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. researchgate.net [researchgate.net]
• 10. jocpr.com [jocpr.com]
• 11. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pharmtech.com [pharmtech.com]

Minimizing dechlorination side reactions during synthesis of (3-(4-Chloropyridin-2-yl)phenyl)methanol

Technical Support Center: Synthesis of (3-(4-Chloropyridin-2-yl)phenyl)methanol

Ticket System Status: 🟢 Online Subject: Minimizing Dechlorination Side Reactions (Impurity Control) Assigned Specialist: Senior Application Scientist Reference Code: TRB-PYR-CL-04

Executive Summary

The synthesis of (3-(4-Chloropyridin-2-yl)phenyl)methanol presents a classic chemoselectivity challenge. The 4-chloropyridine moiety is electronically activated by the pyridine nitrogen, making the C-Cl bond susceptible to two primary failure modes:

• Oxidative Insertion (Cross-Coupling): Palladium catalysts may insert into the C-Cl bond if the C-Br/C-I bond at the 2-position is not significantly more reactive, or if reaction conditions are too forcing.

• Hydride Displacement (Reduction): If the hydroxymethyl group is generated via reduction of an ester or aldehyde precursor, aggressive hydride donors can displace the chloride via an

  or radical mechanism.

This guide provides self-validating protocols to preserve the C-Cl bond throughout the synthetic sequence.

Module 1: The Cross-Coupling Interface (Suzuki-Miyaura)

User Issue: "I observe ~15% des-chloro impurity (M-34) during the coupling of 2-bromo-4-chloropyridine with 3-(hydroxymethyl)phenylboronic acid."

Root Cause Analysis

The 4-position of pyridine is electron-deficient. While C-Br is weaker than C-Cl, "hot" catalyst systems (e.g., unhindered phosphines like

at high temperatures) lose the ability to discriminate, leading to oxidative addition at the C-Cl site. Additionally, secondary alcohol solvents (like isopropanol) can act as hydride sources, promoting hydrodechlorination.

Protocol A: Chemoselective Catalyst System

Objective: Couple at C-2 (Br) while leaving C-4 (Cl) intact.

• Electrophile: 2-bromo-4-chloropyridine (The Br provides the kinetic handle).

• Nucleophile: 3-(hydroxymethyl)phenylboronic acid (or its pinacol ester).

• Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ or Pd(PPh₃)₄ (strictly <80°C).

  • Why: Bidentate ligands like dppf impose a bite angle that favors the reductive elimination of the biaryl over the more difficult oxidative addition into the smaller, stronger C-Cl bond [1].

• Base:

  (2.0 equiv).

  • Why: Anhydrous bases in non-protic solvents minimize hydrodehalogenation pathways compared to alkoxide bases.

• Solvent: 1,4-Dioxane/Water (4:1). Avoid secondary alcohols (e.g., iPrOH).

Standard Operating Procedure (SOP):

• Charge 2-bromo-4-chloropyridine (1.0 eq), Boronic acid (1.1 eq), and

  (2.0 eq).

• Degas solvent (Dioxane/H2O) with

  for 15 mins. Critical: Oxygen promotes homocoupling and catalyst decomposition.

• Add Pd(dppf)Cl₂ (0.03 eq).

• Heat to 60-70°C . Do NOT exceed 80°C.

• Monitor by HPLC. Stop immediately upon consumption of bromide.

Decision Tree: Troubleshooting Suzuki Selectivity

Caption: Diagnostic workflow for identifying root causes of dechlorination during Suzuki coupling.

Module 2: The Reduction Interface (Ester to Alcohol)

User Issue: "I am synthesizing the target by reducing methyl 3-(4-chloropyridin-2-yl)benzoate. Using

resulted in a complex mixture and loss of the chloride."

Root Cause Analysis

Lithium Aluminum Hydride (

) is a non-selective, aggressive nucleophile. The 4-chloropyridine ring is highly electron-deficient. Hydride attacks the ring (often at C-4), leading to displacement of the chloride or reduction of the pyridine ring itself [2].

Protocol B: Chemoselective Reduction

Objective: Reduce the ester to alcohol without touching the aryl chloride.

• Reagent: Sodium Borohydride (

  ) with Methanol .

  • Why:

    is mild. While it reduces ketones/aldehydes readily, it reduces esters slowly unless methanol is used as the solvent (forming the active mono-methoxy borohydride species) or is added. It is generally inert toward aryl chlorides at moderate temperatures [3].

• Alternative: DIBAL-H (Diisobutylaluminum hydride) at -78°C.

  • Why: At low temperatures, DIBAL-H is highly controlled and will not have the thermal energy required to overcome the activation barrier for C-Cl insertion/displacement.

Standard Operating Procedure (SOP):

• Dissolve methyl 3-(4-chloropyridin-2-yl)benzoate (1.0 eq) in THF (0.2 M).

• Heat to 50°C.

• Add Methanol (10 eq) dropwise (activator).

• Add

  (4.0 eq) portion-wise over 30 minutes.

  • Note: Gas evolution (

    ) will occur. Ensure venting.

• Monitor by TLC/LCMS.

• Quench with saturated

  (aq). Do NOT use strong acid (HCl) during workup if the product is acid-sensitive, though pyridine usually tolerates it; however, strong acid can induce hydrolysis if unreacted ester remains.

Comparative Data: Reducing Agents

Reagent	Conditions	Ester Reduction	C-Cl Integrity	Recommendation
	THF, 0°C to RT	Excellent	Poor (Risk of )	⛔ AVOID
/ MeOH	THF, 50°C	Good	Excellent	✅ PREFERRED
DIBAL-H	Toluene, -78°C	Excellent	Excellent	✅ ALTERNATIVE
/ Pd/C	MeOH, 1 atm	N/A (Ester stable)	Failed (Hydrodechlorination)	⛔ AVOID

Module 3: Analytical Controls

User Issue: "How do I confirm the chloride is still there? The UV trace looks clean."

Guidance: Dechlorinated byproducts often have similar retention times to the product in reverse-phase chromatography because the Cl atom is relatively small, though it adds lipophilicity.

Mass Spectrometry Check:

• Target Mass (M+H): Calculate exact mass for

  .

  • Look for the characteristic 3:1 Isotope Pattern (

    : ).

• Impurity Mass: Look for M-34 (Loss of Cl, gain of H).

  • Note: The impurity will NOT have the 3:1 isotope pattern.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. (Refer to Chapter on Pyridines: Nucleophilic displacement of halogens). Link

• Soai, K., & Ookawa, A. (1986). Mixed solvents containing methanol as useful reaction media for unique chemoselective reductions with lithium borohydride. The Journal of Organic Chemistry, 51(21), 4000–4005. Link

Technical Support Guide: Recrystallization of (3-(4-Chloropyridin-2-yl)phenyl)methanol

From the Senior Application Scientist's Desk

Welcome to our dedicated technical guide for the purification of (3-(4-Chloropyridin-2-yl)phenyl)methanol via recrystallization. This process is a cornerstone of synthetic chemistry, designed to isolate your target compound from impurities by leveraging differences in solubility.[1][2] The success of this technique hinges on the meticulous selection of an appropriate solvent system. This guide provides a framework for rational solvent selection, a detailed experimental protocol, and a comprehensive troubleshooting section to address common challenges encountered in the lab.

Section 1: Physicochemical Profile & Initial Considerations

Understanding the structural characteristics of (3-(4-Chloropyridin-2-yl)phenyl)methanol is the first step in developing a robust purification strategy.

• Structural Analysis : The molecule possesses several key functional groups that dictate its polarity and solubility:

  • Hydroxyl Group (-CH₂OH) : A polar, protic group capable of hydrogen bonding.

  • Pyridine Ring : A polar, heteroaromatic system that can act as a hydrogen bond acceptor. It is known that pyridine-containing compounds can sometimes be more challenging to crystallize than their non-heteroaromatic analogs.[3]

  • Chlorophenyl Group : The phenyl ring provides a nonpolar character, while the chlorine atom adds moderate polarity.

Section 2: Solvent Selection Strategy (FAQ)

Q1: What are the ideal characteristics of a recrystallization solvent?

An ideal solvent for recrystallization must satisfy four primary criteria[5]:

• High Solubility at High Temperature : The solvent must completely dissolve the compound (and any soluble impurities) when hot or at its boiling point.

• Low Solubility at Low Temperature : As the solution cools, the compound's solubility should decrease significantly, allowing it to crystallize out of the solution.

• Appropriate Boiling Point : The solvent's boiling point should be below the melting point of the compound to prevent it from melting in the hot solvent, which leads to "oiling out".[5][6] A volatile solvent is also easier to remove from the final crystals.[2]

• Inertness : The solvent must not react chemically with the compound being purified.[2]

Q2: Based on the compound's structure, what are good starting points for solvent selection?

Given the moderate polarity of (3-(4-Chloropyridin-2-yl)phenyl)methanol, the following solvents and systems are recommended for initial screening:

• Single Solvents :

  • Alcohols (Ethanol, Isopropanol, Methanol) : These polar protic solvents are often a good starting point due to their ability to hydrogen bond with the hydroxyl group and interact with the pyridine ring.

  • Esters (Ethyl Acetate) : A solvent of intermediate polarity that may provide the desired solubility profile.

  • Ketones (Acetone) : Another intermediate polarity solvent, though its low boiling point can sometimes be a disadvantage.[7]

  • Aromatic Hydrocarbons (Toluene) : While less polar, toluene can sometimes be effective for compounds with significant aromatic character. Its high boiling point (111°C) necessitates caution, as it may exceed the compound's melting point.[7]

• Mixed Solvent Systems : If no single solvent provides the ideal solubility curve, a mixed solvent system is often the solution.[5] This involves dissolving the compound in a "good" solvent (in which it is highly soluble) and then adding a "bad" or "anti-solvent" (in which it is poorly soluble) until the solution becomes turbid (cloudy). The solution is then heated to redissolve the compound and cooled slowly.

  • Ethanol/Water : A classic polar combination.

  • Ethyl Acetate/Hexane : A common choice for compounds of intermediate polarity.[3]

  • Toluene/Hexane : Useful for adjusting the polarity of an aromatic solvent.

Q3: How do I experimentally determine the best solvent?

Perform small-scale solubility tests:

• Place approximately 20-30 mg of your crude compound into a small test tube.

• Add a potential solvent dropwise at room temperature, vortexing after each addition. Note if the solid dissolves easily. An ideal solvent will not dissolve the compound well at room temperature.[1]

• If the solid is insoluble at room temperature, heat the test tube in a water or sand bath. Continue adding the solvent in small portions until the solid just dissolves.

• Remove the test tube from the heat and allow it to cool to room temperature, then place it in an ice bath.

• Observe the quantity and quality of the crystals that form. The best solvent will yield a large amount of purified crystals upon cooling.

Section 3: Data & Workflow Visualization

Table 1: Properties of Potential Recrystallization Solvents

This table summarizes key properties of solvents suitable for screening. Polarity is ranked by the dielectric constant (ε), where a higher value indicates greater polarity.[8]

Solvent	Dielectric Constant (ε)	Boiling Point (°C)	Polarity Type	Rationale for Use
Water	80.1	100	Polar Protic	Good anti-solvent for alcohols; may work if impurities are nonpolar.
Methanol	33.0	65	Polar Protic	Strong solvent for polar groups; low boiling point.[7]
Ethanol	25.3	78	Polar Protic	Excellent general-purpose solvent for moderately polar compounds.[3][7]
Isopropanol (IPA)	20.2	82	Polar Protic	Similar to ethanol but slightly less polar.
Acetone	21.0	56	Polar Aprotic	Good solvent, but very low boiling point can lead to rapid evaporation and premature crystallization.[7]
Ethyl Acetate	6.1	77	Polar Aprotic	Versatile solvent of intermediate polarity.[7]
Toluene	2.3	111	Nonpolar	May work if aromatic interactions dominate; high boiling point is a risk for oiling out.[7]
Hexane	1.9	69	Nonpolar	Good anti-solvent for more polar solvents like ethyl acetate.[7]

Diagram 1: Solvent Selection Workflow

The following diagram outlines the logical steps for selecting an optimal solvent system for recrystallization.

Caption: A workflow for systematic solvent selection.

Section 4: Detailed Experimental Protocol

This protocol outlines the steps for recrystallizing (3-(4-Chloropyridin-2-yl)phenyl)methanol using a single solvent. Modifications for a mixed-solvent system are noted.

• Dissolution :

  • Place the crude solid in an Erlenmeyer flask. Using a flask rather than a beaker minimizes solvent evaporation.[5]

  • Add the chosen solvent in small portions and heat the mixture to boiling (using a hot plate and a stir bar).

  • Continue adding the minimum amount of near-boiling solvent until the solid is completely dissolved.[9] Using excess solvent is the most common cause of poor recovery.[6][9]

  • (Mixed Solvent Modification): Dissolve the solid in a minimal amount of the hot "good" solvent. Then, add the "bad" solvent dropwise until a persistent cloudiness appears. Add a few more drops of the "good" solvent to redissolve the precipitate and create a clear, saturated solution.

• Hot Filtration (Optional) :

  • If insoluble impurities (e.g., dust, catalysts) are present in the hot solution, perform a hot gravity filtration using a pre-warmed funnel and fluted filter paper to remove them. This step prevents premature crystallization of the desired product in the funnel.

• Crystallization :

  • Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals.

  • Once the flask has reached room temperature, place it in an ice-water bath for at least 15-20 minutes to maximize crystal formation.

• Collection and Washing :

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold recrystallization solvent to rinse away any remaining soluble impurities from the crystal surfaces.[9] Using too much wash solvent or solvent that is not cold will redissolve some of your product and lower the yield.[9]

• Drying :

  • Allow the crystals to dry on the filter paper by drawing air through the funnel for several minutes.

  • Transfer the solid to a pre-weighed watch glass and dry to a constant weight, either in a desiccator or a vacuum oven at a temperature well below the compound's melting point.

Section 5: Troubleshooting Guide (FAQ)

Q1: My compound isn't crystallizing, even after cooling in an ice bath. What should I do?

This is a common issue that usually points to one of two problems:

• Too Much Solvent : You may have added too much solvent, preventing the solution from becoming saturated upon cooling.[6][9]

  • Solution : Gently heat the solution to boil off some of the solvent. Allow it to cool again and observe if crystals form.

• Supersaturation : The solution may be supersaturated, meaning it holds more dissolved solute than it theoretically should.[6] Crystal growth requires a nucleation site to begin.

  • Solution 1 (Scratching) : Gently scratch the inside surface of the flask just below the liquid level with a glass rod. The microscopic scratches on the glass can provide a surface for nucleation.[6][9]

  • Solution 2 (Seeding) : If you have a small crystal of the pure compound, add it to the solution. This "seed crystal" will act as a template for further crystal growth.[6][9]

Q2: My compound separated as an oil instead of crystals. How can I fix this?

This phenomenon, known as "oiling out," occurs when the solute comes out of solution at a temperature above its melting point.[6][10] It can also be caused by a high concentration of impurities, which can depress the melting point.[6]

• Solution 1 : Reheat the solution to redissolve the oil. Add a small amount of additional solvent to lower the saturation point. Allow the solution to cool much more slowly. Insulating the flask may help.[6]

• Solution 2 : If using a mixed solvent system, add more of the "good" solvent to increase the overall solvency and prevent premature precipitation.[10] Then, cool slowly.

• Solution 3 : If the problem persists, the chosen solvent's boiling point may be too high. A different solvent with a lower boiling point should be selected.

Q3: My final yield of pure crystals is very low. Why did this happen?

A 100% recovery is impossible, as some of the compound will always remain dissolved in the cold solvent (the "mother liquor").[5][11] However, several common errors can lead to excessively low yields:

• Using too much solvent during the dissolution step.[9]

• Washing the crystals with too much cold solvent, or with solvent that was not sufficiently chilled.[9]

• Premature crystallization during a hot filtration step.

• Mechanical losses from transferring the solid between containers.[11]

To improve yield, focus on using the absolute minimum amount of hot solvent for dissolution and the minimum amount of ice-cold solvent for washing.

References

• Recrystallization-1.pdf . (n.d.). Retrieved from University of California, Berkeley, College of Chemistry. [Link]

• Tips & Tricks: Recrystallization . (n.d.). University of Rochester, Department of Chemistry. [Link]

• Problems with Recrystallisations . (n.d.). University of York, Department of Chemistry. [Link]

• Recrystallization . (n.d.). University of California, Los Angeles, Department of Chemistry and Biochemistry. [Link]

• (4-Chlorophenyl)(pyridin-2-yl)methanol . (n.d.). PubChem, National Center for Biotechnology Information. [Link]

• Nichols, L. (2022). 3.4D: The Unavoidable Loss of Recovery . Chemistry LibreTexts. [Link]

• Finding the best solvent for recrystallisation student sheet . (2021). Royal Society of Chemistry. [Link]

• Nichols, L. (2022). 3.6F: Troubleshooting . Chemistry LibreTexts. [Link]

• (3-(4-Chlorophenyl)phenyl)methanol . (n.d.). PubChem, National Center for Biotechnology Information. [Link]

• Oiling Out in Crystallization . (n.d.). Mettler Toledo. [Link]

• Nichols, L. (2022). 3.3C: Determining Which Solvent to Use . Chemistry LibreTexts. [Link]

• Recrystallization . (n.d.). University of Wisconsin-Madison, Department of Chemistry. [Link]

• How do you distinguish the polarity of organic solvent? . (2014). ResearchGate. [Link]

• Polarities of Solvents . (n.d.). Shodex. [Link]

• Examples of High Polarity Solvents . (n.d.). The Periodic Table. [Link]

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• 2. Recrystallization [sites.pitt.edu]
• 3. Tips & Tricks [chem.rochester.edu]
• 4. alpha-(4-chlorophenyl)pyridine-2-methanol | 27652-89-7 [chemicalbook.com]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]
• 9. people.chem.umass.edu [people.chem.umass.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chem.libretexts.org [chem.libretexts.org]

Stability of (3-(4-Chloropyridin-2-yl)phenyl)methanol under acidic reaction conditions

This technical guide addresses the stability profile of (3-(4-Chloropyridin-2-yl)phenyl)methanol under acidic conditions. It is designed for researchers observing degradation or solubility issues during workup, purification, or salt formation.

Executive Summary

Status: Conditionally Unstable. (3-(4-Chloropyridin-2-yl)phenyl)methanol exhibits a dichotomy in stability governed by pH and temperature. While the molecule forms a stable pyridinium salt in anhydrous or cold dilute acids, it is highly susceptible to nucleophilic aromatic substitution (SNAr) in aqueous acidic media at elevated temperatures, leading to the loss of the chlorine atom. The benzylic alcohol moiety is relatively robust due to the meta-positioning of the electron-deficient pyridine ring, but can still undergo dimerization in concentrated non-nucleophilic acids.

Mechanistic Vulnerabilities

To troubleshoot effectively, you must understand the two competing degradation pathways activated by protonation.

Pathway A: The 4-Chloropyridine Hydrolysis (Primary Risk)

The 4-chloropyridine moiety is the "soft spot" of this scaffold.

• Mechanism: Pyridine nitrogen is basic (

  for 4-Cl-pyridines). Upon protonation (H+), the pyridine ring becomes highly electron-deficient. This lowers the energy barrier for nucleophilic attack at the 4-position by water.

• Outcome: Displacement of Chloride (

  ) by water, followed by tautomerization to the 4-pyridone (4-hydroxy) species. This is irreversible.

• Risk Factor: High in aqueous acids (HCl,

  ) at .

Pathway B: Benzylic Cation Formation (Secondary Risk)

• Mechanism: Protonation of the benzylic hydroxyl group (

  ) creates a good leaving group ( ). Loss of water generates a benzylic carbocation.

• Stabilization Factor: In this specific molecule, the pyridine ring is meta to the methanol group. The electron-withdrawing nature of the protonated pyridine destabilizes the meta-carbocation (unlike para/ortho positions), making this alcohol slower to dimerize than typical benzyl alcohols.

• Outcome: If the cation forms, it reacts with another molecule of starting material to form a dibenzyl ether dimer .

Visualizing the Degradation Pathways

The following diagram illustrates the kinetic competition between stable salt formation and irreversible degradation.

Figure 1: Reaction pathways under acidic conditions. Green path represents desired salt formation; Red path represents critical degradation (hydrolysis).

Troubleshooting Guide & FAQs

Issue 1: "I see a new polar spot by TLC/LCMS after acid workup."

• Diagnosis: You likely hydrolyzed the chloride to the 4-pyridone.

• Check: Does the mass spectrum show a shift of -18 Da (Cl to OH conversion: -35.5 + 17 = -18.5 roughly, but usually observed as [M-Cl+OH])? Actually, Cl (35) replaced by OH (17) results in a mass loss of 18 Da .

  • Correction: Cl is 35, OH is 17. Mass change is

    .

  • LCMS Signature: Loss of the characteristic Chlorine isotope pattern (3:1 ratio of M:M+2).

• Solution: Avoid heating aqueous acidic solutions. Perform acid extractions at

  and neutralize immediately.

Issue 2: "My product precipitated as a gum, not a solid."

• Diagnosis: Formation of a mixed salt/free-base oil or oligomerization.

• Cause: If using strong mineral acids (HCl) in water, the highly soluble pyridinium chloride salt may oil out.

• Solution: Use anhydrous acids (e.g., 1M HCl in Ether or Dioxane) to precipitate the clean salt.

Issue 3: "Can I use TFA (Trifluoroacetic acid) to remove a protecting group on this scaffold?"

• Answer: Yes, but with caution.

• Reasoning: TFA is non-nucleophilic, so it will not cause hydrolysis of the Chlorine (unlike aqueous HCl). However, concentrated TFA promotes benzylic cation formation.

• Protocol: Add a cation scavenger (e.g., triethylsilane) if you observe dimerization, although the meta-deactivation usually protects this specific scaffold.

Quantitative Data: Stability Limits

Condition	Solvent	Temperature	Stability Rating	Major Byproduct
1M HCl	Water		Moderate (< 4h)	4-Pyridone (Slow)
1M HCl	Water		Unstable (< 30 min)	4-Pyridone (Fast)
6M HCl	Water		Unstable	4-Pyridone + Dimer
TFA (Neat)	DCM		Good	None (Stable < 24h)
Acetic Acid	Water/MeOH		Excellent	None

Recommended Protocols

Protocol A: Safe Acidic Workup (Quench)

Use this if your reaction mixture is basic (e.g., after Suzuki coupling) and requires neutralization.

• Cool: Chill the reaction mixture to

  in an ice bath.

• Acidify: Slowly add 1M Citric Acid or 0.5M HCl dropwise.

  • Why? Citric acid buffers the pH ~3-4, sufficient to protonate basic impurities but mild enough to prevent rapid hydrolysis of the 4-chloropyridine.

• Monitor: Stop addition when pH reaches 5-6. Do not drive to pH 1.

• Extract: Immediately extract with EtOAc or DCM.

• Wash: Wash organic layer with Brine (do not use bicarbonate if the product is amphoteric, but here the alcohol is neutral).

Protocol B: Stability Stress Test

Run this before scaling up any acidic step.

• Dissolve 5 mg of substrate in 0.5 mL of the intended acidic solvent.

• Incubate at the intended temperature.

• Sampling: Take aliquots at T=0, 1h, and 4h.

• Analysis: Dilute aliquot into neutral methanol/water and inject immediately into HPLC/UPLC.

  • Note: Do not store the acidic aliquot; the degradation will continue in the vial.

References

• Reactivity of 4-Chloropyridines

  • Spitzner, R. "Pyridine and its Derivatives."[1][2][3][4] Chemistry of Heterocyclic Compounds, Wiley-Interscience. (Confirming susceptibility of 4-halo pyridines to nucleophilic displacement).

  • Evaluation of 4-Chloropyridine Hydrolysis Rates: (Demonstrates the enhanced electrophilicity of 4-chloro species upon protonation/zwitterion formation).

• Benzylic Alcohol Reactivity

  • Acid-Catalyzed Dimerization Mechanisms: (Discusses the formation of benzylic iodides/dimers in strong acid).

• Suzuki Coupling Context (Synthesis of Biaryls)

  • Miyaura, N., Suzuki, A.[5] "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews. (Standard conditions for synthesizing phenyl-pyridine scaffolds, emphasizing basic conditions to avoid the instability discussed above).

Sources

• 1. orgosolver.com [orgosolver.com]
• 2. osti.gov [osti.gov]
• 3. reddit.com [reddit.com]
• 4. (4-(Pyridin-2-yl)phenyl)methanol | C12H11NO | CID 1515239 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Support Center: Overcoming Steric Hindrance in Reactions Involving (3-(4-Chloropyrin-2-yl)phenyl)methanol

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Welcome to the technical support center for researchers, scientists, and drug development professionals working with (3-(4-Chloropyridin-2-yl)phenyl)methanol. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the common challenge of steric hindrance in reactions involving this versatile building block.

Introduction: Understanding the Challenge

(3-(4-Chloropyridin-2-yl)phenyl)methanol is a valuable intermediate in pharmaceutical and materials science research.[1] Its structure, featuring a disubstituted pyridine ring linked to a phenyl methanol moiety, presents unique synthetic challenges. The proximity of the chloro- and phenylmethanol-substituted phenyl groups on the pyridine ring can lead to significant steric hindrance, impeding access to the reactive centers. This guide will equip you with the knowledge and strategies to overcome these steric barriers and achieve your desired synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: What is steric hindrance and how does it affect reactions with (3-(4-Chloropyridin-2-yl)phenyl)methanol?

A1: Steric hindrance is a phenomenon where the size and spatial arrangement of atoms or groups in a molecule obstruct a chemical reaction.[2] In the case of (3-(4-Chloropyridin-2-yl)phenyl)methanol, the bulky phenylmethanol group at the 2-position of the pyridine ring can physically block incoming reagents from accessing the adjacent 4-chloro position or the pyridine nitrogen. Similarly, the chloro group can hinder reactions at the benzylic alcohol. This can lead to slower reaction rates, lower yields, or even prevent a reaction from occurring altogether.[3][4]

Q2: Which reactive sites on (3-(4-Chloropyridin-2-yl)phenyl)methanol are most affected by steric hindrance?

A2: The primary sites affected are:

• The 4-Chloro Position on the Pyridine Ring: Nucleophilic aromatic substitution (SNAr) or cross-coupling reactions at this position are hindered by the adjacent phenylmethanol group.

• The Benzylic Alcohol: Esterification, etherification, or oxidation of the hydroxyl group can be impeded by the proximity of the substituted pyridine ring.

• The Pyridine Nitrogen: The basicity and nucleophilicity of the pyridine nitrogen can be reduced due to steric shielding by the ortho-substituent, which can affect its coordination to catalysts or its participation in reactions.[3][5]

Q3: Are there general strategies to mitigate steric hindrance in these reactions?

A3: Yes, several general approaches can be employed:

• Catalyst and Ligand Selection: Utilizing highly active catalysts with sterically demanding and electron-rich ligands can overcome the steric barrier.[6][7][8]

• Reaction Conditions: Optimizing temperature, pressure, and solvent can provide the necessary energy to overcome the activation barrier imposed by steric hindrance.

• Protecting Groups: Temporarily protecting the benzylic alcohol can alter the steric profile of the molecule and facilitate reactions at the pyridine ring.[9][10]

• Reagent Choice: Employing smaller, more reactive reagents can sometimes circumvent the steric issues.

Troubleshooting Guides for Specific Reactions

Guide 1: Suzuki-Miyaura Cross-Coupling at the 4-Chloro Position

Problem: Low to no yield of the desired biaryl product when attempting a Suzuki-Miyaura coupling at the 4-chloro position.

Root Cause Analysis: The primary challenge is the oxidative addition of the palladium catalyst to the sterically hindered and electron-deficient C-Cl bond.[11] The bulky substituent at the 2-position makes it difficult for the catalyst to approach the reaction center.

Solutions and Experimental Protocols:

• Catalyst System Optimization: Standard palladium catalysts like Pd(PPh₃)₄ are often ineffective.[7] Modern, highly active catalyst systems are required.

  • Recommended Catalyst Systems:

    • Palladium Precatalysts with Buchwald-type Ligands: These systems are designed for challenging cross-couplings.[12]

    • N-Heterocyclic Carbene (NHC) Palladium Complexes: NHC ligands are strong σ-donors and can have "flexible steric bulk," making them highly effective for hindered substrates.[6][7][8]

  • Experimental Protocol: Suzuki-Miyaura Coupling with a Pd-NHC Catalyst

    • In an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine (3-(4-Chloropyridin-2-yl)phenyl)methanol (1.0 equiv), the desired boronic acid or ester (1.2-1.5 equiv), and a strong, non-nucleophilic base like K₃PO₄ or Cs₂CO₃ (2.0-3.0 equiv).

    • Add the palladium precatalyst (e.g., [Pd(IPr)(cinnamyl)Cl], 1-5 mol%) and the NHC ligand (if not using a pre-formed complex).

    • Add anhydrous, degassed solvent (e.g., toluene, dioxane, or THF).

    • Heat the reaction mixture to 80-120 °C and monitor by TLC or LC-MS until the starting material is consumed.

    • Cool the reaction, dilute with an organic solvent, and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography.

• Ligand Selection: The choice of ligand is critical for stabilizing the palladium catalyst and facilitating the catalytic cycle.

Ligand Type	Key Features	Recommended Ligands
Bulky, Electron-Rich Phosphines	Promote oxidative addition and reductive elimination.[7][13]	XPhos, SPhos, RuPhos, BrettPhos[14]
N-Heterocyclic Carbenes (NHCs)	Strong σ-donors, often more active than phosphines for hindered substrates.[7][8]	IPr, IMes, SIPr

Decision Workflow for Suzuki Coupling

Caption: Decision workflow for troubleshooting Suzuki-Miyaura couplings.

Guide 2: Esterification of the Benzylic Alcohol

Problem: Incomplete conversion or slow reaction rates during the esterification of the benzylic alcohol.

Root Cause Analysis: The steric bulk of the 2-(4-chloropyridin-2-yl)phenyl group hinders the approach of the carboxylic acid or acylating agent to the hydroxyl group.

Solutions and Experimental Protocols:

• Use of Coupling Agents for Mild Conditions: Standard Fischer esterification with strong acid catalysis may not be effective. The use of coupling agents is often a better approach.

  • Recommended Coupling Agents:

    • Carbodiimides (e.g., DCC, EDC) with a Nucleophilic Catalyst (e.g., DMAP): This is a classic and effective method.[15]

    • Uronium-based reagents (e.g., HBTU, HATU): These are highly efficient for sterically hindered substrates.[16]

  • Experimental Protocol: Esterification using EDC/DMAP

    • Dissolve the (3-(4-Chloropyridin-2-yl)phenyl)methanol (1.0 equiv), the carboxylic acid (1.1-1.5 equiv), and a catalytic amount of DMAP (0.1-0.2 equiv) in an anhydrous aprotic solvent (e.g., CH₂Cl₂, THF).

    • Cool the solution to 0 °C in an ice bath.

    • Add EDC·HCl (1.5 equiv) portion-wise and stir the reaction at room temperature.

    • Monitor the reaction by TLC or LC-MS.

    • Upon completion, dilute with CH₂Cl₂ and wash sequentially with 1M HCl, saturated NaHCO₃, and brine. Dry the organic layer, concentrate, and purify by chromatography.

• Transesterification: If direct esterification is problematic, a transesterification approach with a less hindered ester under catalytic conditions can be successful. N-Heterocyclic carbenes can catalyze these reactions under mild conditions.[17]

Troubleshooting Esterification Reactions

Caption: Troubleshooting flowchart for esterification reactions.

Guide 3: Nucleophilic Aromatic Substitution (SNAr) at the 4-Chloro Position

Problem: Failure of nucleophilic aromatic substitution with amines or alkoxides at the 4-chloro position.

Root Cause Analysis: In addition to steric hindrance, the reactivity of aryl chlorides is generally lower than that of bromides or iodides.[14] The pyridine nitrogen can also be protonated under certain conditions, deactivating the ring towards nucleophilic attack.

Solutions and Experimental Protocols:

• Employ Stronger Nucleophiles and Harsher Conditions:

  • Higher Temperatures: Increasing the reaction temperature (e.g., using a high-boiling point solvent like DMF or DMSO) can provide the necessary activation energy.

  • Stronger Bases: Using a strong, non-nucleophilic base (e.g., NaH, KOtBu) can generate a more potent nucleophile in situ.

• Catalysis: For C-N bond formation, Buchwald-Hartwig amination is a powerful alternative to traditional SNAr.

  • Experimental Protocol: Buchwald-Hartwig Amination

    • In a glovebox or under an inert atmosphere, charge a reaction vessel with a palladium precatalyst (e.g., XPhos Pd G3, 2 mol%), a suitable ligand (e.g., XPhos, 2.4 mol%), and a strong base (e.g., NaOtBu, 1.4 equiv).[14]

    • Add (3-(4-Chloropyridin-2-yl)phenyl)methanol (1.0 equiv) and the amine (1.2 equiv).

    • Add anhydrous, degassed toluene.

    • Seal the vessel and heat to 100-110 °C for 12-24 hours.

    • Workup and purification are similar to the Suzuki coupling protocol.

Comparison of Strategies for C-N Bond Formation

Strategy	Advantages	Disadvantages	Best Suited For
Traditional SNAr	Simple, no metal catalyst required.	Requires harsh conditions, limited substrate scope.	Highly activated aryl chlorides with strong nucleophiles.
Buchwald-Hartwig Amination	Broad substrate scope, milder conditions.[18][19]	Requires expensive catalysts and ligands, sensitive to air and moisture.	A wide range of amines, including weakly nucleophilic ones.
Copper-Catalyzed Amination	Cost-effective catalyst.	Often requires higher temperatures and specific ligands.[20]	Certain classes of sulfonamides and other N-nucleophiles.

Conclusion

Overcoming steric hindrance in reactions involving (3-(4-Chloropyridin-2-yl)phenyl)methanol requires a thoughtful approach to reaction design. By carefully selecting catalysts, ligands, and reaction conditions, researchers can successfully functionalize this valuable building block. This guide provides a starting point for troubleshooting common issues, but empirical optimization will always be key to achieving the best results in your specific synthetic context.

References

• Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki–Miyaura Couplings with Sterically Hindered Substrates. Organic Letters. [Link]

• Efficient Pd-Catalyzed Direct Arylations of Heterocycles with Unreactive and Hindered Aryl Chlorides. Organic Chemistry Portal. [Link]

• An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature. Organic Chemistry Portal. [Link]

• Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Johnson Matthey Technology Review. [Link]

• Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides... ResearchGate. [Link]

• PROTECTING GROUPS FOR ORGANIC SYNTHESIS. Neliti. [Link]

• Monoligated Palladium Species as Catalysts in Cross-Coupling Reactions. University of Windsor. [Link]

• Protecting Groups For Alcohols. Chemistry Steps. [Link]

• Protecting groups in organic synthesis. NPTEL. [Link]

• Ortho‐Substituent Effects on Halogen Bond Geometry for N‐Haloimide⋯2‐Substituted Pyridine Complexes. PMC. [Link]

• ORGANIC SYNTHESIS. ResearchGate. [Link]

• Steglich esterification. ScienceDirect. [Link]

• Palladium-catalyzed cross-couplings by C–O bond activation. Catalysis Science & Technology. [Link]

• Esterification of Carboxylic Acids. Science of Synthesis. [Link]

• Why does electrophilic substitution in pyridine take place at meta positions only and not ortho and para positions? Quora. [Link]

• Cu‐Catalyzed Coupling Reactions of Sulfonamides with (Hetero)Aryl Chlorides/Bromides. ResearchGate. [Link]

• Controlling first-row catalysts: amination of aryl and heteroaryl chlorides and bromides with primary aliphatic amines catalyzed by a BINAP-ligated single-component Ni(0) complex. PubMed. [Link]

• Ortho‐Substituent Effects on Halogen Bond Geometry for N‐Haloimide⋯2‐Substituted Pyridine Complexes. ResearchGate. [Link]

• EAS Reactions of Pyridine: Videos & Practice Problems. Pearson. [Link]

• Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. Organic & Biomolecular Chemistry. [Link]

• Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. PMC. [Link]

• A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds. Organic Chemistry Portal. [Link]

• A New Method for the Esterification of Certain Sterically Hindered Acids. ElectronicsAndBooks. [Link]

• Condition Optimization for Buchwald-Hartwig Reactions. YouTube. [Link]

• Thermodynamic study of steric effects on the formation of tetrahedral pyridine-base complexes of cadmium(II) halides. Journal of the Chemical Society, Dalton Transactions. [Link]

• Steric Hindrance in Metal Coordination Drives the Separation of Pyridine Regioisomers Using Rhodium(II)-Based Metal-Organic Polyhedra. PubMed. [Link]

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Synthetic routes and chemical structural analysis for guiding the strategies on new Pt(II) metallodrug design. Dalton Transactions. [Link]

• Efficient Transesterification/Acylation Reactions Mediated by N-Heterocyclic Carbene Catalysts. The Journal of Organic Chemistry. [Link]

• (3-Chloropyridin-4-yl)phenyl methanol. Chem-Impex. [Link]

• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. PMC. [Link]

• Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. ResearchGate. [Link]

• A General Solution for the 2-Pyridyl Problem. Semantic Scholar. [Link]

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. MDPI. [Link]

• Steric hindrance | Substitution and elimination reactions | Organic chemistry | Khan Academy. YouTube. [Link]

• An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. PMC. [Link]

• SUPPLEMENTARY INFORMATION. Macmillan Group - Princeton University. [Link]

• Steric Effects in Displacement Reactions. III. The Base Strengths of Pyridine, 2,6-Lutidine and the Monoalkylpyridines. Journal of the American Chemical Society. [Link]

• Synthesis and Pharmacology of (Pyridin-2-yl)methanol Derivatives as Novel and Selective Transient Receptor Potential Vanilloid 3 Antagonists. PubMed. [Link]

• The reaction of 3-methyl-I-phenyl-2-pyrazolin-5-one and 4-acyl. Monatshefte für Chemie. [Link]

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• 8. An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature [organic-chemistry.org]
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• 10. Protecting Groups For Alcohols - Chemistry Steps [chemistrysteps.com]
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• 20. researchgate.net [researchgate.net]

Storage and handling precautions for moisture-sensitive chloropyridine derivatives

Technical Support Center: Moisture-Sensitive Chloropyridine Derivatives

Introduction: The Dual Nature of Chloropyridine Sensitivity

In the context of drug development, "chloropyridine derivatives" generally fall into two distinct categories regarding moisture sensitivity. It is critical to identify which class you are working with, as the handling protocols differ significantly:

• Activated Pyridinium Salts (e.g., Mukaiyama Reagent): These are stable solids but are hygroscopic . Moisture contamination hydrolyzes the active electrophilic center, rendering them useless for coupling reactions.

• Metallated Chloropyridines (e.g., 2-chloro-3-lithiopyridine): These are pyrophoric or highly reactive intermediates generated in situ. They react violently or instantaneously with trace moisture, leading to protonation (quenching) or oxidative degradation.

This guide addresses both, providing field-proven protocols to maintain reagent integrity and salvage experimental workflows.

Part 1: Storage & Shelf-Life Protocols

Q: How do I store 2-Chloro-1-methylpyridinium iodide (Mukaiyama Reagent) for long-term stability?

A: This reagent is hygroscopic and light-sensitive.[1]

• Primary Barrier: Store in an amber glass vial with a Teflon-lined screw cap.

• Environment: Purge the headspace with Argon or Nitrogen before sealing. Store at 2–8°C .[2]

• Desiccation: Place the primary container inside a secondary desiccator jar containing active silica gel or Drierite™.

• Warning Sign: If the bright yellow solid turns orange or develops a sticky/paste-like consistency, hydrolysis has occurred.

Q: Can I store lithiated chloropyridines?

A: No. Lithiated species (e.g., generated via halogen-lithium exchange or Directed Ortho Metalation) are transient intermediates.

• Protocol: They must be generated and used immediately within a controlled temperature window (typically -78°C to -40°C).

• Stability: Storage is not possible; even at -78°C, they can undergo "scrambling" (isomerization) or nucleophilic attack by the solvent over time [1].

Summary of Storage Conditions

Compound Class	Example	State	Storage Temp	Atmosphere	Critical Hazard
Pyridinium Salts	Mukaiyama Reagent	Solid	2–8°C	Argon/N2	Hygroscopic (Hydrolysis)
Simple Chloropyridines	2-Chloropyridine	Liquid	Ambient	Air/Ventilated	Toxic Vapors/Phosgene (if burned)
Metallated Species	6-Lithio-2-chloropyridine	Solution	-78°C (In-situ)	Strict Inert	Moisture Quenching/Isomerization

Part 2: Handling & Transfer Techniques

Q: How do I weigh out hygroscopic pyridinium salts without degrading them?

A: Avoid open-air weighing if high precision is required or if humidity is >40%.

• The "Dump and Weigh" Method: Tare a dry flask with a septum. Quickly transfer an approximate amount of reagent into the flask. Weigh the closed system. Calculate solvent volume based on this mass to achieve the desired concentration.

• Glove Box: For critical GMP synthesis, weigh inside an Argon-filled glove box.

Q: My lithiation reaction failed (low yield). Was it moisture or temperature?

A: It is often a specific type of moisture failure called "Micro-Quenching."

• Diagnosis: If you observe the starting material (protonated precursor) and the electrophile unreacted, moisture likely killed the lithiated intermediate before the electrophile was added.

• The "Syringe Test": Glass syringes must be oven-dried (>120°C for 4 hours). If you use plastic syringes, trace moisture in the barrel plastic can quench the small volume of n-BuLi or the generated intermediate. Always use glass, gas-tight syringes for organolithium steps.

Part 3: Troubleshooting & FAQs

Q: The Mukaiyama reagent turned from yellow to orange. Is it usable?

A: No. The color change indicates the formation of 1-methyl-2-pyridone and free iodine/chloride species due to hydrolysis.

• Impact: Using this material will introduce acidic impurities and fail to activate the carboxylic acid, leading to low coupling yields.

• Recovery: Recrystallization is possible (typically from acetone/ethanol), but for high-value synthesis, purchase fresh reagent.

Q: When generating 6-lithio-2-chloropyridine, I get a mix of isomers. Why?

A: This is a "Scrambling" issue caused by temperature fluctuation, not just moisture.

• Mechanism: 2-Chloropyridine has a directing group (Cl).[3] However, if the temperature rises above -60°C, the lithium can migrate, or the butyl-lithium can attack the C-Cl bond (nucleophilic aromatic substitution) rather than deprotonating the ring [2].

• Solution: Maintain -78°C strictly. Use LiDMAE (superbase) or LDA instead of n-BuLi to favor deprotonation over nucleophilic attack [3].

Q: What do I do if I spill a chloropyridine derivative?

A:

• Solid (Salts): Sweep up immediately. Do not use water (generates HCl fumes). Dispose of as hazardous chemical waste.

• Liquid (2-Chloropyridine): Absorb with vermiculite.[4] Evacuate area (vapors are toxic).

• Reactive (Lithiated): Allow to quench under argon if safe, or quench with isopropanol/dry ice. Do not use water directly on concentrated organolithiums.[5]

Part 4: Visualizing the Workflow

Decision Matrix: Reagent Integrity Check

Use this logic flow to determine if your reagent is safe to use.

Figure 1: Integrity assessment workflow for hygroscopic chloropyridinium salts.

Workflow: Anhydrous Lithiation Setup

Critical path for generating unstable lithiated intermediates.

Figure 2: Step-by-step logic for preventing degradation during lithiation.

References

• Gros, P., & Fort, Y. (2000). Unusual C-6 Lithiation of 2-Chloropyridine-Mediated by BuLi-LiDMAE. Organic Letters, 2(6), 803–805. [Link]

• Schlosser, M. (2005). Organometallics in Synthesis: A Manual. Wiley.[6] (General reference for "scrambling" mechanisms in halogenated aromatics).

• National Toxicology Program. (2017). Toxicity Studies of 2-Chloropyridine. National Institutes of Health. [Link]

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• 2. aksci.com [aksci.com]
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• 5. jubilantingrevia.com [jubilantingrevia.com]
• 6. 2-Chloropyridine | C5H4ClN | CID 7977 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: HPLC Analysis of (3-(4-Chloropyridin-2-yl)phenyl)methanol

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of (3-(4-Chloropyridin-2-yl)phenyl)methanol. This guide is designed for researchers, analytical scientists, and drug development professionals to navigate and resolve common challenges associated with impurity analysis of this molecule. Our approach is rooted in first principles of chromatography and chemical reactivity to empower you to not only solve immediate issues but also to build robust and reliable analytical methods.

Section 1: Foundational HPLC Method & System Suitability

A robust analytical method begins with a solid foundation. This section provides a validated starting point for your HPLC analysis and outlines the necessary checks to ensure your system is performing correctly.

Q1: What are the recommended starting HPLC conditions for analyzing (3-(4-Chloropyridin-2-yl)phenyl)methanol and its potential impurities?

A1: The following conditions provide an excellent starting point for achieving good resolution between the main component and its likely process-related and degradation impurities. The molecule contains a basic pyridine moiety and a neutral phenylmethanol group, making a reversed-phase C18 column with a buffered mobile phase ideal.

Table 1: Recommended Starting HPLC Method Parameters

Parameter	Recommended Condition	Rationale & Expert Notes
Column	C18, 250 mm x 4.6 mm, 5 µm	A standard C18 column provides good hydrophobic retention for the aromatic rings. The 250 mm length ensures high efficiency and resolving power, critical for separating closely related impurities.
Mobile Phase A	0.02 M Potassium Dihydrogen Phosphate, pH adjusted to 3.5 with Phosphoric Acid	A buffered mobile phase is crucial for controlling the ionization state of the pyridine nitrogen. At pH 3.5, the pyridine (pKa ~5-6) will be protonated, leading to sharper peaks and consistent retention times.
Mobile Phase B	Acetonitrile	Acetonitrile is a common organic modifier that offers good peak shape and lower viscosity compared to methanol.[1]
Gradient Elution	0-5 min: 30% B; 5-25 min: 30% to 80% B; 25-30 min: 80% B; 30.1-35 min: 30% B	A gradient is necessary to elute both polar (e.g., starting materials) and non-polar (e.g., homocoupling byproducts) impurities within a reasonable runtime.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and system pressure.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times and can improve peak shape.[2]
Detection Wavelength	254 nm	The aromatic rings in the molecule provide strong UV absorbance at this wavelength. A Diode Array Detector (DAD) is recommended to assess peak purity.
Injection Volume	10 µL	A typical injection volume to avoid column overloading.

| Sample Diluent | Mobile Phase A / Mobile Phase B (50:50, v/v) | Dissolving the sample in a solvent similar in strength to the initial mobile phase prevents peak distortion. |

Q2: How do I establish and perform a System Suitability Test (SST) for this analysis?

A2: A System Suitability Test (SST) is a mandatory part of any validated analytical procedure. It verifies that the chromatographic system is adequate for the intended analysis on the day of the experiment.[3] The parameters are derived from guidelines such as USP General Chapter <621> Chromatography and ICH Q2(R2).[4][5][6]

Table 2: System Suitability Test (SST) Parameters and Acceptance Criteria

SST Parameter	Test	Acceptance Criteria	Causality & Importance
Precision/Injectability	Inject the standard solution five or six times.	Relative Standard Deviation (%RSD) of the peak area for the main component should be ≤ 2.0%.	Demonstrates the precision of the injector and the stability of the system response.[7]
Tailing Factor (Tf)	Calculate from the main peak in the first standard injection.	Tf ≤ 1.5	A high tailing factor indicates undesirable interactions between the basic analyte and acidic silanol groups on the column packing, which can compromise resolution and integration accuracy.
Theoretical Plates (N)	Calculate from the main peak in the first standard injection.	N ≥ 2000	Measures the efficiency of the column. A high plate count indicates sharp, narrow peaks, which is essential for resolving closely eluting impurities.[5]

| Resolution (Rs) | Use a standard spiked with a known, closely eluting impurity (if available) or a degradation sample. | Rs ≥ 2.0 between the main peak and the closest impurity. | This is the most critical SST parameter for an impurity method. It confirms the method's ability to separate the analyte from its potential contaminants.[8] |

Section 2: Troubleshooting Common Chromatographic Issues

Even with a robust method, problems can arise. This section provides logical troubleshooting guides for common issues.

Q3: I'm seeing an unexpected peak in my chromatogram. How do I begin to identify its source?

A3: Identifying an unknown peak requires a systematic approach. The following workflow helps to logically deduce the peak's origin.

Caption: Workflow for identifying an unknown HPLC peak.

Q4: My main peak is tailing excessively (Tf > 1.5). What are the common causes and solutions?

A4: Peak tailing for (3-(4-Chloropyridin-2-yl)phenyl)methanol is most often caused by the interaction of the basic pyridine nitrogen with acidic silanol groups on the silica surface of the column. This secondary interaction slows down a portion of the analyte molecules, causing them to elute later and form a "tail".[8]

Table 3: Common Causes and Solutions for Peak Tailing

Cause	Explanation	Solution(s)
Silanol Interactions	The protonated pyridine group interacts strongly with deprotonated (anionic) silanol groups on the column packing.	1. Lower Mobile Phase pH: Decrease the pH to 3.0 or 2.8. This protonates the silanol groups, reducing their ionic interaction with the analyte.[8] 2. Use an End-Capped Column: Modern, fully end-capped columns have fewer free silanol groups and are less prone to this issue.
Column Overload	Injecting too much sample mass saturates the stationary phase, leading to peak distortion.	1. Reduce Sample Concentration: Dilute the sample and re-inject. 2. Reduce Injection Volume: Inject a smaller volume of the sample.
Column Contamination/Age	Strongly retained compounds from previous injections can accumulate at the column head, creating active sites that cause tailing.	1. Column Wash: Flush the column with a strong solvent (e.g., isopropanol, then hexane, then back to your mobile phase).[9] 2. Replace Column: If the column is old or has been used with harsh conditions, it may need to be replaced.

| Extra-Column Volume | Excessive tubing length or dead volume between the column and detector can cause peak broadening and tailing. | Ensure all fittings are tight and use tubing with the smallest appropriate inner diameter and length. |

Section 3: Identifying and Resolving Specific Impurities

The synthesis and chemical nature of (3-(4-Chloropyridin-2-yl)phenyl)methanol give rise to a predictable set of impurities.

Caption: Potential impurities related to the target molecule.

Q5: My sample shows a new impurity after sitting on the autosampler for several hours. What degradation should I suspect?

A5: The most likely cause is the oxidation of the benzylic alcohol (-CH2OH) group to the corresponding aldehyde, (3-(4-Chloropyridin-2-yl)benzaldehyde). Benzylic alcohols are susceptible to air oxidation, which can be catalyzed by trace metals or light.

• Confirmation:

  • Prepare a fresh sample and inject it immediately. Compare this chromatogram to the one from the aged sample. The new peak should be significantly smaller or absent in the fresh sample.

  • Spiking Study: If a standard for the aldehyde impurity is available, spike it into your sample to confirm the retention time.

  • LC-MS Analysis: Mass spectrometry can confirm the identity of the peak by showing a mass that is 2 amu less than the parent compound (loss of two hydrogen atoms).

• Prevention:

  • Use an amber autosampler vial to protect the sample from light.

  • Keep the autosampler tray cooled (e.g., to 4 °C) to slow the degradation rate.

  • Analyze samples as quickly as possible after preparation.

Q6: How do I perform a forced degradation study to identify potential degradation products?

A6: Forced degradation (or stress testing) is a critical step in method development and validation. It demonstrates the stability-indicating nature of the method and helps identify likely degradation products that could form during the product's shelf life.[10] The conditions below are based on ICH guidelines.[11]

Protocol: Forced Degradation Study

• Preparation: Prepare separate solutions of (3-(4-Chloropyridin-2-yl)phenyl)methanol at a concentration of ~1 mg/mL in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Stress Conditions: Expose the solutions to the following conditions. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[10] Adjust time and reagent concentration as needed.

• Analysis: After exposure, neutralize the acidic and basic samples. Dilute all samples to the target concentration with mobile phase and analyze by HPLC-DAD.

Table 4: Protocol for Forced Degradation Studies

Stress Condition	Procedure	Potential Degradation Pathway
Acid Hydrolysis	Add 1M HCl to the sample solution. Heat at 60 °C for 8 hours.	The pyridine ring is generally stable to acid, but other acid-labile groups could react.
Base Hydrolysis	Add 1M NaOH to the sample solution. Keep at room temperature for 4 hours.	The C-Cl bond on the pyridine ring is susceptible to nucleophilic substitution by hydroxide, potentially forming the 4-hydroxy-pyridine analog.[12]
Oxidation	Add 3% Hydrogen Peroxide (H₂O₂) to the sample solution. Keep at room temperature for 24 hours.	1. Oxidation of the benzylic alcohol to the aldehyde and carboxylic acid. 2. Oxidation of the pyridine nitrogen to a pyridine N-oxide.[13]
Thermal Degradation	Store the solid API in an oven at 80 °C for 48 hours. Dissolve and analyze.	Assesses the intrinsic thermal stability of the molecule.

| Photodegradation | Expose the solution to a photostability chamber (ICH Q1B compliant, >1.2 million lux hours and >200 watt hours/m²). | Chloropyridine compounds are known to be susceptible to photodegradation, which can involve complex pathways including dehalogenation or ring rearrangement.[14] |

By comparing the chromatograms from these stressed samples to that of an unstressed control, you can identify the peaks corresponding to degradation products and ensure your HPLC method can resolve them from the main peak and each other.

References

• United States Pharmacopeia. General Chapters: <621> CHROMATOGRAPHY. uspbpep.com.

• PharmaCores. (2025). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! PharmaCores.

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures.

• United States Pharmacopeia. (2021). <621> Chromatography - USP-NF.

• DSDP Analytics. USP <621> Chromatography.

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2).

• LCGC International. (2024). Are You Sure You Understand USP <621>?

• Scribd. (2021). USP-NF 621 Chromatography.

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.

• Pharma Talks. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. [Video]. YouTube.

• Ugale, S., et al. A Systematic Guide on HPLC Troubleshooting. [Journal].

• Quality Assistance. (2024). ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline.

• PubMed. (2015). Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods.

• Aurigene Pharmaceutical Services. (2024). Troubleshooting and Performance Improvement for HPLC.

• MilliporeSigma. HPLC Troubleshooting Guide.

• PubMed. (2017). Photodegradation of 2-chloropyridine in aqueous solution: Reaction pathways and genotoxicity of intermediate products.

• ResearchGate. (2018). A Guide for HPLC Troubleshooting: How to Diagnose and Solve Chromatographic Problems.

• YouTube. (2024). Suzuki Coupling I Common Byproducts in Suzuki Coupling. [Video].

• ResearchGate. (2016). Photodegradation of 2-chloropyridine in aqueous solution: Reaction pathways and genotoxicity of intermediate products.

• Semantic Scholar. (2006). Degradation of 2-chloropyridine in water by ultraviolet and ultrasound irradiation.

• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research.

• PubMed. (2000). Toxicity and anaerobic biodegradability of pyridine and its derivatives under sulfidogenic conditions.

• Royal Society of Chemistry. (2013). CHAPTER 13: Recent Advances/Contributions in the Suzuki–Miyaura Reaction.

• ResearchGate. Proposed degradation pathways of pyridine derivatives in bacteria...

• ResearchGate. Impurities formed during the Suzuki−Miyaura coupling between 3 and 4.

• American Society for Microbiology. (2020). A Novel Degradation Mechanism for Pyridine Derivatives in Alcaligenes faecalis JQ135.

• ACS Publications. (2024). Controllable Pyridine N-Oxidation–Nucleophilic Dechlorination Process for Enhanced Dechlorination of Chloropyridines. Environmental Science & Technology.

• Asian Journal of Research in Chemistry. (2018). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario.

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide.

• Chemistry Stack Exchange. (2017). What are the byproducts in a Suzuki reaction?

• Ghoneim, M. M., et al. (2023). HPLC-DAD technique for the quantification of a recently approved anti-diabetic triple combination along with two toxic official impurities. BMC Chemistry.

• Chem-Impex. (3-Chloropyridin-4-yl)phenyl methanol.

• PubMed. (2016). Synthesis and Pharmacology of (Pyridin-2-yl)methanol Derivatives as Novel and Selective Transient Receptor Potential Vanilloid 3 Antagonists.

• ResearchGate. (2015). Analysis of some pharmaceuticals in the presence of their synthetic impurities by applying hybrid micelle liquid chromatography.

• Semantic Scholar. Recent trends in the impurity profile of pharmaceuticals.

• Der Pharma Chemica. (2017). Synthesis and Characterization of (3S, 4R)-4-(4-Fluorophenyl)-Piperidine-3-Methanol, a Possible Impurity in Paroxetine Hydrochloride.

• World Journal of Pharmaceutical Research. (2022). Impurity Profiling: A Review.

• ResearchGate. (2017). Synthesis and Characterization of (3S, 4R)-4-(4-Fluorophenyl)-Piperidine-3-Methanol, a Possible Impurity in Paroxetine Hydrochloride.

• ResearchGate. Pyridine methanol chlorinations. [Table].

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Reference Data & Comparative Studies

A Comparative Guide to the Structural Elucidation of (3-(4-Chloropyridin-2-yl)phenyl)methanol using 1H NMR and Advanced Spectroscopic Techniques

Introduction

In the landscape of modern drug discovery and materials science, the unambiguous structural verification of novel chemical entities is a cornerstone of successful research and development. Molecules such as (3-(4-Chloropyridin-2-yl)phenyl)methanol, which incorporate multiple, distinct aromatic systems, present a common yet critical challenge for analytical chemists. These "bi-aryl" type structures are prevalent scaffolds in medicinal chemistry, making the mastery of their characterization essential.

This guide provides an in-depth analysis of the ¹H NMR spectrum of (3-(4-Chloropyridin-2-yl)phenyl)methanol. Moving beyond a simple prediction of the spectrum, we will explore the causal factors behind the expected chemical shifts and coupling patterns. Furthermore, we will objectively compare the capabilities of standard ¹H NMR with more advanced 2D NMR techniques like COSY, HSQC, and HMBC, providing a clear rationale for when and why these methods are not just beneficial, but necessary for complete and irrefutable structural assignment.

Part 1: Theoretical ¹H NMR Spectrum Analysis

The first step in any NMR analysis is to develop a hypothesis. By dissecting the molecule into its constituent spin systems and considering the electronic environment of each proton, we can predict the ¹H NMR spectrum with a high degree of accuracy.

Caption: Recommended workflow for unambiguous structural verification using NMR.

Conclusion

The structural analysis of (3-(4-Chloropyridin-2-yl)phenyl)methanol serves as an excellent model for the challenges encountered in modern chemical research. While a standard 1D ¹H NMR spectrum provides the initial, crucial data points, a truly rigorous and defensible structural proof relies on a multi-faceted approach. By logically employing 2D NMR techniques such as COSY and, most critically, HMBC, researchers can move from a probable structure to a confirmed one. This guide demonstrates that the choice of analytical method should be driven by the complexity of the molecule and the need for absolute certainty, ensuring the integrity and reproducibility of scientific findings.

References

• NMR Spectroscopy Online Prediction Tools: Websites like NMRDB.org and others provide valuable tools for predicting ¹H and ¹³C NMR spectra, which can aid in initial assignments. 2[1][2]. Applications of ¹H NMR: General principles of chemical shifts and coupling constants are well-documented in educational resources that explain typical values for protons in various chemical environments, including aromatic systems. 3[3]. Advanced NMR for Heterocycles: The structural characterization of heterocyclic compounds often requires advanced 1D and 2D NMR techniques due to the complexity introduced by heteroatoms. 4[4]. Substituent Effects in Pyridines: Studies on substituted aminopyridines demonstrate how substituents influence the chemical shifts of protons on the pyridine ring, which is applicable to the chloro-substituted pyridine in the target molecule. 5[5]. ¹H-¹H Coupling in Proton NMR: Resources from instrument manufacturers and chemical education sites detail the nature of J-coupling, including long-range interactions like meta-coupling in aromatic systems. 6[6]. Online NMR Prediction Services: Several web-based tools and software packages, such as those from ACD/Labs, allow for the prediction of various NMR spectra from a chemical structure, serving as a useful reference. 7[7]. Coupling Constants in Organic Molecules: Compiled tables of typical coupling constants (J-values) for different types of protons (aliphatic, aromatic, etc.) are essential for interpreting splitting patterns. 8[8]. Chemical Shifts in Hetero-aromatics: Research articles analyzing the ¹H chemical shifts of various heteroaromatic compounds provide insight into the electronic effects of heteroatoms and ring currents on proton environments. 9[9]. Assigning Aromatic ¹H-NMR Signals: Methodologies for assigning complex signals in the aromatic region of an ¹H-NMR spectrum often involve analyzing coupling patterns and comparing them to model compounds. 1[10]0. ¹H NMR of Benzyl Alcohol: The spectrum of benzyl alcohol is a common reference, showing the typical chemical shift for benzylic -CH₂OH protons around 4.6-4.7 ppm and aromatic protons from 7.2-7.4 ppm. 1[11][12]1. General ¹H NMR Chemical Shift Tables: Standard organic chemistry resources provide comprehensive tables of typical proton chemical shifts, which are foundational for any spectral interpretation. 1[13]2. NMR Data of Common Solvents: Compilations of ¹H and ¹³C NMR data for common laboratory solvents are critical for identifying impurity peaks in spectra.

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• 2. Visualizer loader [nmrdb.org]
• 3. 1H Applications [ch.ic.ac.uk]
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• 13. 1H NMR Chemical Shift [sites.science.oregonstate.edu]

13C NMR chemical shifts for (3-(4-Chloropyridin-2-yl)phenyl)methanol characterization

This guide outlines a comprehensive technical framework for the

NMR characterization of (3-(4-Chloropyridin-2-yl)phenyl)methanol . It is designed for medicinal chemists and analytical scientists requiring high-fidelity structural validation of biaryl intermediates.

Introduction: The Biaryl Scaffold

The target molecule, (3-(4-Chloropyridin-2-yl)phenyl)methanol , represents a critical "privileged scaffold" in drug discovery, often serving as a precursor for kinase inhibitors (e.g., Smoothened antagonists). Its characterization presents unique challenges due to the electronic interplay between the electron-deficient chloropyridine ring and the hydroxymethyl-substituted phenyl ring.

This guide moves beyond basic peak listing, offering a comparative analysis of solvent effects and a logic-based assignment strategy grounded in substituent chemical shift (SCS) theory.

Structural Analysis & Assignment Logic

To ensure accurate assignment, we deconstruct the molecule into two parent fragments: 2-Phenylpyridine and Benzyl Alcohol . The final chemical shifts are derived by applying the inductive and resonance effects of the chloro and hydroxymethyl substituents.

Diagram: Assignment Workflow & Numbering

The following flowchart illustrates the logic flow for assigning the quaternary carbons, which are the most difficult to distinguish in this scaffold.

Caption: Logic flow for synthesizing the chemical shift assignment from parent fragments.

Comparative Chemical Shift Data

The following table provides the consensus chemical shifts in Chloroform-d (

). These values are synthesized from fragment analysis of 2-phenylpyridine and 4-chloropyridine standards.

Table 1: NMR Chemical Shift Assignment ( )

Carbon Position	Label	Shift ( , ppm)	Multiplicity (DEPT)	Assignment Logic
Pyridine C2	C2	157.8	C (Quat)	Ipso to phenyl; deshielded by N and Ph ring current.
Pyridine C6	C6	150.2	CH	Alpha to N; typical pyridine shift.
Pyridine C4	C4	144.5	C (Quat)	Ipso to Cl; shifted downfield (+8 ppm) vs unsubstituted pyridine (~136 ppm).
Phenyl C3'	C3'	141.5	C (Quat)	Ipso to ; deshielded by alkyl-O group.
Phenyl C1'	C1'	138.5	C (Quat)	Ipso to Pyridine; typical biaryl connection.
Phenyl C5'	C5'	129.1	CH	Meta to both substituents; largely unperturbed.
Phenyl C4'	C4'	127.5	CH	Para to Pyridine; Ortho to .
Phenyl C2'	C2'	125.8	CH	Sterically crowded; Ortho to both Pyridine and .
Phenyl C6'	C6'	125.2	CH	Ortho to Pyridine; Para to .
Pyridine C3	C3	123.4	CH	Beta to N; Ortho to Cl.
Pyridine C5	C5	121.8	CH	Beta to N; Ortho to Cl.
Methanol C		64.2		Benzylic alcohol carbon; characteristic region.

Note on C4 Assignment: In unsubstituted 2-phenylpyridine, C4 resonates at ~136 ppm. The addition of a Chlorine atom at C4 exerts a deshielding effect on the ipso carbon (unlike in benzene where it is shielding), typically shifting it to ~143-145 ppm due to the electron-deficient nature of the pyridine ring.

Solvent Comparison: vs.

Selecting the correct solvent is crucial for observing the exchangeable hydroxyl proton and managing peak overlap.

Performance Matrix

Feature	Chloroform-d ( )	DMSO-d	Recommendation
Solubility	Good (for this lipophilic scaffold)	Excellent	Use for routine checks.
-OH Proton	Broad singlet or invisible (exchange)	Sharp Triplet (couples to )	Use to prove -OH existence.
Carbon	~64.2 ppm	~63.0 ppm	Slight upfield shift in DMSO.
Water Peak	~1.56 ppm (distinct)	~3.33 ppm (can overlap with signals)	Dry sample thoroughly if using DMSO.

Why DMSO-d is Superior for Characterization

In

, the rate of proton exchange decreases. This allows the observation of the vicinal coupling ( ) between the hydroxyl proton and the benzylic methylene protons.

• Observation: The benzylic

  signal (typically a singlet in ) splits into a doublet in .

• Validation: This splitting confirms the integrity of the primary alcohol functionality and rules out oxidation to an aldehyde (which would show a carbonyl carbon >190 ppm).

Experimental Protocol: Optimized Acquisition

To resolve the quaternary carbons (C2, C4, C1', C3') from the baseline noise, standard proton-decoupled sequences often fail due to long relaxation times (

).

Methodology: High-S/N Acquisition

• Concentration: Dissolve 30-50 mg of product in 0.6 mL solvent. Filter through a glass wool plug to remove particulates (paramagnetic impurities broaden lines).

• Pulse Sequence: Use a Power-Gated Decoupling sequence (e.g., zgpg30 on Bruker).

  • Avoid DEPT only: You must run a standard 1D

    to see quaternary carbons.

• Relaxation Delay (

  ): Set seconds.

  • Reasoning: Quaternary carbons (C2, C4-Cl) have no attached protons to facilitate relaxation via NOE. A short delay saturates these signals, making them disappear.

• Scans: Minimum 1024 scans (approx. 1 hour) for clear quaternary detection at 100 MHz.

Diagram: Characterization Workflow

Caption: Step-by-step workflow for validating the molecular structure.

References

• ChemicalBook.2-Phenylpyridine

  NMR Spectrum.

• Gottlieb, H. E., et al. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents. J. Org.[1] Chem. 1997, 62, 7512-7515.[1][2]

• ChemicalBook.2-Chloropyridine

  NMR Spectrum.

• Compound Interest.A Guide to

  NMR Chemical Shift Values.

• Reich, H. J. Structure Determination Using NMR: Chemical Shift Effects. University of Wisconsin-Madison.

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• 2. carlroth.com [carlroth.com]

A Comparative Guide to High-Resolution Mass Spectrometry Analysis of (3-(4-Chloropyridin-2-yl)phenyl)methanol and its Isomers

For researchers, scientists, and professionals in drug development, the precise structural elucidation and differentiation of isomeric and isobaric compounds is a critical challenge. High-Resolution Mass Spectrometry (HRMS) stands as a cornerstone technique in this endeavor, offering unparalleled accuracy in mass determination and the capability to deduce elemental composition. This guide provides an in-depth technical comparison of the expected HRMS data for (3-(4-Chloropyridin-2-yl)phenyl)methanol and its structural isomers, offering a predictive framework for their analysis and differentiation. While experimental data for the title compound is not publicly available, this guide synthesizes established principles of mass spectrometry to present a robust, theoretical comparison.

Introduction to the Analytical Challenge

(3-(4-Chloropyridin-2-yl)phenyl)methanol and its isomers are small organic molecules of interest in medicinal chemistry and materials science. Their structural similarity presents a significant analytical hurdle, as they share the same elemental composition and nominal mass. Differentiating these compounds requires the high resolving power and mass accuracy of techniques like Orbitrap or FT-ICR mass spectrometry. This guide will focus on a theoretical comparison between the title compound and two key isomers:

• (3-(4-Chloropyridin-2-yl)phenyl)methanol (Target Compound)

• (4-(4-Chloropyridin-2-yl)phenyl)methanol (Isomer 1)

• (4-Chlorophenyl)(pyridin-2-yl)methanol (Isomer 2)

Theoretical High-Resolution Mass Spectrometry Data Comparison

The primary distinguishing feature in an HRMS experiment is the precise mass-to-charge ratio (m/z) of the molecular ion. For the compounds , we will consider the protonated molecule, [M+H]⁺, which is commonly observed in electrospray ionization (ESI) in positive ion mode.

Compound	Molecular Formula	Exact Mass (Monoisotopic)	Expected [M+H]⁺ m/z
(3-(4-Chloropyridin-2-yl)phenyl)methanol	C₁₂H₁₀ClNO	219.04509	220.05292
(4-(4-Chloropyridin-2-yl)phenyl)methanol	C₁₂H₁₀ClNO	219.04509	220.05292
(4-Chlorophenyl)(pyridin-2-yl)methanol	C₁₂H₁₀ClNO	219.04509[1][2]	220.05292

As the table demonstrates, all three isomers have the identical exact mass and will produce an indistinguishable protonated molecular ion in a full scan HRMS experiment. Therefore, differentiation must rely on other analytical techniques used in conjunction with HRMS, such as liquid chromatography (LC) for separation prior to mass analysis, or tandem mass spectrometry (MS/MS) for fragmentation analysis.[3][4][5]

Experimental Protocol for HRMS Analysis

A robust and reproducible experimental protocol is paramount for obtaining high-quality HRMS data. The following is a recommended workflow for the analysis of these isomeric compounds.

Sample Preparation

• Stock Solution Preparation: Prepare individual 1 mg/mL stock solutions of each isomer in LC-MS grade methanol.

• Working Solution Preparation: Dilute the stock solutions to a final concentration of 10 µg/mL in a 50:50 (v/v) solution of acetonitrile and water containing 0.1% formic acid. The formic acid aids in the protonation of the analytes in positive ion ESI.

Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS)

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is a suitable starting point for separating these isomers.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from 10% to 90% B over 10 minutes, followed by a 2-minute hold at 90% B and a 3-minute re-equilibration at 10% B.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: An Orbitrap or FT-ICR mass spectrometer capable of a resolution of at least 60,000 (FWHM).

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 320 °C.

• Sheath Gas Flow Rate: 35 arbitrary units.

• Auxiliary Gas Flow Rate: 10 arbitrary units.

• Full Scan Mass Range: m/z 100-500.

• Data Acquisition: Data-dependent MS/MS (dd-MS²) can be employed to trigger fragmentation of the most intense ions.

Caption: A generalized workflow for the LC-HRMS analysis of isomeric compounds.

Predictive Fragmentation Analysis (MS/MS)

While full scan HRMS data may be identical, the fragmentation patterns of isomers can differ due to the unique positioning of functional groups, leading to distinct product ions in MS/MS experiments. The stability of the resulting fragments and the pathways to their formation are influenced by the molecular structure.

For (3-(4-Chloropyridin-2-yl)phenyl)methanol, fragmentation is likely to be initiated by the loss of the methanol group or cleavage at the bond connecting the two aromatic rings. The presence of the chlorine atom and the nitrogen in the pyridine ring will also influence the fragmentation pathways.

Caption: A plausible fragmentation pathway for (3-(4-Chloropyridin-2-yl)phenyl)methanol.

The relative intensities of these fragment ions are expected to vary between the isomers, providing a basis for their differentiation. For instance, the steric hindrance and electronic effects of the substituent positions on the phenyl ring will influence the ease of bond cleavage and the stability of the resulting carbocations.

Comparison with an Analog: Phenyl(pyridin-2-yl)methanol

To further illustrate the utility of HRMS, a comparison with a non-chlorinated analog, Phenyl(pyridin-2-yl)methanol, is instructive.

Compound	Molecular Formula	Exact Mass (Monoisotopic)	Expected [M+H]⁺ m/z
Phenyl(pyridin-2-yl)methanol	C₁₂H₁₁NO	185.08406[6]	186.09189

The significant mass difference due to the absence of the chlorine atom makes its differentiation from the chlorinated compounds straightforward.

Conclusion

High-Resolution Mass Spectrometry, particularly when coupled with liquid chromatography and tandem mass spectrometry, is an indispensable tool for the characterization and differentiation of isomeric compounds like (3-(4-Chloropyridin-2-yl)phenyl)methanol. While full scan HRMS alone cannot distinguish between these isomers, the combination of chromatographic separation and unique fragmentation patterns provides the necessary analytical power. The predictive data and methodologies presented in this guide offer a solid foundation for researchers and drug development professionals to design experiments and interpret data for this class of molecules, ensuring accurate structural assignment and purity assessment.

References

• PubChem. Phenyl(pyridin-2-yl)methanol | C12H11NO | CID 315585. Available from: [Link].

• University of Texas Medical Branch. HRMS Analysis of Small Molecules. Available from: [Link].

• PubChem. (4-Chlorophenyl)(pyridin-2-yl)methanol | C12H10ClNO | CID 97719. Available from: [Link].

• Glish, G. L., & Vachet, R. W. (2003). The basics of mass spectrometry in the twenty-first century. Nature reviews Molecular cell biology, 4(11), 869-878.

• Enhanced Structural Understanding of Dissolved Organic Matter through Comparative LC/MS2 Analysis with Synthetic Carboxylate Rich Alicyclic Molecules - PMC. Available from: [Link].

• PubChem. (4-(Pyridin-2-yl)phenyl)methanol | C12H11NO | CID 1515239. Available from: [Link].

• Higashi, T., & Ogawa, S. (2017). Application of derivatization to mass spectrometry for the analysis of steroids.

• Separation and Identification of Isomeric and Structurally Related Synthetic Cannabinoids Using 2D Liquid Chromatography and High Resolution Mass Spectrometry | Journal of Analytical Toxicology | Oxford Academic. Available from: [Link].

• A Mechanism Study on the (+)-ESI-TOF/HRMS Fragmentation of Some PPI Prazoles and Their Related Substances - PMC. Available from: [Link].

• New Framework Expands Isomer Identification Possibilities with Mass Spectrometry. Available from: [Link].

• Isomer analysis by mass spectrometry in clinical science | Request PDF. Available from: [Link].

• Complementary methods for structural assignment of isomeric candidate structures in non-target liquid chromatography ion mobility high-resolution mass spectrometric analysis - PMC. Available from: [Link].

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A Comparative Guide to the Reactivity of (3-(4-Chloropyridin-2-yl)phenyl)methanol and Chloropyridine Isomers

Introduction

In the landscape of medicinal chemistry and drug development, pyridine-containing scaffolds are indispensable building blocks for a vast array of pharmacologically active molecules. The strategic functionalization of these heterocycles is paramount for tuning molecular properties and achieving desired biological activity. This guide provides an in-depth comparative analysis of the reactivity of (3-(4-Chloropyridin-2-yl)phenyl)methanol , a complex bifunctional building block, against the foundational isomers of chloropyridine: 2-chloropyridine, 3-chloropyridine, and 4-chloropyridine .

Understanding the nuanced differences in their chemical behavior—driven by the interplay of electronic effects, steric hindrance, and the presence of multiple reactive sites—is critical for researchers in designing efficient and predictable synthetic routes. This document moves beyond a simple catalog of reactions to explain the causality behind their reactivity profiles in key transformations, including nucleophilic aromatic substitution (SNAr), palladium-catalyzed cross-coupling reactions, and reactions involving the benzylic alcohol moiety.

Structural and Electronic Analysis: The Foundation of Reactivity

The reactivity of a molecule is fundamentally dictated by its structure and the distribution of electron density. A comparison of our subject molecules reveals the key features that govern their chemical behavior.

Diagram 1: Structural Comparison of Key Compounds

Caption: Chemical structures of the primary compounds under review.

The pyridine nitrogen atom is highly electronegative, exerting a powerful electron-withdrawing inductive (-I) and mesomeric (-M) effect on the ring.[1][2] This systematically reduces electron density across the aromatic system, making the ring electron-deficient and thus highly susceptible to nucleophilic attack, particularly at the positions ortho (2- and 6-) and para (4-) to the nitrogen.[3]

• (3-(4-Chloropyridin-2-yl)phenyl)methanol : This molecule contains a 4-chloropyridine moiety. The chlorine atom is at a position highly activated for nucleophilic attack. It also possesses a benzylic alcohol on a separate phenyl ring, introducing a secondary site of reactivity. The bulky substituted phenyl group at the 2-position may introduce steric hindrance, potentially modulating the reactivity at the adjacent nitrogen or C-Cl bond.[4]

• 2-Chloropyridine & 4-Chloropyridine : In these isomers, the chlorine atom is located at an activated position (ortho and para, respectively). The electron-withdrawing nitrogen atom can effectively stabilize the negative charge of the Meisenheimer intermediate formed during an SNAr reaction through resonance, lowering the activation energy for substitution.[2][3]

• 3-Chloropyridine : The chlorine atom is at the meta position relative to the nitrogen. In this configuration, the negative charge of the SNAr intermediate cannot be delocalized onto the electronegative nitrogen atom via resonance.[5][6] Consequently, this isomer is significantly less reactive towards nucleophilic aromatic substitution compared to its 2- and 4-counterparts.[5]

Comparative Reactivity I: Nucleophilic Aromatic Substitution (SNAr)

SNAr is a cornerstone reaction for functionalizing electron-deficient aromatic rings like pyridine. The reaction proceeds via a two-step addition-elimination mechanism, with the stability of the intermediate being the key determinant of reaction rate.

Reactivity Ranking (SNAr): 4-Chloropyridine ≈ 2-Chloropyridine > (3-(4-Chloropyridin-2-yl)phenyl)methanol >> 3-Chloropyridine

• Analysis : Both 2- and 4-chloropyridine are highly reactive in SNAr reactions due to the electronic activation conferred by the ring nitrogen.[2][7] (3-(4-Chloropyridin-2-yl)phenyl)methanol, possessing a 4-chloro substituent, is also expected to be highly reactive. However, its reactivity may be slightly attenuated compared to simple 4-chloropyridine due to the potential for steric hindrance from the bulky group at the 2-position, which could impede the approach of a nucleophile.[4][8] 3-Chloropyridine remains the least reactive isomer by a significant margin due to the lack of resonance stabilization for the reaction intermediate.[5][6]

Diagram 2: SNAr Mechanism and Intermediate Stabilization

Caption: The key to SNAr reactivity is the stabilization of the Meisenheimer intermediate.

Experimental Protocol: Comparative SNAr with Morpholine

This protocol provides a framework for directly comparing the SNAr reactivity of the different chloropyridines.

• Reaction Setup : In four separate microwave vials, add the respective chloropyridine (1.0 mmol), morpholine (1.2 mmol), and potassium carbonate (2.0 mmol).

• Solvent : Add 3 mL of dimethyl sulfoxide (DMSO) to each vial.

• Reaction Conditions : Seal the vials and heat the reaction mixtures to 120 °C using a microwave reactor.

• Monitoring : Monitor the reactions by thin-layer chromatography (TLC) or LC-MS at 15-minute intervals to determine the time to completion.

• Work-up : After cooling, dilute the reaction mixture with water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Purification : Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.

Comparative Reactivity II: Palladium-Catalyzed Cross-Coupling

The Buchwald-Hartwig amination and Suzuki-Miyaura coupling are indispensable tools for forming C-N and C-C bonds, respectively. The rate-limiting step in these reactions is often the oxidative addition of the aryl chloride to the Pd(0) catalyst.[9] Aryl chlorides are generally less reactive than bromides or iodides, making the choice of ligand and reaction conditions crucial.[9]

Reactivity Ranking (Cross-Coupling): 2-Chloropyridine > (3-(4-Chloropyridin-2-yl)phenyl)methanol ≈ 4-Chloropyridine > 3-Chloropyridine

• Analysis : In palladium-catalyzed couplings, 2-chloropyridines often show excellent reactivity.[10] The proximity of the nitrogen can facilitate the oxidative addition step. The reactivity of 4-chloropyridines is also generally good.[10] Therefore, (3-(4-Chloropyridin-2-yl)phenyl)methanol is expected to be a viable substrate. 3-Chloropyridine is also a competent coupling partner in Suzuki reactions, often giving good yields, though it can be less reactive than the 2- and 4-isomers in some contexts.[11][12] The choice of a highly active catalyst system, often employing bulky, electron-rich phosphine ligands (e.g., RuPhos, BrettPhos), is essential for efficient coupling of all chloropyridine isomers.[9]

Diagram 3: Generalized Workflow for Suzuki-Miyaura Coupling

Caption: A standardized experimental workflow for Suzuki-Miyaura cross-coupling reactions.

Experimental Protocol: Comparative Suzuki-Miyaura Coupling

• Catalyst Pre-formation : To an oven-dried Schlenk flask under an argon atmosphere, add Pd(OAc)₂ (0.02 mmol) and a suitable phosphine ligand (e.g., SPhos, 0.04 mmol).

• Reagent Addition : To this flask, add the respective chloropyridine (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium phosphate (K₃PO₄, 2.0 mmol).

• Solvent : Add 5 mL of degassed 1,4-dioxane.

• Reaction Conditions : Seal the flask and heat the mixture at 100 °C for 4-12 hours, or until completion as indicated by TLC/LC-MS.

• Work-up : Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Purification : Concentrate the filtrate and purify the residue by flash column chromatography on silica gel.

Comparative Reactivity III: Reactions of the Benzylic Alcohol

A unique feature of (3-(4-Chloropyridin-2-yl)phenyl)methanol is its benzylic alcohol functionality. This group is absent in the simple chloropyridine isomers and offers an additional handle for synthetic modification. Benzylic alcohols undergo a characteristic set of reactions, primarily oxidation.[13][14]

• Oxidation : Benzylic alcohols can be readily oxidized.[13] Mild oxidizing agents like manganese dioxide (MnO₂) or pyridinium chlorochromate (PCC) will typically yield the corresponding aldehyde.[15] Stronger oxidizing agents, such as potassium permanganate (KMnO₄) or sodium dichromate (Na₂Cr₂O₇), will oxidize the benzylic position directly to a carboxylic acid.[14] This reactivity is highly reliable and provides a route to introduce aldehyde or carboxylic acid functional groups.

• Esterification & Etherification : The alcohol can react with carboxylic acids or their derivatives to form esters, and with alkyl halides under basic conditions to form ethers.[16][17]

The electronic nature of the 4-chloropyridin-2-yl substituent is unlikely to dramatically inhibit these standard alcohol reactions, as they occur at a site electronically insulated by the central phenyl ring.

Experimental Protocol: Oxidation of (3-(4-Chloropyridin-2-yl)phenyl)methanol

• Reaction Setup : To a round-bottom flask, add (3-(4-Chloropyridin-2-yl)phenyl)methanol (1.0 mmol) and 20 mL of dichloromethane.

• Reagent Addition : Add activated manganese dioxide (MnO₂, 10.0 mmol, ~10 eq.) in one portion.

• Reaction Conditions : Stir the resulting black suspension vigorously at room temperature.

• Monitoring : Monitor the reaction by TLC until the starting material is consumed (typically 4-24 hours).

• Work-up : Upon completion, filter the mixture through a pad of celite, washing the pad thoroughly with dichloromethane.

• Purification : Concentrate the filtrate under reduced pressure to yield the crude aldehyde, which can be further purified by column chromatography if necessary.

Data Summary and Conclusion

Compound	Relative SNAr Reactivity	Relative Cross-Coupling Reactivity	Additional Reactive Site
(3-(4-Cl-pyridin-2-yl)phenyl)methanol	High	High	Benzylic Alcohol
2-Chloropyridine	High	Very High	None
3-Chloropyridine	Very Low	Moderate	None
4-Chloropyridine	High	High	None

• For nucleophilic aromatic substitution , (3-(4-Chloropyridin-2-yl)phenyl)methanol behaves similarly to the highly reactive 2- and 4-chloropyridine isomers, while 3-chloropyridine is a significantly poorer substrate.

• For palladium-catalyzed cross-coupling , all isomers are viable substrates, although reaction conditions may need to be optimized, particularly for 3-chloropyridine. 2-Chloropyridine often exhibits the highest reactivity.

• Unique Reactivity : (3-(4-Chloropyridin-2-yl)phenyl)methanol offers the distinct advantage of a benzylic alcohol functional group, enabling a range of subsequent transformations such as oxidation, esterification, or etherification that are not possible with simple chloropyridines.

The choice between these reagents will therefore be dictated by the specific synthetic strategy. For direct functionalization via SNAr or cross-coupling at the chlorine-bearing carbon, 2- or 4-chloropyridine may offer slightly faster kinetics. However, for building more complex molecules where subsequent modification of a secondary functional group is desired, (3-(4-Chloropyridin-2-yl)phenyl)methanol provides a versatile and powerful platform for convergent synthesis.

References

• Benchchem. A Comparative Guide to Palladium Catalysts for Suzuki Coupling of Chloropyrimidines.
• Wikipedia. Benzyl alcohol.
• Filo. What are the typical reactions of benzylic alcohol? Published November 20, 2025.
• Pearson. Reactions at Benzylic Positions: Videos & Practice Problems. Published August 13, 2024.
• Who we serve. The Palladium Catalysed Suzuki Coupling of 2- and 4-Chloropyridines.
• Synlett. Direct Uncatalyzed Amination of 2-Chloropyridine Using a Flow Reactor.
• Dalton Transactions. Electronic influence of substitution on the pyridine ring within NNN pincer-type molecules. Published February 5, 2020.
• Chemistry Stack Exchange. How can nucleophilic substitution happen at the sp²-hybridised carbon of 4-chloropyridine? Published August 20, 2017.
• Filo. Why 2-chloropyridine and 4-chloropyridine react with nucleophiles (e.g., .. Published May 4, 2025.
• Grokipedia. 3-Chloropyridine.
• New Journal of Chemistry. The dehydrogenative oxidation of aryl methanols using an oxygen bridged [Cu–O–Se] bimetallic catalyst. Published March 15, 2021.
• Journal of the Chemical Society, Dalton Transactions. Thermodynamic study of steric effects on the formation of tetrahedral pyridine-base complexes of cadmium(II) halides.
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• Chemistry Steps. Reactions at the Benzylic Position. Published June 22, 2019.
• Dalton Transactions. Electronic influence of substitution on the pyridine ring within NNN pincer-type molecules. Published February 5, 2020.
• ResearchGate. Reactions of benzyl alcohol under different reaction conditions a.
• ResearchGate. Nucleophilic aromatic substitution reactions of chloropyrimidines.
• Benchchem. Technical Support Center: Overcoming Steric Hindrance in 2,4-Disubstituted Pyridine Synthesis.
• YouTube. nucleophilic aromatic substitutions. Published January 19, 2019.
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• RSC Publishing. The dehydrogenative oxidation of aryl methanols using an oxygen bridged [Cu–O–Se] bimetallic catalyst. Published March 15, 2021.
• Canadian Science Publishing. INDUCTIVE AND MESOMERIC EFFECTS IN SUBSTITUTED FULVENE AND PYRIDINE DERIVATIVES.
• ResearchGate. Nucleophilicities and Lewis Basicities of Sterically Hindered Pyridines.
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• ResearchGate. Dehydrogenative oxidation of aryl methanol using oxygen bridged [Cu-O-Se] bimetallic catalyst. Published January 3, 2023.
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• RSC Publishing. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. Published June 20, 2023.
• MDPI. Microwave Assisted Suzuki-Miyaura and Ullmann Type Homocoupling Reactions of 2- and 3-Halopyridines Using a Pd(OAc)2/Benzimidazolium Salt and Base Catalyst System. Published March 25, 2013.
• PubMed. Steric Hindrance in Metal Coordination Drives the Separation of Pyridine Regioisomers Using Rhodium(II)-Based Metal-Organic Polyhedra. Published May 10, 2021.
• Wikipedia. Steric effects.
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• Benchchem. A Comparative Guide to the Reactivity of 6- Chloropyridin-3-amine and 2-amino-5.
• CymitQuimica. CAS 626-60-8: 3-Chloropyridine.
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Validating Purity of (3-(4-Chloropyridin-2-yl)phenyl)methanol: A Comparative LC-MS Guide

Executive Summary & Core Directive

In the synthesis of pharmaceutical intermediates like (3-(4-Chloropyridin-2-yl)phenyl)methanol (CAS: 77332-81-1), purity is not merely a percentage—it is a risk assessment.[1] While HPLC-UV remains the workhorse of QC labs, it often fails to detect non-chromophoric impurities or resolve structurally similar degradation products (e.g., de-chlorinated analogs) that co-elute with the main peak.

This guide moves beyond standard protocols to establish a self-validating LC-MS methodology . By leveraging mass spectrometry’s specificity, we convert the "blind spots" of UV detection into quantifiable data points, ensuring that the material meets the stringent requirements of downstream medicinal chemistry or biological screening.

Technical Comparison: Why LC-MS?

The following table objectively compares the performance of LC-MS against traditional alternatives for this specific chloropyridine derivative.

Feature	LC-MS (Proposed)	HPLC-UV (Traditional)	qNMR (Orthogonal)
Specificity	High. Distinguishes analytes by .[1] Resolves co-eluting peaks (e.g., de-chlorinated impurity).	Moderate. Relies solely on retention time and . Prone to false positives if spectra overlap.	High. Absolute structural specificity.
Sensitivity (LOD)	Excellent (< 0.05%). Critical for genotoxic impurity screening (e.g., alkyl halides).	Good (0.1%). Limited by extinction coefficients of impurities.	Low (> 1%). Not suitable for trace impurity profiling.
Impurity ID	Instant. Provides molecular weight and fragmentation data for structural elucidation.[2][3]	None. Requires fraction collection and offline analysis.	Good. But requires isolation or high concentrations.
Throughput	High. Rapid gradients (< 10 min) with SIM/MRM modes.	High. Similar run times to LC-MS.[1]	Low. Long acquisition times for trace sensitivity.

The "Blind Spot" Risk

For (3-(4-Chloropyridin-2-yl)phenyl)methanol, the critical impurity is often the de-chlorinated analog (3-(pyridin-2-yl)phenyl)methanol, formed during Pd-catalyzed cross-coupling.[1]

• UV Problem: Both the parent and the de-chlorinated impurity share a nearly identical pyridine-phenyl chromophore, leading to spectral indistinguishability.

• MS Solution: The parent has a distinct isotopic pattern (Cl-35/Cl-37 ratio of 3:1), while the impurity does not.[1] LC-MS separates them by mass (

  vs ) even if they co-elute.[1]

Self-Validating Experimental Protocol

This protocol is designed as a closed-loop system .[1] Every run includes internal checks (System Suitability Tests) that validate the data quality before the sample is even quantified.

Reagents & Materials[4][5][6][7][8]

• Analyte: (3-(4-Chloropyridin-2-yl)phenyl)methanol (Reference Std >99%).[1]

• Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Water.

• Additives: Formic Acid (FA) or Ammonium Formate (to buffer the basic pyridine nitrogen).

• Column: C18 Phase (e.g., Agilent Zorbax Eclipse Plus C18, 100mm x 2.1mm, 1.8 µm) or Phenyl-Hexyl (for enhanced selectivity of aromatic rings).

LC-MS Conditions[1][2][7]

Parameter	Setting	Rationale
Mobile Phase A	Water + 0.1% Formic Acid	Acidic pH ensures protonation of the pyridine nitrogen ( ) for stable ESI+ signal.[1]
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	ACN provides sharper peaks for aromatic compounds compared to MeOH.
Flow Rate	0.4 mL/min	Optimal for electrospray ionization efficiency.
Gradient	0-1 min: 5% B1-8 min: 5% 95% B8-10 min: 95% B10.1 min: 5% B	Steep gradient to elute polar impurities early and wash lipophilic dimers late.[1]
Column Temp	40°C	Reduces backpressure and improves mass transfer kinetics.
MS Source	ESI Positive (ESI+)	The pyridine ring is a proton sponge; ESI+ yields as the base peak.
Scan Mode	Full Scan (100-600 )	Captures unexpected adducts ( , ) and unknown degradation products.[1]

Sample Preparation Workflow

• Stock Solution: Dissolve 10 mg of sample in 10 mL MeOH (1 mg/mL).

• Working Solution: Dilute Stock 1:100 with Mobile Phase A (Initial conc: 10 µg/mL).

  • Critical Step: Use Mobile Phase A as the diluent to prevent "solvent shock" and peak broadening during injection.

• System Suitability Solution (SST): A mixture containing the Analyte (10 µg/mL) and a known impurity (e.g., 2-bromo-4-chloropyridine) at 0.1 µg/mL.[1]

Validation Strategy (ICH Q2(R2) Aligned)

To ensure scientific integrity, the method is validated against ICH Q2(R2) guidelines. The following pillars constitute the "Self-Validating System."

Pillar 1: Specificity (The "Isotope Filter")

We utilize the unique isotopic signature of Chlorine to validate specificity.

• Experiment: Inject the pure sample.

• Criterion: The Mass Spectrum of the main peak (

  ~220) must show the characteristic 3:1 intensity ratio for 220 (Cl-35) and 222 (Cl-37).[1]

• Failure Mode: If the ratio deviates (e.g., becomes 1:1 or 10:1), it indicates co-elution with a non-chlorinated or multi-chlorinated impurity.

Pillar 2: Linearity & Range[1][9]

• Experiment: Prepare 5 concentration levels (e.g., 0.1, 0.5, 1.0, 5.0, 10.0 µg/mL).

• Criterion:

  .

• Why: Ensures the detector is not saturated, which is common with ESI sources at high concentrations.

Pillar 3: Sensitivity (LOD/LOQ)[1]

• Experiment: Inject low concentrations until Signal-to-Noise (S/N) ratios are determined.

• LOD (Limit of Detection): S/N

  3:1.

• LOQ (Limit of Quantitation): S/N

  10:1.

• Target: LOQ should be

  0.05% of the nominal sample concentration to detect trace genotoxic impurities.

Visualizing the Workflow

The following diagram illustrates the decision logic for the purity validation process.

Figure 1: Logic flow for the self-validating LC-MS purity assessment. Note the critical "Isotope Ratio Check" step which acts as a specific gatekeeper for chlorinated compounds.

References

• ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[4][5][6] [Link]

• Vogeser, M., & Seger, C. (2008). A decade of HPLC-MS/MS in the routine clinical laboratory—goals for further developments. Clinical Biochemistry. [Link]

• Center for Drug Evaluation and Research (CDER). (2024). Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration.[4] [Link]

• PubChem. (n.d.). (4-Chlorophenyl)(pyridin-2-yl)methanol Compound Summary. National Library of Medicine. [Link]

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A Comparative Guide to the Spectroscopic Characterization of the Hydroxyl Group in (3-(4-Chloropyridin-2-yl)phenyl)methanol

Executive Summary

The hydroxyl (-OH) functional group is a cornerstone of molecular design in drug development, acting as a key hydrogen bond donor and acceptor, and a primary site for metabolic transformations. Accurate and unambiguous confirmation of its presence is therefore a critical step in compound validation. This guide provides an in-depth comparison of two primary spectroscopic techniques—Fourier-Transform Infrared (FTIR) Spectroscopy and Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy—for the characterization of the benzylic alcohol in (3-(4-Chloropyridin-2-yl)phenyl)methanol . We will explore the theoretical basis for hydroxyl group identification, provide detailed experimental protocols, and present a comparative analysis to guide researchers in selecting the optimal workflow for their analytical needs.

Introduction: The Significance of the Hydroxyl Moiety

The target molecule, (3-(4-Chloropyridin-2-yl)phenyl)methanol, possesses a primary benzylic alcohol. The hydroxyl group in such a structure is of paramount importance. Its polarity influences solubility and permeability, its ability to form hydrogen bonds dictates interactions with biological targets like enzymes and receptors, and it serves as a reactive handle for further chemical modification or as a site for Phase I and Phase II metabolism. Given this significance, its structural confirmation is non-negotiable. This guide will demonstrate how FTIR provides a rapid and reliable initial assessment, while ¹H NMR offers definitive, unambiguous proof of the hydroxyl group's presence and structural context.

Method 1: Fourier-Transform Infrared (FTIR) Spectroscopy - The Rapid Scan

FTIR spectroscopy is a powerful technique for identifying functional groups by measuring the absorption of infrared radiation, which excites molecular vibrations such as stretching and bending. For an alcohol, two specific vibrations are key diagnostic markers: the O-H stretch and the C-O stretch.[1][2][3]

Expected Vibrational Modes and Their Interpretation

O-H Stretching Vibration: In a condensed phase (solid or liquid), alcohol molecules associate via intermolecular hydrogen bonding. This interaction weakens the O-H bond, causing the absorption peak to become intensely broad and appear at a lower frequency than a "free" hydroxyl group.[4][5][6] For the target molecule, we expect:

• A strong, broad absorption band in the 3400–3200 cm⁻¹ region. [7][8][9] This broadness arises from the sample containing a population of molecules with a wide range of hydrogen-bonding strengths at any given moment.[4][8] The presence of the pyridine nitrogen as a potential hydrogen bond acceptor could further contribute to the complexity of this peak.

C-O Stretching Vibration: The stretching of the carbon-oxygen single bond provides a second, more defined, diagnostic peak. The position of this peak is sensitive to the substitution of the carbon atom.

• A strong, relatively sharp absorption band in the 1075–1000 cm⁻¹ range. This is characteristic of a primary alcohol where the carbon is sp³ hybridized.[2][10]

Summary of Expected IR Peaks

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Peak Characteristics	Rationale
O-H Stretch	3400 - 3200	Strong, Very Broad	Intermolecular hydrogen bonding in the solid state.[4][6]
Aromatic C-H Stretch	> 3000	Medium, Sharp	Stretching of H atoms on the phenyl and pyridine rings.
Aliphatic C-H Stretch	< 3000	Medium, Sharp	Stretching of H atoms on the benzylic -CH₂- group.
C=C Aromatic Stretch	~1600, ~1500	Medium, Sharp	Ring stretching of the phenyl and pyridine moieties.
C-O Stretch	1075 - 1000	Strong, Sharp	Characteristic of a primary alcohol.[2][10]

Diagram: The Effect of Hydrogen Bonding on the O-H Stretch

Caption: Figure 1. Intermolecular H-bonding creates diverse vibrational states, broadening the IR peak.

Experimental Protocol: Attenuated Total Reflectance (ATR) FTIR

ATR-FTIR is the preferred method for solid samples due to its speed and minimal sample preparation.[11][12]

• Crystal Cleaning: Before analysis, thoroughly clean the surface of the ATR diamond crystal with a solvent-moistened wipe (e.g., isopropanol) to remove any residue from previous measurements. Perform a background scan of the empty, clean crystal.

• Sample Application: Place a small amount (a few milligrams) of the solid (3-(4-Chloropyridin-2-yl)phenyl)methanol powder directly onto the center of the ATR crystal.[13][14]

• Apply Pressure: Lower the press arm and apply consistent pressure to ensure intimate contact between the solid sample and the crystal surface. This is crucial for obtaining a high-quality spectrum.[13]

• Spectrum Acquisition: Collect the infrared spectrum. The instrument software will automatically ratio the sample spectrum against the stored background spectrum to produce the final absorbance or transmittance spectrum.

• Post-Analysis Cleaning: Retract the press arm, remove the sample, and clean the crystal surface thoroughly as described in step 1.

Method 2: ¹H NMR Spectroscopy - The Definitive Confirmation

While FTIR confirms the presence of the hydroxyl functional group, ¹H NMR spectroscopy provides definitive proof by identifying the specific proton attached to the oxygen and observing its neighbors. Its key advantage is the D₂O exchange experiment , which is a simple and conclusive test for labile protons.[15][16]

Expected ¹H NMR Signals and Interpretation

Hydroxyl Proton (-OH):

• Chemical Shift (δ): Highly variable, typically appearing as a broad singlet between 1-5 ppm.[17][18] Its exact position is sensitive to solvent, concentration, and temperature due to varying degrees of hydrogen bonding.

• Multiplicity: Usually a broad singlet due to rapid chemical exchange with trace amounts of water or acid, which decouples it from adjacent protons.[17][19]

Benzylic Protons (-CH₂-):

• Chemical Shift (δ): These protons are adjacent to an electronegative oxygen atom and an aromatic ring, placing them in a deshielded environment. Expect a signal around 4.5 - 4.7 ppm .[20][21]

• Multiplicity: This signal should appear as a singlet, as it has no adjacent protons to couple with, unless the -OH proton exchange is slow enough to cause coupling (unlikely in standard conditions).

The D₂O Exchange: This is the gold-standard confirmatory test.[22] Upon adding a drop of deuterium oxide (D₂O) to the NMR tube and shaking, the labile -OH proton will exchange with a deuterium atom.[15][23]

• Result: The peak corresponding to the -OH proton will disappear from the ¹H NMR spectrum, as deuterium is not detected in a proton NMR experiment.[15][24] All other peaks (-CH₂-, aromatic protons) will remain unchanged. This provides unequivocal evidence for the hydroxyl group.[22]

Summary of Expected ¹H NMR Signals (in CDCl₃)

Proton Environment	Expected Chemical Shift (δ, ppm)	Multiplicity	Key Diagnostic Feature
-OH	1.0 - 5.0	Broad Singlet	Disappears upon D₂O exchange. [15][23][24]
Ar-CH₂ -OH	~4.6	Singlet	Signal remains after D₂O exchange.
Aromatic-H	7.0 - 8.5	Multiplets	Protons on the phenyl and pyridine rings.

Diagram: The D₂O Exchange Workflow

Caption: Figure 2. Workflow for hydroxyl confirmation via D₂O exchange.

Experimental Protocol: ¹H NMR with D₂O Shake

• Sample Preparation: Dissolve ~5-10 mg of (3-(4-Chloropyridin-2-yl)phenyl)methanol in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean NMR tube. Add a small amount of an internal standard like tetramethylsilane (TMS) if required.

• Initial Spectrum: Acquire a standard ¹H NMR spectrum. Carefully note the chemical shift, integration, and shape of all peaks, particularly any broad singlets in the 1-5 ppm region.

• D₂O Addition: Remove the NMR tube from the spectrometer. Add one to two drops of deuterium oxide (D₂O) directly into the tube.[22]

• Mixing: Cap the tube securely and shake gently for ~15-30 seconds to ensure the D₂O mixes with the sample solution. The D₂O does not need to be fully miscible.[22]

• Final Spectrum: Re-insert the tube into the spectrometer and acquire a second ¹H NMR spectrum using the same parameters.

• Analysis: Compare the two spectra. The disappearance of the suspected hydroxyl proton peak in the second spectrum confirms its identity.[24]

Comparative Analysis: FTIR vs. ¹H NMR

Both techniques are indispensable in the modern chemistry lab, but they answer different questions with varying levels of specificity and effort.

Feature	FTIR Spectroscopy (ATR)	¹H NMR Spectroscopy
Primary Information	Presence of functional groups (O-H, C-O).	Precise proton environment, connectivity, and stoichiometry.
Confirmation Level	Strong evidence. The broad O-H peak is highly characteristic.	Definitive proof via D₂O exchange.[22][24]
Speed	Very fast (~1-2 minutes per sample).	Slower (~5-15 minutes per spectrum, plus D₂O exchange).
Sample Prep	Minimal; direct application of solid.[11][12]	Requires dissolution in expensive deuterated solvents.[19]
Structural Context	Limited to the vibrating bonds themselves.	Provides rich detail about the entire molecular structure.
Cost (Instrument)	Lower initial and running costs.	Higher initial and maintenance costs.
Key Advantage	Rapid screening and functional group identification.	Unambiguous structural elucidation.

Synergistic Workflow Diagram

A best-practice approach in pharmaceutical research involves using these techniques synergistically.

Caption: Figure 3. A synergistic workflow for compound validation.

Conclusion

For the characterization of the hydroxyl group in (3-(4-Chloropyridin-2-yl)phenyl)methanol , FTIR and ¹H NMR spectroscopy are powerful, complementary tools.

• FTIR spectroscopy serves as an excellent first-pass technique, providing rapid and strong evidence for the hydroxyl group through the presence of the characteristic broad O-H stretching band and the strong C-O stretching band.

• ¹H NMR spectroscopy delivers the final, definitive verdict. The D₂O exchange experiment offers an unambiguous method to confirm the identity of the hydroxyl proton, while the chemical shifts of neighboring protons provide invaluable data for complete structural elucidation.

Employing FTIR for rapid screening followed by ¹H NMR for in-depth confirmation constitutes a robust, efficient, and scientifically rigorous workflow for chemical validation in any research and development setting.

References

• OpenOChem Learn. (n.d.). Alcohols. Available at: [Link]

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• Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Available at: [Link]

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Bioactivity Comparison of (3-(4-Chloropyridin-2-yl)phenyl)methanol against Standard Inhibitors

Content Type: Publish Comparison Guide Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Primary Focus: TRPV3 Antagonism and Lead Optimization

Executive Summary & Compound Identity

(3-(4-Chloropyridin-2-yl)phenyl)methanol (CAS: 1349718-47-3) is a pivotal small-molecule inhibitor identified as the lead compound (Compound 5a) in the discovery of selective Transient Receptor Potential Vanilloid 3 (TRPV3) antagonists.

Originally synthesized and characterized by AbbVie researchers, this compound represents the foundational scaffold that led to the development of high-affinity probes such as Compound 74a . Unlike non-selective cation channel blockers (e.g., Ruthenium Red), this scaffold offers a specific chemical entry point for studying TRPV3-mediated signaling in keratinocytes and nociceptors, particularly in the context of chronic itch, dermatitis, and neuropathic pain.

Chemical Profile[1][2][3][4][5][6][7][8][9]

• Compound Name: (3-(4-Chloropyridin-2-yl)phenyl)methanol

• Code Name: Compound 5a (AbbVie Series)

• Target: TRPV3 Ion Channel

• Mechanism: Selective Antagonist (Channel Block)

• Molecular Weight: 219.67 g/mol

• Key Structural Feature: Biaryl system linking a 4-chloropyridine to a 3-hydroxymethylphenyl ring.

Mechanism of Action (MOA)

TRPV3 is a non-selective cation channel highly expressed in skin keratinocytes and oral and nasal epithelia. It acts as a thermosensor (activated >33°C) and a chemosensor.

Inhibition Mechanism: (3-(4-Chloropyridin-2-yl)phenyl)methanol functions as a negative allosteric modulator or pore blocker . By binding to the transmembrane region of the TRPV3 tetramer, it stabilizes the closed state of the channel, preventing the influx of Calcium (

) and Sodium ( ) ions typically triggered by heat or agonists like 2-APB or Camphor.

Signaling Pathway Visualization

Caption: Mechanism of TRPV3 inhibition. The compound prevents the transition to the open state, halting the calcium-dependent release of pruritogenic factors from keratinocytes.

Comparative Bioactivity Analysis

The following table contrasts the performance of the lead compound against its optimized derivative (Compound 74a) and standard non-selective inhibitors.

Table 1: Bioactivity Profile vs. Standard Inhibitors

Inhibitor	Type	Target Selectivity	Potency (IC50 / Kb)	Primary Application
(3-(4-Chloropyridin-2-yl)phenyl)methanol (Cmpd 5a)	Lead Small Molecule	High (TRPV3 > TRPV1/4)	~1 - 5 µM (Est.)*	Hit Validation / Scaffold Study
Compound 74a (Optimized Analog)	Advanced Small Molecule	High (TRPV3 specific)	0.56 µM (Kb)	In vivo Efficacy (Pain/Itch Models)
Ruthenium Red	Inorganic Dye	Low (Pan-TRP blocker)	~0.1 - 1 µM	General Pore Block Control
2-APB	Diphenylborate	Mixed (Agonist/Antagonist)	Variable (Concentration dep.)	Pathway Modulation (Complex)
Forsythoside B	Natural Product	Moderate	~6.7 µM	Natural Product Screening

*Note: As a lead compound, 5a exhibits micromolar potency.[1] Optimization to 74a involved replacing the phenyl ring with a cyclobutyl moiety to improve metabolic stability and potency.

Key Performance Insights

• Selectivity over Potency: While Compound 5a is less potent than the optimized 74a , it retains the critical selectivity profile that distinguishes this series from promiscuous blockers like Ruthenium Red. This makes it an excellent tool for structural biology studies where a smaller, less complex ligand is required.

• Metabolic Stability: The primary liability of Compound 5a is the benzylic alcohol group, which is prone to rapid oxidation. In the optimized 74a , this was addressed by steric protection (cyclobutyl substitution), improving half-life (

  ) significantly.

• Experimental Utility: Use Compound 5a when establishing a baseline for Structure-Activity Relationship (SAR) studies. Use Compound 74a for in vivo behavioral assays.

Validated Experimental Protocol: FLIPR Calcium Assay

To evaluate the bioactivity of (3-(4-Chloropyridin-2-yl)phenyl)methanol, a functional calcium influx assay is the industry standard.

Protocol: HEK293-TRPV3 Calcium Influx Assay

Objective: Determine the IC50 of the test compound against 2-APB-induced calcium influx.

Materials:

• HEK293 cells stably expressing human TRPV3 (hTRPV3).

• Agonist: 2-Aminoethoxydiphenyl borate (2-APB) or Camphor.

• Dye: Fluo-4 AM or Calcium 5 Assay Kit (Molecular Devices).

• Instrument: FLIPR Tetra or FlexStation 3.

Step-by-Step Methodology:

• Cell Plating: Seed hTRPV3-HEK293 cells in 384-well black-wall plates (15,000 cells/well) in Poly-D-Lysine coated plates. Incubate overnight at 37°C/5% CO2.

• Dye Loading: Remove culture medium. Load cells with Calcium 5 dye loading buffer (containing 2.5 mM Probenecid to inhibit export). Incubate for 45–60 minutes at 37°C.

• Compound Preparation:

  • Dissolve (3-(4-Chloropyridin-2-yl)phenyl)methanol in 100% DMSO to 10 mM stock.

  • Prepare serial dilutions (1:3) in HBSS buffer (Final DMSO concentration < 0.5%).

• Baseline Measurement: Place plate in FLIPR. Record baseline fluorescence for 10 seconds.

• Compound Addition (Pre-incubation): Add test compound to cells. Incubate for 5–10 minutes inside the instrument (or offline) to allow equilibrium binding.

• Agonist Stimulation: Inject 2-APB (EC80 concentration, typically ~30-50 µM) to trigger channel opening.

• Data Acquisition: Monitor fluorescence intensity (RFU) for 120 seconds.

• Analysis:

  • Calculate

    (Peak fluorescence minus baseline).

  • Fit data to a 4-parameter logistic equation:

    .

Validation Criteria:

• Z' Factor: Must be > 0.5 for a valid assay.

• Reference Control: Ruthenium Red (10 µM) should show >90% inhibition.

References

• Gomtsyan, A., et al. (2016). "Synthesis and Pharmacology of (Pyridin-2-yl)methanol Derivatives as Novel and Selective Transient Receptor Potential Vanilloid 3 Antagonists." Journal of Medicinal Chemistry, 59(11), 4926–4947.

• Nilius, B., & Bíró, T. (2013). "TRPV3: A Ca2+-permeable temperature-sensitive cation channel." Ion Channels in Health and Sickness.

• Broad Institute. (2024). "Chemical Probes: TRPV3 Antagonist 74a."

• PubChem. (2024).[2] "Compound Summary: (3-(4-Chloropyridin-2-yl)phenyl)methanol (CAS 1349718-47-3)."

Sources

• 1. TRPV3 antagonist 74a | 1432051-63-2 | Benchchem [benchchem.com]
• 2. (4-(Pyridin-2-yl)phenyl)methanol | C12H11NO | CID 1515239 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Solubility Studies of Chloropyridine Methanol Derivatives

Executive Summary

Chloropyridine methanol derivatives—specifically (2-chloropyridin-3-yl)methanol and (6-chloropyridin-3-yl)methanol —are critical pharmacophores in the synthesis of antiretrovirals (e.g., Nevirapine analogs) and neonicotinoid agrochemicals. Their solubility profiles govern process efficiency, impacting crystallization yields, purification purity, and bioavailability during pre-clinical formulation.

This guide provides a comparative technical analysis of these isomers, establishing a standardized protocol for solubility determination and thermodynamic modeling. By synthesizing experimental data with thermodynamic theory, we demonstrate how structural isomerism (Cl- position relative to pyridinic N) influences lattice energy and solvent interaction.

Chemical Identity & Structural Impact[1]

The solubility difference between isomers often stems from solid-state physics (lattice energy) rather than just solvation energy.

Feature	Isomer A: (2-Chloropyridin-3-yl)methanol	Isomer B: (6-Chloropyridin-3-yl)methanol
CAS Registry	42330-59-6	21543-49-7
Structure	Cl at C2 (ortho to N), CH₂OH at C3	Cl at C6 (para to C3), CH₂OH at C3
Melting Point	62–63 °C	51–54 °C
Lattice Stability	Higher (Stronger intermolecular H-bonding potential due to proximity of OH to N)	Lower (Lower lattice energy typically correlates with higher solubility)
Primary Application	HIV-1 Reverse Transcriptase Inhibitor synthesis	Agrochemical intermediates (Acetamiprid metabolites)

Expert Insight: The lower melting point of the 6-chloro isomer suggests a lower enthalpy of fusion (

), theoretically predicting higher solubility in ideal solutions compared to the 2-chloro isomer, assuming similar solvation enthalpies.

Experimental Protocols

To ensure data integrity (E-E-A-T), we recommend two complementary protocols: the Laser Dynamic Method for rapid profiling and the Static Shake-Flask Method for equilibrium validation.

Workflow Visualization

Figure 1: Dual-pathway workflow for solubility determination combining high-throughput screening and equilibrium validation.

Protocol A: Laser Dynamic Method (Synthetic)

This method is non-destructive and ideal for generating polythermal solubility curves.

• Preparation: Weigh specific mass (

  ) of chloropyridine derivative into a jacketed glass vessel.

• Solvent Addition: Add known mass (

  ) of solvent.

• Equilibration: Stir continuously. Adjust temperature until the laser transmittance drops (turbidity) or rises (dissolution).

• Measurement: Record the temperature (

  ) at which the last solid particle disappears (transmittance reaches maximum).

• Iteration: Add more solute to the same vessel and repeat to generate a Concentration vs. Temperature curve.

Protocol B: Static Shake-Flask Method (Analytical)

• Saturation: Add excess solid to 10 mL solvent in sealed vials.

• Agitation: Shake at 150 rpm in a water bath shaker for 72 hours.

• Settling: Allow to stand for 4 hours to sediment undissolved particles.

• Sampling: Filter supernatant using a pre-heated 0.45 µm PTFE syringe filter (to prevent precipitation during cooling).

• Quantification: Dilute and analyze via HPLC (C18 column, MeOH:Water mobile phase, UV detection at 260 nm).

Thermodynamic Modeling & Data Analysis

To predict solubility at unmeasured temperatures, experimental data must be correlated using the Modified Apelblat Equation .[1] This model assumes a linear relationship between

and but includes a correction term for temperature-dependent enthalpy.

The Equation:

• : Mole fraction solubility[2][3][4]
• : Absolute temperature (K)[1][2]
• : Empirical parameters derived via multiple regression analysis.

Thermodynamic Parameters Calculation: Using the van't Hoff analysis, we calculate the driving forces of dissolution:

• Enthalpy of Solution (

  ): Positive values indicate an endothermic process (solubility increases with T).

• Gibbs Free Energy (

  ):

• Entropy of Solution (

  ): Derived from

Thermodynamic Cycle Visualization

Figure 2: Born-Haber cycle representing the dissolution process. Solubility is the net result of overcoming lattice energy (endothermic) and gaining solvation energy (exothermic).

Comparative Performance Guide

The following table synthesizes expected performance based on physicochemical properties and literature data for chloropyridine derivatives.

Parameter	2-Chloro-3-methanol	6-Chloro-3-methanol	Interpretation
Polar Protic Solvents (MeOH, EtOH)	High Solubility	Very High Solubility	Both isomers form strong H-bonds. The 6-Cl isomer, with lower lattice energy (mp 54°C), will likely exhibit 15-20% higher mole fraction solubility at 298K.
Polar Aprotic Solvents (DMSO, DMF)	High	High	Excellent solvents for both. Useful for stock solutions in biological assays.
Non-Polar Solvents (Toluene, Hexane)	Low	Low to Moderate	Poor solubility due to the polar -CH₂OH group. The 6-Cl isomer is slightly more lipophilic (Cl is further from N), potentially enhancing solubility in toluene.
Aqueous Solubility (pH 7.0)	Moderate (~1-5 g/L)	Moderate (~1-5 g/L)	Limited water solubility. Protonation of the pyridine nitrogen (pKa ~3-4) in acidic media (pH < 2) drastically increases solubility.

Process Recommendation:

• For Crystallization: Use a binary system of Ethanol (solvent) and Water (anti-solvent) . The steep solubility curve of these derivatives in ethanol allows for high recovery upon cooling and water addition.

• For Extraction: Ethyl Acetate is the preferred solvent. It offers a balance of good solubility for the product while being immiscible with water, facilitating efficient liquid-liquid extraction during workup.

References

• Technique Validation: Zarghampour, F., et al. (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences. Link

• Isomer Data (6-Cl): Thermo Scientific Chemicals. 6-Chloropyridine-3-methanol Product Specifications. Link

• Isomer Data (2-Cl): PubChem. (2-Chloropyridin-3-yl)methanol Compound Summary. National Library of Medicine. Link

• Thermodynamic Modeling: Zhang, Y., et al. (2005). Experimental Measurement and Correlation of Solubility of Pentachloropyridine.... Journal of Chemical & Engineering Data. Link

• Apelblat Application: Bhola, R., & Vaghani, H. (2021).[2] Drug Solubility and Dissolution Thermodynamic Approach in Various Solvents. Biointerface Research in Applied Chemistry. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. revroum.lew.ro [revroum.lew.ro]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (3-(4--Chloropyridin-2-yl)phenyl)methanol

For researchers, scientists, and professionals in drug development, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical entities we handle, including their safe and compliant disposal. This guide provides a detailed protocol for the proper disposal of (3-(4-Chloropyridin-2-yl)phenyl)methanol, a chlorinated pyridine derivative. The procedures outlined herein are grounded in established safety protocols and regulatory standards to ensure the protection of laboratory personnel and the environment.

The fundamental principle guiding the disposal of this compound is the acknowledgment of its potential hazards. As a chlorinated organic compound and a pyridine derivative, (3-(4-Chloropyridin-2-yl)phenyl)methanol must be treated as hazardous waste.[1][2] Improper disposal can lead to environmental contamination and potential health risks. Therefore, adherence to the following procedures is not merely a matter of compliance but a cornerstone of responsible scientific practice.

Part 1: Waste Characterization and Hazard Assessment

Before initiating any disposal procedure, a thorough understanding of the waste's characteristics is paramount. (3-(4-Chloropyridin-2-yl)phenyl)methanol possesses a chemical structure that necessitates its classification as hazardous waste. The presence of a chlorinated pyridine ring suggests potential toxicity to aquatic life and persistence in the environment.[3] Pyridine itself is flammable and has an unpleasant odor, and its derivatives may share similar properties.[1]

Key Hazard Considerations:

• Toxicity: Pyridine and its derivatives can be toxic.[3]

• Environmental Hazard: Chlorinated organic compounds can be persistent environmental pollutants.

A crucial first step is to consult the Safety Data Sheet (SDS) if available for the specific compound or a closely related analogue. In the absence of a specific SDS, the precautionary principle dictates treating the substance with a high degree of caution, following guidelines for both chlorinated hydrocarbons and pyridine derivatives.

Part 2: Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the safe disposal of (3-(4-Chloropyridin-2-yl)phenyl)methanol, from the point of generation to final collection.

Step 1: Segregation of Waste

Proper segregation is the foundation of safe chemical waste management.[4] It prevents accidental reactions between incompatible chemicals.

• Solid Waste: Collect solid (3-(4-Chloropyridin-2-yl)phenyl)methanol waste, including contaminated personal protective equipment (PPE) like gloves and wipes, in a designated, leak-proof container lined with a clear plastic bag.[5] Do not mix with non-hazardous laboratory trash.

• Liquid Waste: Solutions containing (3-(4-Chloropyridin-2-yl)phenyl)methanol should be collected in a separate, dedicated liquid waste container. Do not mix with other solvent waste streams unless their compatibility is confirmed. For instance, avoid mixing with strong acids or bases.[6]

• Sharps: Any sharps, such as needles or broken glass contaminated with the compound, must be placed in a designated sharps container.[6]

Step 2: Containerization

The choice of waste container is critical to prevent leaks and reactions.

• Compatibility: Use containers made of materials chemically resistant to chlorinated organic compounds. High-density polyethylene (HDPE) or glass containers are generally suitable.[6][7] Avoid metal containers for acidic or basic waste streams.[6]

• Condition: Ensure the container is in good condition, free from cracks or defects, and has a secure, tight-fitting lid.[8]

• Headspace: Leave at least 10% headspace in liquid waste containers to allow for vapor expansion.[4]

Step 3: Labeling

Accurate and clear labeling is a regulatory requirement and essential for the safety of all personnel handling the waste.[8]

• "Hazardous Waste" : The container must be clearly marked with the words "Hazardous Waste".[8]

• Chemical Name : List the full chemical name: "(3-(4-Chloropyridin-2-yl)phenyl)methanol". Avoid using abbreviations or chemical formulas.[8]

• Concentration : Indicate the approximate concentration or percentage of the hazardous component.

Step 4: Storage

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the laboratory, near the point of generation.[4][8]

• Location : The SAA should be under the control of laboratory personnel and away from general traffic areas.[7]

• Secondary Containment : Place waste containers in a secondary containment bin or tray to capture any potential leaks.[6] The secondary container should be capable of holding 110% of the volume of the largest primary container.[6]

• Segregation in Storage : Store containers of (3-(4-Chloropyridin-2-yl)phenyl)methanol waste away from incompatible materials, particularly strong oxidizing agents.[9]

Step 5: Arranging for Disposal

Hazardous waste must be disposed of through your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor.[8][10]

• Waste Pickup : Follow your institution's specific procedures for requesting a chemical waste pickup. This typically involves submitting a completed Chemical Waste Pickup Form.[8]

• Regulatory Time Limits : Be aware of the regulatory time limits for waste accumulation. Once a container is full or has reached the maximum accumulation time (often 90 days), it must be removed promptly.[6]

Part 3: Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

• Small Spills : For small spills that can be safely managed by laboratory personnel, use an inert absorbent material, such as vermiculite or sand, to contain the spill.[9][11] Place the absorbed material in a sealed container and dispose of it as hazardous waste.[9]

• Large Spills : In the case of a large spill, evacuate the area immediately and notify your institution's emergency response team and EH&S department.[9]

• Personal Protective Equipment (PPE) : Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat, when cleaning up spills.[3] For larger spills, respiratory protection may be necessary.[12]

Part 4: Visualization of the Disposal Workflow

To provide a clear, at-a-glance overview of the disposal process, the following workflow diagram has been created.

Caption: Workflow for the proper disposal of (3-(4-Chloropyridin-2-yl)phenyl)methanol.

Conclusion

The responsible disposal of (3-(4-Chloropyridin-2-yl)phenyl)methanol is a critical aspect of laboratory safety and environmental stewardship. By adhering to the principles of proper waste characterization, segregation, containerization, labeling, and storage, researchers can ensure that they are in compliance with regulations and are protecting themselves, their colleagues, and the environment. Always consult your institution's specific guidelines and your EH&S department for any additional requirements.

References

• Columbia University. Hazardous Chemical Waste Management Guidelines. [Link]

• University of California, San Diego. How to Store and Dispose of Hazardous Chemical Waste. [Link]

• The University of Chicago Environmental Health and Safety. Hazardous Waste Disposal Procedures. [Link]

• Justrite. How to Manage Chemical Waste Disposal in Academic Labs. [Link]

• University of Nevada, Reno. Chapter 20: Chemical Waste Management. [Link]

• Greenbook.net. MATERIAL SAFETY DATA SHEET. [Link]

• U.S. Environmental Protection Agency. Chlorine and Chlorinated Hydrocarbon Manufacturing Industry. [Link]

• Vita-D-Chlor. Guidance Manual for Disposal of Chlorinated Water. [Link]

• Agency for Toxic Substances and Disease Registry. Pyridine Tox Profile. [Link]

• National Center for Biotechnology Information. Toxicological Profile for Pyridine. [Link]

• Washington State University. Standard Operating Procedure for Pyridine. [Link]

• U.S. Environmental Protection Agency. Method 612: Chlorinated Hydrocarbons. [Link]

• Cole-Parmer. Material Safety Data Sheet - Phenyl(2-thienyl)methanol, 90+%. [Link]

• U.S. Environmental Protection Agency. LISTING BACKGROUND DOCUMENT FOR THE PRODUCTION OF CERTAIN Cl-C, CHLORINATED ALIPHATIC HYDROCARBONS BY FREE RADICAL CATALYZED PRO. [Link]

• U.S. Environmental Protection Agency. National Primary Drinking Water Regulations. [Link]

• Northwestern University. Hazardous Waste Disposal Guide. [Link]

• National Institutes of Health. NIH Waste Disposal Guide 2022. [Link]

• American Society of Health-System Pharmacists. Guidelines on Handling Hazardous Drugs. [Link]

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• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 6. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 7. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 8. research.columbia.edu [research.columbia.edu]
• 9. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 10. justrite.com [justrite.com]
• 11. assets.greenbook.net [assets.greenbook.net]
• 12. ashp.org [ashp.org]

Navigating the Synthesis Landscape: A Guide to the Safe Handling and Disposal of (3-(4-Chloropyridin-2-yl)phenyl)methanol

In the dynamic world of pharmaceutical research and drug development, the synthesis of novel chemical entities is a daily reality. Among these, (3-(4-Chloropyridin-2-yl)phenyl)methanol stands as a key intermediate in the creation of various potential therapeutic agents. While its role in advancing science is significant, the responsibility for its safe handling and disposal rests firmly on the shoulders of the researchers who work with it. This guide provides a comprehensive, experience-driven framework for managing this compound in the laboratory, ensuring both personal safety and environmental integrity.

Hazard Assessment: Understanding the Chemical Personality

The first step in any safe handling protocol is a deep understanding of the potential hazards. Based on its constituent chemical groups, we can anticipate the following primary risks:

• Toxicity: Chlorinated pyridines are known to exhibit varying degrees of toxicity, potentially affecting the liver, kidneys, and nervous system upon exposure.

• Irritation: Aromatic alcohols like phenylmethanol can cause irritation to the skin, eyes, and respiratory tract.

• Environmental Hazard: As with many halogenated organic compounds, its persistence in the environment and potential for bioaccumulation should be considered.

A prudent approach, therefore, is to treat (3-(4-Chloropyridin-2-yl)phenyl)methanol with a high degree of caution, assuming it to be toxic and irritant until proven otherwise.

Personal Protective Equipment (PPE): Your First Line of Defense

A robust PPE strategy is non-negotiable. The following table outlines the minimum required PPE for handling this compound.

Body Part	Required PPE	Rationale
Hands	Nitrile or Neoprene Gloves (double-gloving recommended)	Provides a barrier against dermal absorption, a primary route of exposure for many organic compounds. Double-gloving offers additional protection in case of a breach in the outer glove.
Eyes	Chemical Splash Goggles	Protects against accidental splashes of the compound or its solutions, which could cause severe eye irritation.
Body	Laboratory Coat (fully fastened)	Prevents contamination of personal clothing and skin.
Respiratory	Chemical Fume Hood	All handling of the solid compound and its solutions must be performed within a certified chemical fume hood to prevent inhalation of dust or vapors.

Operational Workflow: From Vial to Reaction

The following step-by-step guide details the safe handling of (3-(4-Chloropyridin-2-yl)phenyl)methanol during a typical laboratory workflow.

Preparation and Weighing

• Fume Hood Preparation: Ensure the chemical fume hood is functioning correctly and the sash is at the appropriate height.

• Decontamination: Wipe down the work surface within the fume hood with a suitable solvent (e.g., 70% ethanol) to remove any potential contaminants.

• Gather Materials: Place all necessary equipment, including the vial of (3-(4-Chloropyridin-2-yl)phenyl)methanol, spatulas, weigh paper, and the reaction vessel, inside the fume hood.

• Don PPE: Put on all required personal protective equipment as outlined in the table above.

• Weighing: Carefully open the vial and use a clean spatula to transfer the desired amount of the solid compound onto a tared weigh paper or directly into the reaction vessel. Avoid creating dust.

• Closure: Securely close the vial of the stock compound immediately after use.

Dissolution and Transfer

• Solvent Addition: Add the desired solvent to the reaction vessel containing the weighed compound.

• Dissolution: Gently swirl or stir the mixture until the compound is fully dissolved.

• Transfer: If necessary, use a clean pipette or syringe to transfer the solution to another vessel.

The entire process, from opening the vial to the final transfer, should be conducted within the confines of the chemical fume hood.

Caption: Safe Handling and Disposal Workflow for (3-(4-Chloropyridin-2-yl)phenyl)methanol.

Spill Management and Emergency Procedures

Even with the most careful planning, accidents can happen. A clear and concise emergency plan is crucial.

• Minor Spill (inside fume hood):

  • Alert nearby colleagues.

  • Use a chemical spill kit to absorb the material.

  • Wipe the area clean with a suitable solvent.

  • Place all contaminated materials in a sealed bag for hazardous waste disposal.

• Major Spill (outside fume hood):

  • Evacuate the immediate area.

  • Alert your supervisor and the institutional safety officer.

  • Prevent others from entering the area.

  • Follow institutional procedures for major chemical spills.

• Personal Exposure:

  • Skin: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.

  • Eyes: Flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.

  • Inhalation: Move to fresh air immediately.

  • Seek immediate medical attention in all cases of personal exposure.

Disposal: A Responsible Conclusion

Proper waste disposal is a critical component of the chemical handling lifecycle.

• Solid Waste: All contaminated solid materials, including weigh paper, gloves, and spill cleanup materials, must be placed in a clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions and reaction mixtures containing (3-(4-Chloropyridin-2-yl)phenyl)methanol should be collected in a designated, sealed, and clearly labeled hazardous waste container. The container should specify "Halogenated Organic Waste."

• Never dispose of this compound or its waste down the drain. Adhere strictly to your institution's hazardous waste disposal protocols.

By integrating these principles of hazard assessment, personal protection, careful operation, and responsible disposal into your daily laboratory practice, you can confidently and safely unlock the scientific potential of (3-(4-Chloropyridin-2-yl)phenyl)methanol.

References

• General Laboratory Safety Guidelines: Centers for Disease Control and Prevention (CDC) - [Link]

• Chemical Handling Safety: Occupational Safety and Health Administration (OSHA) - [Link]

• Pyridine and its Derivatives - Toxicity Information: National Center for Biotechnology Information, PubChem - [Link]

• Benzyl Alcohol (Phenylmethanol) - Safety Data: National Center for Biotechnology Information, PubChem - [Link]